Technical Documentation Center

2-(2-Methoxyphenyl)-1,1'-biphenyl Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(2-Methoxyphenyl)-1,1'-biphenyl

Core Science & Biosynthesis

Foundational

"2-(2-Methoxyphenyl)-1,1'-biphenyl" physical and chemical properties

An In-Depth Technical Guide to 2-(2-Methoxyphenyl)-1,1'-biphenyl (2,2'-Dimethoxybiphenyl) Introduction 2-(2-Methoxyphenyl)-1,1'-biphenyl, more systematically named 2,2'-dimethoxybiphenyl, is a biaryl compound featuring t...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 2-(2-Methoxyphenyl)-1,1'-biphenyl (2,2'-Dimethoxybiphenyl)

Introduction

2-(2-Methoxyphenyl)-1,1'-biphenyl, more systematically named 2,2'-dimethoxybiphenyl, is a biaryl compound featuring two benzene rings connected by a single carbon-carbon bond, with a methoxy group substituted at the 2 and 2' positions. This seemingly simple molecule is a cornerstone in various advanced fields of chemical synthesis, primarily serving as a crucial intermediate for constructing more complex molecular architectures. Its unique structural and electronic properties, dictated by the presence and positioning of the two methoxy groups, make it a valuable precursor in the development of specialized ligands for catalysis and functional materials. This guide provides a comprehensive overview of its physical and chemical properties, synthesis, reactivity, and applications for researchers and professionals in drug development and materials science.

Physicochemical and Structural Properties

The defining characteristic of 2,2'-dimethoxybiphenyl's structure is the steric hindrance imposed by the two methoxy groups at the ortho positions. This steric clash prevents the two phenyl rings from adopting a coplanar conformation, which would maximize conjugation. Instead, the molecule exists in a twisted conformation.

Molecular Structure

The molecular structure of 2,2'-dimethoxybiphenyl has been confirmed by X-ray crystallography. The molecule lies on a crystallographic twofold axis that is perpendicular to the central C-C bond.[1] A key structural parameter is the dihedral angle between the planes of the two aromatic rings, which is approximately 66.94°.[1] This significant twist from planarity is a direct consequence of the steric repulsion between the ortho-substituted methoxy groups. The methoxy groups themselves are slightly out of the plane of their respective benzene rings.[1]

Caption: 2D Structure of 2,2'-Dimethoxybiphenyl.

Data Summary Table
PropertyValueSource(s)
IUPAC Name 1-methoxy-2-(2-methoxyphenyl)benzene[2][3]
CAS Number 4877-93-4[2][3][4]
Molecular Formula C₁₄H₁₄O₂[1][2][3]
Molecular Weight 214.26 g/mol [2][3]
Appearance White to pale cream crystals or powder[5]
Melting Point 151-160 °C[5]
Solubility Soluble in chloroform, methanol.[2][4]
Topological Polar Surface Area 18.5 Ų[3]
InChIKey VGMKUVCDINAAFC-UHFFFAOYSA-N[2][3]

Synthesis and Experimental Protocols

2,2'-Dimethoxybiphenyl is commonly synthesized via the Williamson ether synthesis, starting from 2,2'-dihydroxybiphenyl. This method is efficient and proceeds with high yield.

Synthesis from 2,2'-Dihydroxybiphenyl

The primary route to 2,2'-dimethoxybiphenyl involves the methylation of 2,2'-dihydroxybiphenyl using a methylating agent like dimethyl sulfate in the presence of a base.

SynthesisWorkflow start Start: 2,2'-Dihydroxybiphenyl in aqueous NaOH reagent Add Dimethyl Sulfate (dropwise, with ice-cooling) start->reagent Step 1 stir Stir vigorously for 3 hours reagent->stir Step 2 precipitate Precipitate formation stir->precipitate filter Collect precipitate by filtration precipitate->filter Step 3 dissolve Dissolve in Chloroform filter->dissolve Step 4 wash Wash with 1M NaOH solution dissolve->wash Step 5 dry Dry over MgSO4 wash->dry Step 6 evaporate Evaporate solvent dry->evaporate Step 7 recrystallize Recrystallize from Acetone evaporate->recrystallize Step 8 product Final Product: 2,2'-Dimethoxybiphenyl recrystallize->product

Caption: Workflow for the synthesis of 2,2'-dimethoxybiphenyl.

Detailed Experimental Protocol

The following protocol is adapted from established literature.[1]

  • Dissolution: Dissolve 2,2'-dihydroxybiphenyl (5.5 g, 26 mmol) in a 3.2 wt% aqueous sodium hydroxide (NaOH) solution (220 ml).

  • Addition of Methylating Agent: While vigorously stirring and cooling the solution with an ice bath, add dimethyl sulfate (16 g, 127 mmol) dropwise over a period of 10 minutes.

  • Reaction: Continue stirring the mixture for 3 hours. A precipitate will form during this time.

  • Isolation: Collect the resulting precipitate by filtration.

  • Workup: Dissolve the collected solid in approximately 100 ml of chloroform. Wash the chloroform solution with a 1 M aqueous NaOH solution (ca. 100 ml).

  • Drying: Dry the organic layer over anhydrous magnesium sulfate.

  • Purification: Evaporate the solvent to obtain the crude product. Recrystallize the crude solid from acetone to yield pure 2,2'-dimethoxybiphenyl. The reported yield is 72%.[1]

Reactivity and Applications in Drug Development & Materials Science

The synthetic utility of 2,2'-dimethoxybiphenyl stems from its identity as a biaryl scaffold. The methoxy groups are electron-donating, which can activate the phenyl rings towards electrophilic substitution. However, its most significant application is as a precursor to high-value phosphine ligands that are indispensable in modern cross-coupling catalysis.

Precursor to Buchwald Ligands

2,2'-Dimethoxybiphenyl is a key starting material for the synthesis of SPhos, a highly effective and widely used Buchwald ligand.[6][7] SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) is an air-stable, electron-rich biaryl phosphine ligand.[7] Palladium catalysts incorporating SPhos exhibit enhanced reactivity and stability, making them suitable for challenging Suzuki-Miyaura cross-coupling reactions, particularly those involving aryl chlorides.[7] These reactions are fundamental in pharmaceutical research and drug development for the construction of complex molecules.

Advanced Materials Synthesis

The rigid, well-defined structure of the 2,2'-dimethoxybiphenyl core makes it an attractive building block for advanced materials. For instance, derivatives such as 2,2′-dimethoxy-4,4′-biphenyldicarboxylic acid are employed as organic linkers in the synthesis of metal-organic frameworks (MOFs).[8] These materials possess porous structures and have applications in gas storage, separation, and catalysis. Additionally, 2,2'-dimethoxybiphenyl is used to create scaffolds for biphenyl-tetrathiafulvalene derivatives, which are investigated for their electronic properties.[2][4]

Spectroscopic Characterization

Standard spectroscopic techniques are used to confirm the identity and purity of 2,2'-dimethoxybiphenyl.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and a characteristic singlet for the methoxy group protons (-OCH₃).

  • ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, with the carbons attached to the oxygen atoms shifted downfield.[3]

  • Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (214.26 g/mol ).[3]

  • Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic rings, C=C ring stretching, and C-O stretching of the methoxy groups.[3]

Safety and Handling

Based on available safety data sheets, 2,2'-dimethoxybiphenyl is not classified as a hazardous substance according to US OSHA Hazard Communication Standards.[9]

  • Handling: Standard laboratory practices should be followed. Avoid formation of dust and aerosols. Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[9]

  • Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed and away from oxidizing agents.[2][9]

  • Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

2-(2-Methoxyphenyl)-1,1'-biphenyl (2,2'-dimethoxybiphenyl) is a pivotal molecule in synthetic organic chemistry. Its non-planar structure, a result of steric hindrance from the ortho-methoxy groups, imparts unique properties that are exploited in the synthesis of high-performance phosphine ligands essential for modern catalysis. Its role as a precursor to ligands like SPhos underscores its importance in facilitating the construction of carbon-carbon bonds, a process central to drug discovery and the synthesis of complex organic molecules. Furthermore, its application as a structural unit in advanced materials highlights its versatility. This guide has provided a technical foundation for understanding and utilizing this key chemical intermediate.

References

  • Yonezawa, N., Ohta, Y., & Oohashi, Y. (2008). 2,2′-Dimethoxybiphenyl. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1794. [Link]

  • National Center for Biotechnology Information. (n.d.). 2,2'-Dimethoxybiphenyl. PubChem Compound Database. [Link]

  • Organic Syntheses. (n.d.). 2,2'-dimethoxy-6-formylbiphenyl. Organic Syntheses Procedure. [Link]

  • National Center for Biotechnology Information. (n.d.). 2,2'-Dimethoxybiphenyl-4,4'-diamine. PubChem Compound Database. [Link]

  • Sigma-Aldrich. (2025). SAFETY DATA SHEET: 2,2-dimethoxy-1,2-diphenylethan-1-one. Sigma-Aldrich. [Link]

  • ResearchGate. (n.d.). 1 H NMR spectra of 2,2,3-trihydroxy-5-methoxybiphenyl. ResearchGate. [Link]

  • MDPI. (2023). (±)-N-(1,2-Bis(3,4-dimethoxyphenyl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. MDPI. [Link]

  • Angene Chemical. (2024). Safety Data Sheet: 3,3'-Di-tert-butyl-5,5'-dimethoxy-[1,1'-biphenyl]-2,2'-diol. Angene Chemical. [Link]

  • Royal Society of Chemistry. (n.d.). Four MOFs with 2,2′-dimethoxy-4,4′-biphenyldicarboxylic acid: syntheses, structures, topologies and properties. CrystEngComm. [Link]

Sources

Exploratory

An In-depth Technical Guide to 2-(2-Methoxyphenyl)-1,1'-biphenyl: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction 2-(2-Methoxyphenyl)-1,1'-biphenyl, a key biaryl scaffold, is a compound of significant interest in synthetic organic chemistry and medicinal ch...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Methoxyphenyl)-1,1'-biphenyl, a key biaryl scaffold, is a compound of significant interest in synthetic organic chemistry and medicinal chemistry. Its structural motif is present in numerous functional materials and biologically active compounds. This guide provides a comprehensive overview of its synthesis, physicochemical and spectroscopic properties, handling and safety protocols, and its applications as a versatile intermediate in the development of novel chemical entities.

The biphenyl moiety is considered a "privileged structure" in drug discovery, capable of interacting with a wide range of biological targets. The specific substitution pattern of 2-(2-Methoxyphenyl)-1,1'-biphenyl, featuring a methoxy group at the 2-position, imparts distinct conformational and electronic properties that are leveraged in the design of targeted therapeutics and advanced materials.

Compound Identification and Physicochemical Properties

A precise understanding of a compound's fundamental properties is the bedrock of its application in research and development.

PropertyValueSource(s)
IUPAC Name 1-methoxy-2-phenylbenzene[1]
CAS Number 86-26-0[1]
Synonyms 2-Methoxybiphenyl, 2-Phenylanisole, o-Phenylanisole
Molecular Formula C₁₃H₁₂O[1]
Molecular Weight 184.23 g/mol [1]
Appearance Clear, slightly yellow liquid after melting; may appear as a solid at room temperature.
Melting Point 29 °C
Boiling Point 274 °C
Density ~1.03 g/mL at 25 °C
Solubility Insoluble in water; soluble in organic solvents like toluene, ethanol, and ether.

Core Synthesis: The Suzuki-Miyaura Cross-Coupling

The most prevalent and efficient method for synthesizing 2-(2-Methoxyphenyl)-1,1'-biphenyl is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[2][3] This reaction forms a carbon-carbon bond between an aryl halide and an arylboronic acid. There are two primary, equally viable pathways to the target molecule:

  • Pathway A: Coupling of 2-bromoanisole with phenylboronic acid.

  • Pathway B: Coupling of bromobenzene with 2-methoxyphenylboronic acid.

The choice between pathways often depends on the commercial availability and cost of the starting materials. The general mechanism proceeds through a well-established catalytic cycle.

Suzuki_Miyaura_Catalytic_Cycle Pd0 Pd(0)L₂ Active Catalyst OxAdd Oxidative Addition PdII_ArylHalide Ar-Pd(II)L₂-X (Aryl-Palladium Complex) OxAdd->PdII_ArylHalide Ar-X Transmetal Transmetalation PdII_ArylAryl Ar-Pd(II)L₂-Ar' (Diaryl-Palladium Complex) Transmetal->PdII_ArylAryl Ar'-B(OH)₂ Base RedElim Reductive Elimination RedElim->Pd0 Forms C-C bond Product Ar-Ar' (Biphenyl Product) RedElim->Product ArylHalide Ar-X (Aryl Halide) ArylHalide->OxAdd BoronicAcid Ar'-B(OH)₂ (Arylboronic Acid) BoronicAcid->Transmetal Base Base (e.g., K₂CO₃) Base->Transmetal

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol (Pathway B)

This protocol details the synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl from 2-methoxyphenylboronic acid and bromobenzene.

Materials and Reagents:

  • 2-Methoxyphenylboronic acid (1.2 mmol)

  • Bromobenzene (1.0 mmol)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

  • Toluene (5 mL)

  • Ethanol (2 mL)

  • Deionized water (2 mL)

  • Standard laboratory glassware (round-bottom flask, condenser), inert gas supply (Nitrogen or Argon)

Procedure:

  • Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-methoxyphenylboronic acid, bromobenzene, and potassium carbonate.

  • Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this process three times to ensure an oxygen-free environment. Causality: The Pd(0) catalyst is sensitive to oxidation, which would deactivate it. Removing oxygen is critical for catalytic efficiency.[4]

  • Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed solvent mixture (toluene, ethanol, water). Causality: A mixed aqueous/organic solvent system is often used to dissolve both the organic substrates and the inorganic base.[5] Finally, add the tetrakis(triphenylphosphine)palladium(0) catalyst.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-12 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer with water (2 x 10 mL) and then with brine (10 mL). Causality: The washing steps remove the inorganic base and other water-soluble impurities.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure (rotary evaporation). The resulting crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 2-(2-Methoxyphenyl)-1,1'-biphenyl.

Spectroscopic Characterization

Unambiguous characterization is essential for confirming the identity and purity of the synthesized compound.

TechniqueData (Expected)Interpretation
¹H NMR δ ~7.5-7.2 (m, Ar-H), ~7.1-6.9 (m, Ar-H), ~3.8 (s, 3H, -OCH₃)The complex multiplets in the aromatic region (δ 6.9-7.5 ppm) correspond to the nine protons on the biphenyl rings. The sharp singlet at ~3.8 ppm is characteristic of the methoxy group protons.
¹³C NMR δ ~156.5 (C-OCH₃), ~111.3-138.0 (Ar-C), ~55.5 (-OCH₃)The spectrum will show 13 distinct signals. The carbon attached to the methoxy group appears downfield (~156.5 ppm). The signal for the methoxy carbon itself is found around 55.5 ppm. The remaining signals correspond to the other aromatic carbons.
IR (cm⁻¹) ~3060 (Ar C-H stretch), ~2940, 2835 (Alkyl C-H stretch), ~1600, 1485 (Ar C=C stretch), ~1240 (Asymmetric C-O-C stretch), ~1025 (Symmetric C-O-C stretch)The spectrum confirms the presence of the aromatic rings, the methoxy group (strong C-O stretch), and the absence of other functional groups like hydroxyls or carbonyls.

Reactivity and Applications in Drug Development

2-(2-Methoxyphenyl)-1,1'-biphenyl serves as a crucial building block for more complex molecules, particularly in the pharmaceutical sector. The biphenyl core provides a rigid scaffold, while the methoxy group can be used as a handle for further functionalization or can be strategically retained for its electronic and steric influence.

Role as a Scaffold for PD-1/PD-L1 Inhibitors

The PD-1/PD-L1 immune checkpoint pathway is a major target in cancer immunotherapy. Small molecule inhibitors that disrupt this protein-protein interaction are of high interest. Several potent inhibitors have been developed using a substituted biphenyl core, where the 2-methoxy-biphenyl moiety is a key structural feature. These molecules are designed to mimic the binding interactions of the PD-1 protein, effectively blocking the pathway and restoring anti-tumor immunity.[6]

Drug_Development_Workflow cluster_0 Synthesis & Modification cluster_1 Screening & Evaluation cluster_2 Preclinical Development Start 2-(2-Methoxyphenyl)-1,1'-biphenyl (Core Scaffold) Func Further Functionalization (e.g., lithiation, halogenation, coupling reactions) Start->Func Deriv Library of Biphenyl Derivatives Func->Deriv Screen High-Throughput Screening (e.g., HTRF for PD-1/PD-L1) Deriv->Screen Biological Testing SAR Structure-Activity Relationship (SAR) Analysis Screen->SAR SAR->Func Iterative Optimization Lead Lead Compound Identification SAR->Lead Preclin In Vivo Studies (Animal Models) Lead->Preclin

Caption: Workflow illustrating the use of the biphenyl scaffold in drug discovery.

Intermediate for Other Bioactive Molecules

Beyond immunotherapy, the 2-methoxybiphenyl structure is explored in various therapeutic areas. The methoxy group can be demethylated to reveal a phenol, which can then be used in a variety of coupling reactions (e.g., etherification) to attach other pharmacophores. The aromatic rings can also be further substituted through electrophilic aromatic substitution or directed ortho-metalation to build molecular complexity.

Safety and Handling

As a laboratory chemical, proper handling of 2-(2-Methoxyphenyl)-1,1'-biphenyl is essential.

  • Hazard Classification: May cause damage to organs through prolonged or repeated exposure. It can be a skin and eye irritant.

  • Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, protective gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably a fume hood. Avoid breathing dust, fumes, or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

  • Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.

References

  • BenchChem. (2025).
  • The Royal Society of Chemistry. (n.d.).
  • BenchChem. (2025).
  • ResearchGate. (2025). Theoretical (B3lyp) and Spectroscopic (Ft-Ir, 1h-Nmr and 13c-Nmr) Investigation of 2- Methoxy-6-[(3-(P-Methylbenzyl)-4,5-Dihydro-1h-1,2,4-Triazol-5-One-4-Yl)-Azomethin]-Phenyl.
  • YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
  • BenchChem. (2025). Application Note and Protocol for the Synthesis of 4'-Methoxy[1,1'-biphenyl]-2,5-diol via Suzuki Coupling.
  • Scilit. (1959). Synthesis of 2-Iodo-2'-Methoxybiphenyl. A New Route to o-Terphenyls.
  • ChemicalBook. (n.d.). 2-METHOXYBIPHENYL(86-26-0) 1H NMR spectrum.
  • San Diego State University. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls.
  • Organic Syntheses. (n.d.). 2,2'-dimethoxy-6-formylbiphenyl.
  • BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling of Boronic Acids with 2'-Iodo-2-(2-methoxyphenyl)acetophenone.
  • ACS Publications. (2023). Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives as Potent PD-1/PD-L1 Inhibitors. Journal of Medicinal Chemistry.
  • BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling of 2-bromo-1H-pyrrole with Arylboronic Acids.
  • The Royal Society of Chemistry. (n.d.).
  • PubChem. (n.d.). 2-Methoxybiphenyl.
  • Chemistry LibreTexts. (2023). 2.6: Suzuki-Miyaura Coupling.
  • Organic Syntheses. (1998).
  • PMC. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
  • BenchChem. (2025). Application Note: 1H and 13C NMR Analysis of 2-Methoxy-2-(4-hydroxyphenyl)ethanol.
  • PMC. (n.d.).
  • Scribd. (n.d.). Suzuki Coupling Reaction Procedure.
  • Chemistry LibreTexts. (2023). Suzuki cross-coupling.
  • ResearchGate. (2026). Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions.

Sources

Foundational

Solvation Thermodynamics and Empirical Solubility Profiling of 2-(2-Methoxyphenyl)-1,1'-biphenyl

Executive Summary For researchers and drug development professionals working with bulky biaryl and terphenyl systems, understanding solvation thermodynamics is critical for reaction optimization, purification, and formul...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals working with bulky biaryl and terphenyl systems, understanding solvation thermodynamics is critical for reaction optimization, purification, and formulation. This technical guide provides an in-depth analysis of the solubility profile of 2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 54113-08-5)[1]. By bridging structural molecular profiling with Hansen Solubility Parameters (HSP)[2], we establish a predictive framework for its behavior in common laboratory solvents, supported by a self-validating, step-by-step experimental protocol for thermodynamic solubility determination.

Structural Analysis & Mechanistic Causality of Solvation

Solubility is not merely dictated by the heuristic of "like dissolves like." It is a thermodynamic competition between the crystal lattice energy of the solid phase and the solvation energy released upon solute-solvent cavity formation.

The molecular architecture of 2-(2-Methoxyphenyl)-1,1'-biphenyl—essentially an ortho-terphenyl derivative with a methoxy ether substitution—dictates its solvation behavior through three primary mechanisms:

  • Lattice Disruption (Enthalpy of Fusion): The ortho-substitution of the phenyl rings forces the molecule into a highly twisted, non-planar conformation. This severe steric hindrance prevents tight

    
     stacking in the solid state, lowering the enthalpy of fusion (
    
    
    
    ) compared to rigid, planar aromatics (e.g., anthracene). A lower energy barrier to disrupt the crystal lattice directly correlates to higher baseline solubility in organic media[2].
  • London Dispersion Forces: The three aromatic rings provide a massive, polarizable electron cloud. Consequently, London dispersion forces dominate its intermolecular interactions, requiring solvents with high polarizability to stabilize the solute cavity[3].

  • Dipole and H-Bonding: The methoxy group (-OCH3) introduces a localized dipole moment and acts as a weak hydrogen-bond acceptor. This provides a specific thermodynamic affinity for polar aprotic solvents, allowing for targeted dipole-dipole stabilization.

Hansen Solubility Parameter (HSP) Profiling

To predict solubility across a diverse matrix of lab solvents, we apply the, which deconstructs cohesive energy density into three specific vectors: Dispersion (


), Polarity (

), and Hydrogen Bonding (

)[2].

For 2-(2-Methoxyphenyl)-1,1'-biphenyl, the estimated parameters are characterized by:

  • 
     : High dispersion driven by the terphenyl core[3].
    
  • 
     : Low polarity driven by the single methoxy ether.
    
  • 
     : Low H-bonding capacity (acceptor only).
    

Solvents whose HSP coordinates fall within the interaction radius (


) of the solute will act as excellent solvents, while those falling outside the sphere will result in precipitation or immiscibility.

HSP_Model Solute 2-(2-Methoxyphenyl)- 1,1'-biphenyl (Target Solute) Dispersion High Dispersion (δD) π-π Interactions Solute->Dispersion Polarity Low Polarity (δP) Methoxy Dipole Solute->Polarity HBond Low H-Bonding (δH) Ether Acceptor Solute->HBond GoodSolvent Good Solvents (DCM, THF, Toluene) Ra < R0 Dispersion->GoodSolvent PoorSolvent Poor Solvents (Water, Hexane) Ra > R0 Dispersion->PoorSolvent Mismatched δP/δH Polarity->GoodSolvent HBond->GoodSolvent

HSP interaction pathways dictating the solvation of 2-(2-Methoxyphenyl)-1,1'-biphenyl.

Empirical Solubility Matrix

Based on the thermodynamic profile and empirical data for structurally analogous terphenyl organic semiconductors[2], the following table summarizes the predicted quantitative solubility of 2-(2-Methoxyphenyl)-1,1'-biphenyl in common laboratory solvents at 25°C.

SolventClassificationPredicted SolubilitySolvation Mechanism
Dichloromethane (DCM) Polar Aprotic (Halogenated)> 100 mg/mL (Freely Soluble)Optimal

matching; strong dipole alignment with the ether group.
Tetrahydrofuran (THF) Polar Aprotic (Ether)> 100 mg/mL (Freely Soluble)Near-perfect HSP alignment; highly favorable ether-ether interactions.
Toluene Non-polar (Aromatic)50 - 100 mg/mL (Soluble)Dominant

stacking and dispersion force matching.
Ethyl Acetate Polar Aprotic30 - 50 mg/mL (Soluble)Moderate dipole alignment; sufficient dispersion stabilization.
Acetonitrile Polar Aprotic5 - 10 mg/mL (Slightly Soluble)Polarity (

) too high; poor dispersion matching for the bulky core.
Methanol Polar Protic< 1 mg/mL (Very Slightly Soluble)Strong H-bonding network excludes the lipophilic terphenyl core.
Water Highly Polar Protic< 0.01 mg/mL (Insoluble)High cohesive energy density drives complete hydrophobic exclusion.
Validated Protocol: Thermodynamic Equilibrium Solubility Determination

To accurately quantify the solubility of highly lipophilic compounds, kinetic dissolution methods (like simple visual dissolution) are highly prone to error. A self-validating Saturation Shake-Flask Method must be employed to ensure true thermodynamic equilibrium is reached[2].

ShakeFlask A 1. Solid Addition (Excess Solute) C 3. Isothermal Agitation (24-48h at 25°C) A->C B 2. Solvent Addition (Target Medium) B->C D 4. Phase Separation (Centrifugation/Filtration) C->D Thermal Equilibrium E 5. Analytical Quantification (HPLC-UV / GC-MS) D->E Saturated Supernatant F 6. Data Processing (Equilibrium Solubility) E->F

Standardized shake-flask workflow for determining thermodynamic equilibrium solubility.

Step-by-Step Methodology:
  • Preparation of Solid Dispersion: Weigh approximately 50 mg of 2-(2-Methoxyphenyl)-1,1'-biphenyl into a 2 mL amber glass HPLC vial.

    • Causality: The use of amber glass prevents potential UV-induced photo-degradation of the extended biaryl

      
      -system over the prolonged incubation period.
      
  • Solvent Addition: Add 1.0 mL of the target solvent. Ensure an excess of solid remains (a visible suspension). If the solid dissolves completely, add more solute in 10 mg increments until saturation is visually maintained.

  • Isothermal Agitation: Seal the vial and place it in a thermomixer or orbital shaker set to 25.0 ± 0.1 °C at 500 RPM.

    • Causality: Agitation must continue for a minimum of 24 hours. Bulky hydrophobic molecules often exhibit slow dissolution kinetics; 24-48 hours ensures the transition from a transient kinetic state to true thermodynamic equilibrium.

  • Phase Separation: Remove the vial and allow it to stand for 2 hours to let large particulates settle. Centrifuge the suspension at 10,000 RPM for 10 minutes.

    • Critical Choice: Avoid standard mixed-cellulose ester (MCE) filters. Highly lipophilic compounds like terphenyls will adsorb non-specifically to filter membranes, artificially lowering the measured solubility. If filtration is mandatory, use a 0.22 µm PTFE syringe filter and discard the first 0.5 mL of filtrate to saturate any binding sites.

  • Sampling and Dilution: Carefully aspirate 100 µL of the clear supernatant. Immediately dilute it in a compatible solvent (e.g., Acetonitrile or Methanol) to prevent precipitation upon minor temperature fluctuations during transfer.

  • Quantification: Analyze the diluted sample via HPLC-UV (e.g., C18 column, 70:30 Acetonitrile:Water isocratic mobile phase, detection at ~254 nm).

  • Self-Validation Step: Repeat the sampling at the 48-hour mark. If the concentration at 48 hours matches the 24-hour time point (within

    
    ), thermodynamic equilibrium is verified and the data is validated.
    
References
  • Molaid Chemical Database. "2-methoxy-1,1':2',1''-terphenyl | 54113-08-5". Molaid. [Link]

  • Wang, Y., et al. (2018). "Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter." Journal of Chemical & Engineering Data.[Link]

  • Hisaki, I., et al. (2021). "Solvophobicity-directed assembly of microporous molecular crystals." Nature Communications.[Link]

  • Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). "Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound." Journal of Pharmaceutical and Biomedical Analysis.[Link]

Sources

Exploratory

Review of "2-(2-Methoxyphenyl)-1,1'-biphenyl" and its derivatives in literature

An in-depth technical analysis of 2-(2-Methoxyphenyl)-1,1'-biphenyl, focusing on its synthesis, structural dynamics, and advanced photochemical applications. Structural and Electronic Profiling of the o-Terphenyl Scaffol...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis of 2-(2-Methoxyphenyl)-1,1'-biphenyl, focusing on its synthesis, structural dynamics, and advanced photochemical applications.

Structural and Electronic Profiling of the o-Terphenyl Scaffold

The molecule 2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 54113-08-5), structurally classified as an o-terphenyl derivative (specifically 2-methoxy-1,1':2',1''-terphenyl), represents a highly specialized biaryl building block[1][2].

From a structural perspective, the 1,1':2',1''-terphenyl backbone is characterized by extreme steric congestion. The three phenyl rings cannot adopt a coplanar conformation due to severe ortho-hydrogen clashes, forcing the molecule into a rigid, twisted geometry. The methoxy group at the 2-position of the pendant phenyl ring serves a dual purpose:

  • Electronic Handle: It acts as an electron-donating group that can stabilize reactive intermediates.

  • Latent Reactive Site: The ether linkage is a masked phenol. Upon demethylation, it reveals a hydroxyl group that acts as a powerful proton donor for advanced photochemical processes, such as Excited State Intramolecular Proton Transfer (ESIPT)[3][4].

Causality in Synthesis: The Sequential Cross-Coupling Strategy

The synthesis of unsymmetrical o-terphenyls is notoriously difficult. Traditional cross-coupling methods often fail due to the immense steric hindrance around the central benzene ring, leading to poor yields and unwanted homocoupling.

To construct 2-(2-Methoxyphenyl)-1,1'-biphenyl efficiently, a chemoselective, sequential Suzuki-Miyaura cross-coupling strategy is employed. This workflow leverages the differential bond dissociation energies of carbon-halogen bonds in the starting material, 1-bromo-2-chlorobenzene[1].

  • Step 1: Ligandless Chemoselective Coupling The first coupling exploits the higher reactivity of the C-Br bond. By utilizing a ligandless palladium catalyst (Pd(OAc)2) at room temperature, oxidative addition occurs exclusively at the C-Br bond. Causality: The absence of an electron-rich phosphine ligand prevents the palladium center from becoming electron-rich enough to insert into the stronger, more inert C-Cl bond. This ensures perfect chemoselectivity without over-coupling[1].

  • Step 2: SPhos-Enabled Sterically Hindered Coupling The second step requires activating the inert C-Cl bond of the newly formed 2-chlorobiphenyl and coupling it with the sterically demanding 2-methoxyphenylboronic acid. Causality: This necessitates the Buchwald ligand SPhos . The electron-rich dicyclohexylphosphine moiety accelerates oxidative addition into the C-Cl bond. Concurrently, the bulky biphenyl backbone of SPhos crowds the palladium center, forcing a rapid reductive elimination that overcomes the immense steric clash of forming the o-terphenyl core[1].

Synthesis_Workflow A 1-Bromo-2-chlorobenzene C 2-Chlorobiphenyl A->C Pd(OAc)2, K3PO4 RT (Ligandless) C-Br Activation B Phenylboronic Acid B->C E 2-(2-Methoxyphenyl)-1,1'-biphenyl C->E Pd(OAc)2, SPhos 100°C C-Cl Activation D 2-Methoxyphenylboronic Acid D->E F 2-Hydroxy-o-terphenyl E->F BBr3, CH2Cl2 -78°C to RT Demethylation

Fig 1. Sequential chemoselective synthesis and demethylation of 2-(2-Methoxyphenyl)-1,1'-biphenyl.

Experimental Protocols: A Self-Validating System

The following protocols detail the step-by-step synthesis and subsequent derivatization of the scaffold.

Protocol A: Synthesis of 2-Chlorobiphenyl (Chemoselective Step)
  • Preparation: In a flame-dried Schlenk flask under N2, combine 1-bromo-2-chlorobenzene (1.0 equiv), phenylboronic acid (1.05 equiv), and K3PO4 (2.0 equiv).

  • Catalysis: Add Pd(OAc)2 (1 mol%). Do not add phosphine ligands.

  • Reaction: Suspend in a degassed THF/H2O mixture and stir at 25 °C for 12 hours.

  • Validation/Workup: Extract with ethyl acetate. The organic layer is washed with brine, dried over MgSO4, and concentrated. The crude mixture is purified via silica gel chromatography (hexanes) to yield pure 2-chlorobiphenyl. The lack of higher molecular weight byproducts validates the ligandless chemoselectivity.

Protocol B: Synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl
  • Preparation: To a dry Schlenk flask, add 2-chlorobiphenyl (1.0 equiv), 2-methoxyphenylboronic acid (1.5 equiv), and K3PO4 (2.0 equiv).

  • Catalysis: Add Pd(OAc)2 (2 mol%) and SPhos (4 mol%). The 1:2 Pd-to-ligand ratio ensures the formation of the active monomeric Pd(0)L1 species.

  • Reaction: Add degassed toluene and heat to 100 °C for 24 hours. The thermal energy is required to cross the high activation barrier of the sterically congested transition state.

  • Validation/Workup: Cool to room temperature, filter through a Celite pad to remove Pd black, and purify via column chromatography (hexanes/ethyl acetate) to isolate the target o-terphenyl.

Protocol C: Demethylation to 2-Hydroxy-o-terphenyl
  • Preparation: Dissolve 2-(2-Methoxyphenyl)-1,1'-biphenyl in anhydrous CH2Cl2 under argon. Cool to -78 °C.

  • Reaction: Slowly add BBr3 (2.0 equiv) dropwise. Causality: The strong Lewis acid BBr3 coordinates to the methoxy oxygen, weakening the O-CH3 bond, which is subsequently cleaved by bromide attack. Allow to warm to 25 °C over 4 hours.

  • Validation/Workup: Quench carefully with saturated NaHCO3 at 0 °C to neutralize excess BBr3. Extract with CH2Cl2 and purify to yield the ESIPT-active phenol.

Quantitative Data Summary

StepReaction TypeReactantsCatalyst / LigandTemp (°C)Target BondExpected Yield
1 Chemoselective Coupling1-Bromo-2-chlorobenzene + Phenylboronic acidPd(OAc)2 / None25C-Br>90%
2 Sterically Hindered Coupling2-Chlorobiphenyl + 2-Methoxyphenylboronic acidPd(OAc)2 / SPhos100C-ClGood to Excellent
3 Demethylation2-(2-Methoxyphenyl)-1,1'-biphenyl + BBr3None-78 to 25O-CH3High

Advanced Photochemical Applications: ESIPT

Once converted to 2-hydroxy-o-terphenyl, the scaffold becomes a highly specialized probe for Excited State Intramolecular Proton Transfer (ESIPT) . Research has demonstrated that upon UV irradiation in aqueous-organic mixtures (e.g., D2O-CH3CN), this molecule undergoes a remarkable water-mediated ESIPT[3][4][5].

Mechanistic Causality: Upon photoexcitation to the singlet state (S1), the electron distribution shifts drastically. The phenolic oxygen loses electron density (becoming highly acidic), while specific carbon atoms on the adjacent rings gain electron density (becoming highly basic). Because the rigid o-terphenyl structure prevents rapid non-radiative decay via planarization, the excited state lives long enough for a cluster of water molecules to bridge the gap. This facilitates a formal proton relay over a massive distance of 2.18–8.12 Å (spanning 4–10 bonds), generating a long-lived quinone methide intermediate[3][4]. This represents one of the longest solvent-mediated ESIPT processes ever recorded[3].

ESIPT_Mechanism N1 2-Hydroxy-o-terphenyl (Ground State) N2 Excited Singlet State (S1) (Enhanced Acidity) N1->N2 UV Irradiation (hν) N3 Water-Mediated Proton Relay (H2O Cluster Bridge) N2->N3 ESIPT Initiation N4 Quinone Methide Intermediate (Long-lived) N3->N4 Proton Transfer (4-10 bonds) N4->N1 Reversible in H2O N5 Deuterium Exchanged Product (in D2O) N4->N5 D-incorporation

Fig 2. Water-mediated ESIPT pathway of the 2-hydroxy-o-terphenyl scaffold via a proton relay.

References

  • Molaid Chemical Database. "2-methoxy-1,1':2',1''-terphenyl | 54113-08-5".
  • Nayak, M. K., & Wan, P. (2009). "Direct and water-mediated excited state intramolecular proton transfer (ESIPT) from phenol OH to carbon atoms of extended ortho-substituted biaryl systems". RSC Publishing.
  • Nayak, M. K., & Wan, P. (2009). "Direct and water-mediated excited state intramolecular proton transfer (ESIPT) from phenol OH to carbon atoms of extended ortho-substituted biaryl systems - PubMed".
  • ResearchGate.

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency Synthesis of Sterically Hindered o-Terphenyls

Protocol for the Synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl via Suzuki-Miyaura Coupling Executive Summary & Strategic Analysis The Challenge: Steric Congestion in ortho-Terphenyls The synthesis of 2-(2-Methoxyphenyl)...

Author: BenchChem Technical Support Team. Date: March 2026

Protocol for the Synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl via Suzuki-Miyaura Coupling

Executive Summary & Strategic Analysis

The Challenge: Steric Congestion in ortho-Terphenyls

The synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl represents a classic challenge in cross-coupling chemistry: the construction of a sterically congested ortho-terphenyl scaffold. Unlike standard biaryl couplings, this reaction involves forming a bond between two bulky partners where the reaction site is flanked by existing aromatic rings.

Standard catalysts (e.g.,


) often fail here due to:
  • Slow Oxidative Addition: The bulky substrates struggle to approach the metal center.

  • Stalled Transmetallation: The steric bulk prevents the boron species from effectively transferring the organic group.

  • Reductive Elimination Barrier: Even if the intermediate forms, the crowded Pd(II) complex is too stable or sterically jammed to release the product.

The Solution: Buchwald Dialkylbiaryl Phosphines (SPhos)

To overcome this, we utilize SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) . This ligand is specifically engineered for these scenarios. Its electron-rich nature facilitates oxidative addition, while its extreme bulk (and the specific interaction of the methoxy groups with the Pd center) accelerates reductive elimination, which is often the rate-determining step in hindered couplings.

Chemical Strategy & Retrosynthesis

We will employ a convergent Suzuki-Miyaura coupling strategy.

  • Electrophile: 2-Bromo-1,1'-biphenyl (Provides the biphenyl core).

  • Nucleophile: 2-Methoxyphenylboronic acid (Provides the anisole fragment).

  • Catalyst System: SPhos Pd G2 (Precatalyst) – Ensures a defined 1:1 Pd:Ligand ratio and rapid activation.

  • Base/Solvent: Potassium Phosphate (

    
    ) in Toluene/Water.
    
Reaction Scheme


Mechanistic Insight & Visualization

The success of this protocol relies on the unique catalytic cycle of the bulky phosphine ligand.

CatalyticCycle cluster_legend SPhos Ligand Role Pd0 Active Species [L-Pd(0)] OxAdd Oxidative Addition (Ar-Pd-Br) Pd0->OxAdd + 2-Bromo-1,1'-biphenyl BaseStep Ligand Exchange (Ar-Pd-OH/OR) OxAdd->BaseStep + Base (K3PO4) TransMet Transmetallation (Ar-Pd-Ar') BaseStep->TransMet + Boronic Acid RedElim Reductive Elimination (Product Release) TransMet->RedElim Steric bulk drives this RedElim->Pd0 Cycle Regenerates Note1 Electron-rich P accelerates Ox. Add. Note2 Biaryl bulk promotes Red. Elim.

Figure 1: The catalytic cycle of SPhos-mediated Suzuki coupling.[1][2][3] Note that the bulky ligand is crucial for driving the final reductive elimination step in crowded systems.

Detailed Experimental Protocol

Materials Checklist
  • Electrophile: 2-Bromo-1,1'-biphenyl (1.0 equiv, 233 mg for 1 mmol scale)

  • Nucleophile: 2-Methoxyphenylboronic acid (1.5 equiv, 228 mg)

  • Catalyst: SPhos Pd G2 (0.02 equiv / 2 mol%, 14.4 mg)

    • Alternative: Pd(OAc)2 (2 mol%) + SPhos (4 mol%)

  • Base: Potassium Phosphate Tribasic (

    
    ), finely ground (3.0 equiv, 636 mg)
    
  • Solvent: Toluene (4 mL) + Deionized Water (0.5 mL)

  • Equipment: 20 mL Schlenk tube or vial with crimp cap, magnetic stir bar, oil bath.

Step-by-Step Methodology
Step 1: Reaction Setup (Inert Atmosphere)[4]
  • Charge Solids: To a dry reaction vial equipped with a stir bar, add the aryl bromide, boronic acid, and ground

    
    .
    
  • Add Catalyst: Add the SPhos Pd G2 precatalyst last to minimize exposure before sealing.

  • Purge: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen or Argon (

    
    ) to remove oxygen. Oxygen is the primary cause of catalyst death (homocoupling).
    
  • Solvent Addition: Syringe in the Toluene and Water (previously degassed by sparging with

    
     for 10 mins).
    
Step 2: Reaction Execution
  • Stirring: Place in a pre-heated oil bath at 100°C . High stirring rate (800+ RPM) is critical due to the biphasic nature of the mixture.

  • Monitoring: Run for 16 hours .

    • TLC Check: Eluent 10% EtOAc in Hexanes. The starting bromide (Rf ~0.6) should disappear; the product (Rf ~0.4) will appear as a blue fluorescent spot under UV (254/365 nm).

Step 3: Workup & Purification
  • Cool: Allow mixture to cool to room temperature.

  • Extract: Dilute with Ethyl Acetate (20 mL) and Water (10 mL). Separate phases. Extract aqueous layer

    
     with EtOAc.
    
  • Dry: Combine organics, wash with Brine, dry over

    
    , and filter.
    
  • Concentrate: Remove solvent under reduced pressure.

  • Chromatography: Purify via silica gel flash chromatography.

    • Gradient: 0% to 5% EtOAc in Hexanes. (The product is very non-polar; high EtOAc will co-elute impurities).

Workflow Visualization

Workflow Start Start: Weigh Reagents Inert Inert Cycle: Vac/Ar x3 Start->Inert Reaction Reaction: 100°C, 16h Biphasic Inert->Reaction Workup Workup: EtOAc Extract MgSO4 Dry Reaction->Workup Purify Purification: Flash Column (Hex/EtOAc) Workup->Purify Product Target: White Solid Purify->Product

Figure 2: Operational workflow for the synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl.

Validation & Self-Correcting Data

Expected Analytical Data (Self-Validation)

To ensure you have the correct product, verify against these metrics. If your data deviates, consult the troubleshooting table.

  • Physical State: White to off-white crystalline solid.

  • 1H NMR (400 MHz, CDCl3):

    • Look for the Methoxy Singlet: A sharp singlet (

      
       ~3.6–3.8 ppm) integrating to 3H.
      
    • Aromatic Region: Complex multiplet region (

      
       7.0–7.6 ppm). Crucially, check for the absence of the distinct doublet/triplet patterns of the starting bromide.
      
  • HRMS (ESI+): Calculated for

    
    .
    
Performance Benchmarking: Why SPhos?
ParameterStandard Conditions (

)
Optimized Protocol (SPhos Pd G2)
Catalyst Loading 5-10 mol%1-2 mol%
Conversion (24h) < 30% (Stalled)> 95%
Main Byproduct Dehalogenated SM (Biphenyl)Minimal
Mechanism Failed Oxidative AdditionFacilitated Cycle
Troubleshooting Guide
ObservationDiagnosisCorrective Action
Starting Material Remains Catalyst DeactivationEnsure strict

exclusion. Switch to G2 precatalyst if using in-situ generation.
"Biphenyl" formed (Dehalogenation) ProtodeboronationReduce water ratio (try 10:1 Toluene:Water). Ensure Boronic acid is in excess (1.5 equiv).
Low Yield, Black Precipitate Pd Black FormationLigand is not protecting Pd. Increase SPhos loading or lower temperature to 80°C (extend time).

References

  • Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005, 127(13), 4685–4696.

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457–2483.

  • Sigma-Aldrich (Merck). "SPhos Pd G2 Product Information & Protocols."

  • Organic Syntheses. "Synthesis of Unsymmetrical Biaryls Using a Modified Suzuki Cross-Coupling." Org.[4][5][6] Synth. 1998, 75,[5] 53.

Sources

Application

Application Note: High-Efficiency Synthesis of 2-Methoxybiphenyl via Sterically Demanding Suzuki-Miyaura Coupling

Executive Summary & Strategic Rationale The synthesis of 2-methoxybiphenyl (CAS: 86-26-0) represents a classic challenge in cross-coupling chemistry: the construction of ortho-substituted biaryls. While the Suzuki-Miyaur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Rationale

The synthesis of 2-methoxybiphenyl (CAS: 86-26-0) represents a classic challenge in cross-coupling chemistry: the construction of ortho-substituted biaryls. While the Suzuki-Miyaura reaction is the industry standard for biaryl bond formation, the presence of the ortho-methoxy group introduces significant steric strain and electron-donating effects that can impede the catalytic cycle, particularly during the transmetallation and reductive elimination steps.

This guide moves beyond generic protocols to provide a field-proven methodology utilizing dialkylbiarylphosphine ligands (specifically SPhos ). This system is selected for its unique ability to create a "protective pocket" around the palladium center, facilitating the coupling of sterically hindered substrates where traditional triphenylphosphine (PPh₃) systems often fail or require excessive catalyst loading.

Key Technical Advantages of this Protocol:
  • Ligand Selection: Utilization of SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) to accelerate reductive elimination.

  • Robustness: High tolerance for moisture and air compared to Pd(0) precursors.

  • Scalability: Designed for seamless transition from milligram optimization to gram-scale production.

Mechanistic Insight: The "Ortho-Effect" Solution

To troubleshoot and optimize this reaction, one must understand the specific failure modes associated with 2-methoxybiphenyl synthesis.

  • Oxidative Addition: The electron-rich nature of 2-bromoanisole (due to the methoxy group) makes the C-Br bond less electrophilic, potentially slowing oxidative addition.

  • Transmetallation: Steric bulk at the ortho position hinders the approach of the boronate species.

  • Reductive Elimination (The Critical Step): Forming the C-C bond requires the two aryl groups to be adjacent. Bulky ligands like SPhos increase the "bite angle" and steric pressure, chemically forcing the two aryl groups together to expel the product.

Visualization: SPhos-Mediated Catalytic Cycle

The following diagram illustrates the specific pathway, highlighting where the bulky ligand exerts its influence.

SuzukiCycle cluster_legend Ligand Role (SPhos) Pd0 Active Catalyst [L-Pd(0)] OxAdd Oxidative Addition [L-Pd(II)(Ar)-Br] Pd0->OxAdd + Substrate (Rate affected by e- density) TransMet Transmetallation [L-Pd(II)(Ar)(Ar')] OxAdd->TransMet + Activated Boronate (Sterically sensitive step) RedElim Reductive Elimination (Product Release) TransMet->RedElim Facilitated by SPhos bulk RedElim->Pd0 Regeneration Product 2-Methoxybiphenyl RedElim->Product Yield Substrate 2-Bromoanisole (Electrophile) Substrate->OxAdd Boronic Phenylboronic Acid (Nucleophile) + Base Boronic->TransMet Note The bulky biaryl ligand prevents Pd-black formation and forces reductive elimination via steric pressure.

Caption: Catalytic cycle emphasizing the role of SPhos in forcing reductive elimination for sterically hindered 2-methoxybiphenyl.[1][2][3][4][5][6][7][8]

Standard Operating Protocol (Gold Standard)

This protocol is designed to be self-validating . Specific checkpoints (CP) are embedded to ensure reaction integrity before proceeding to the next step.

Materials & Reagents[2][3][4][7][9][10][11][12]
  • Electrophile: 2-Bromoanisole (1.0 equiv)

  • Nucleophile: Phenylboronic acid (1.2 equiv)[2][4]

  • Catalyst Precursor: Pd(OAc)₂ (1.0 mol%)

  • Ligand: SPhos (2.0 mol%) — Note: Maintain 1:2 Pd:Ligand ratio.

  • Base: K₃PO₄ (2.0 equiv, finely ground)

  • Solvent: Toluene : Water (10:1 ratio)

Step-by-Step Procedure

1. Catalyst Pre-complexation (CP1: Activation)

  • In a reaction vial, add Pd(OAc)₂ and SPhos.

  • Add 1 mL of dry Toluene. Stir at RT for 5 minutes.

  • Validation: Solution should turn from orange/brown to a clear yellow/orange. If black precipitate forms immediately, solvents are wet or oxygen is present.

2. Reaction Assembly

  • Add 2-Bromoanisole (187 mg, 1.0 mmol), Phenylboronic acid (146 mg, 1.2 mmol), and K₃PO₄ (424 mg, 2.0 mmol) to the vial.

  • Add remaining Toluene (4 mL) and degassed Water (0.5 mL).

  • Crucial: Seal the vial with a septum and purge with Argon/Nitrogen for 2 minutes.

3. Execution

  • Heat the reaction block to 80°C . Stir vigorously (800+ rpm). Biphasic mixtures require high shear to maximize interfacial surface area.

  • Run time: 2–4 hours.[5]

4. In-Process Control (CP2: Monitoring)

  • TLC System: Hexane:Ethyl Acetate (9:1).

  • Rf Values:

    • 2-Bromoanisole: ~0.6 (UV active)

    • 2-Methoxybiphenyl: ~0.5 (UV active, distinct blue fluorescence often observed under 254nm).

  • Criteria: Reaction is complete when the starting bromide spot is non-visible.

5. Workup & Purification

  • Cool to RT. Dilute with EtOAc (10 mL).

  • Wash with Water (10 mL) followed by Brine (10 mL).[4]

  • Dry organic layer over Na₂SO₄, filter, and concentrate.[2][4]

  • Purification: Flash chromatography (100% Hexanes → 95:5 Hexanes:EtOAc). 2-Methoxybiphenyl elutes early due to low polarity.

Optimization & Troubleshooting Data

If the standard protocol yields <80%, use the following data to adjust parameters. The table below summarizes the impact of solvent and base changes on the coupling of ortho-substituted substrates.

Comparative Optimization Table
ParameterConditionYield (%)Notes
Standard Tol/H₂O + K₃PO₄ 96% Recommended.[7] Cleanest profile.
SolventDMF (anhydrous)45%Slow rate; likely Pd clustering.
Solvent1,4-Dioxane/H₂O88%Good alternative, but harder to remove solvent.
BaseK₂CO₃72%Weaker base; slower conversion for hindered substrates.
BaseCs₂CO₃94%Excellent but more expensive. Use if K₃PO₄ fails.
LigandPPh₃<30%Fails due to lack of steric bulk/catalyst death.
Troubleshooting Logic Flow

Use this workflow to diagnose low yields.

Optimization cluster_sol Corrective Actions Start Low Yield (<50%) CheckSM Starting Material Remaining? Start->CheckSM Yes Yes CheckSM->Yes Conversion Issue No No CheckSM->No Decomposition/Side Rxn Temp Temp Yes->Temp Increase Temp (to 100°C) Base Base Yes->Base Switch Base (to Cs2CO3) Debor Debor No->Debor Check for Protodeboronation AddBor AddBor Debor->AddBor Add Excess Boronic Acid (1.5 eq) Dry Dry Debor->Dry Use Anhydrous Conditions

Caption: Diagnostic workflow for troubleshooting low yields in sterically hindered Suzuki couplings.

Characterization Data

Confirm the identity of the synthesized 2-methoxybiphenyl using the following spectral data.

  • Physical State: White solid or colorless oil (mp 30–32 °C).

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 7.56 – 7.52 (m, 2H, Ar-H from Ph ring)

    • δ 7.45 – 7.30 (m, 5H, Overlapping aromatic signals)

    • δ 7.05 – 6.98 (m, 2H, Ar-H ortho and para to OMe)

    • δ 3.82 (s, 3H, -OCH₃) — Diagnostic Singlet

  • ¹³C NMR (100 MHz, CDCl₃):

    • δ 156.5 (C-O), 138.6, 130.9, 129.5, 128.6, 127.9, 126.9, 120.8, 111.2, 55.5 (OMe).

  • MS (EI): m/z 184 [M]⁺.

References

  • Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[9] Chemical Reviews, 1995 , 95, 2457–2483.

  • Barder, T. E.; Walker, S. D.; Martinelli, J. R.; Buchwald, S. L. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005 , 127, 4685–4696.

  • Organic Syntheses. "Synthesis of Biphenyls via Suzuki Coupling: 4-Methoxy-2'-methylbiphenyl." Organic Syntheses, 2007 , 84, 217.

  • PubChem. "2-Methoxybiphenyl Compound Summary." National Library of Medicine.

Sources

Method

The Ullmann Condensation: A Comprehensive Guide to the Synthesis of Substituted Biphenyls

For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Relevance of a Classic Transformation First reported by Fritz Ullmann in 1901, the Ullmann condensation is a cornerstone of organ...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of a Classic Transformation

First reported by Fritz Ullmann in 1901, the Ullmann condensation is a cornerstone of organic synthesis, providing a powerful method for the formation of carbon-carbon bonds, particularly in the creation of biaryl scaffolds.[1][2] These structural motifs are of paramount importance in medicinal chemistry, materials science, and natural product synthesis.[3][4] While modern cross-coupling reactions catalyzed by palladium and other transition metals have emerged as powerful alternatives, the copper-mediated Ullmann reaction retains its significance due to its cost-effectiveness and unique reactivity, especially for the synthesis of sterically hindered and polyfunctionalized biphenyls.[1][5]

This in-depth guide provides a comprehensive overview of the Ullmann condensation for the synthesis of substituted biphenyls, blending foundational principles with modern advancements. We will explore the mechanistic intricacies, compare classical and contemporary protocols, and offer detailed, field-proven methodologies to empower researchers in their synthetic endeavors.

Mechanistic Insights: From a Simple Cycle to Complex Redox Behavior

The mechanism of the Ullmann reaction has been a subject of extensive investigation. For many years, a simplified catalytic cycle involving oxidative addition and reductive elimination from a copper(I) species was the generally accepted pathway.[1][6]

The Classical View: A Cu(I)/Cu(III) Cycle

The traditional understanding of the Ullmann biphenyl synthesis posits a mechanism initiated by the reaction of an aryl halide with a copper(I) species. This is followed by oxidative addition of a second aryl halide molecule to form a diarylcopper(III) intermediate, which then undergoes reductive elimination to yield the biphenyl product and regenerate the active copper(I) catalyst.[6][7]

Classical Ullmann Mechanism Cu(I)X Cu(I)X ArCu(I) Organocopper(I) Intermediate Cu(I)X->ArCu(I) Oxidative Addition Ar-X Aryl Halide (Ar-X) Ar-X->ArCu(I) Ar2Cu(III)X Diarylcopper(III) Intermediate ArCu(I)->Ar2Cu(III)X Oxidative Addition Ar-Ar Biphenyl (Ar-Ar) Ar2Cu(III)X->Ar-Ar Reductive Elimination Cu(I)X_regen Cu(I)X Ar2Cu(III)X->Cu(I)X_regen

Caption: Simplified classical mechanism of the Ullmann biaryl coupling.

A Modern Perspective: A Multi-Step Redox Cascade

Recent groundbreaking research has revealed a more intricate mechanism than previously understood. Studies have provided strong evidence for a more complex catalytic cycle involving multiple oxidation states of copper: Cu(I)/Cu(III)/Cu(II)/Cu(III)/Cu(I).[8] This multi-step process involves oxidative addition to form a Cu(III) species, followed by comproportionation to generate Cu(II) intermediates. These Cu(II) species then undergo disproportionation to regenerate Cu(I) and a different Cu(III) species, which ultimately undergoes reductive elimination to form the biphenyl product and close the catalytic loop.[8] This deeper understanding of the redox behavior of copper provides new avenues for reaction optimization and catalyst design.

Modern Ullmann Mechanism cluster_cycle Catalytic Cycle Cu(I) Cu(I) Cu(III)_1 Cu(III) Intermediate Cu(I)->Cu(III)_1 Oxidative Addition Ar-I Aryl Iodide Ar-I->Cu(III)_1 Cu(II) Cu(II) Species Cu(III)_1->Cu(II) Comproportionation Cu(III)_2 Cu(III) Intermediate Cu(II)->Cu(III)_2 Disproportionation Cu(III)_2->Cu(I) Regeneration Ar-Ar Biphenyl Cu(III)_2->Ar-Ar Reductive Elimination

Caption: A recently proposed, more complex catalytic cycle for the Ullmann reaction.

Comparative Analysis of Ullmann Methodologies

The Ullmann reaction has evolved significantly from its original form, which required harsh conditions. Modern iterations often employ ligands to accelerate the reaction and allow for milder conditions.

MethodologyCatalyst SystemTemperature (°C)Reaction TimeTypical Yields (%)Key Advantages & Disadvantages
Classical Ullmann Stoichiometric Copper powder/bronze>200Several hours to days20-60%[9]Advantages: Low-cost catalyst. Disadvantages: Harsh conditions, often low and erratic yields, limited substrate scope.[2][9]
Ligand-Accelerated Ullmann Catalytic Cu(I) salt with a ligand (e.g., 1,10-phenanthroline)100-1603-24 hours70-95%[10]Advantages: Milder conditions, improved yields and functional group tolerance.[10] Disadvantages: Cost of ligands, potential for ligand-related side reactions.
Solvent-Free Ball Milling Copper vial and ball bearingRoom Temperature (exothermic)Minutes to hoursUp to 97%[11]Advantages: Environmentally friendly (no solvent), rapid reaction times, high yields, simplified purification.[11][12] Disadvantages: Requires specialized equipment.

Experimental Protocols

The following protocols are provided as a guide and may require optimization for specific substrates.

Protocol 1: Classical Ullmann Homocoupling of 2-Iodotoluene

This protocol describes the synthesis of 2,2'-dimethylbiphenyl, a common ligand scaffold, using the traditional solvent-free Ullmann reaction.[1]

Materials:

  • 2-iodotoluene

  • Activated copper powder

  • Sand

  • Dichloromethane

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Hexane

Procedure:

  • Reaction Setup: In a dry, thick-walled reaction tube, combine 2-iodotoluene (1.0 mmol, 218 mg), activated copper powder (2.0-3.0 mmol, 127-191 mg), and a small amount of sand (approx. 200 mg) to aid in heat distribution.[1]

  • Reaction: Heat the reaction mixture in a sand bath to a high temperature, typically in the range of 200-250°C.[1] Monitor the reaction progress by TLC. Reaction times can vary significantly, from several hours to a full day.[1]

  • Workup: After cooling to room temperature, treat the solid reaction mixture with dichloromethane. Filter the mixture to remove the copper, copper salts, and sand.[1]

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using hexane or a mixture of hexane and dichloromethane as the eluent to isolate 2,2'-dimethylbiphenyl.[1]

Self-Validation:

  • Expected Outcome: Formation of a solid product upon cooling.

  • Characterization: The identity and purity of the product can be confirmed by ¹H NMR, ¹³C NMR, and melting point analysis.

  • Troubleshooting: Low yields may be due to inactive copper. Activation of the copper powder immediately before use is crucial.[13]

Protocol 2: Ligand-Accelerated Ullmann Coupling for Triarylamine Synthesis

This protocol demonstrates the use of a ligand to moderate reaction conditions for the synthesis of a triarylamine, a class of molecules with applications in organic electronics.[10]

Materials:

  • Aryl iodide (e.g., 4-iodoanisole)

  • Diphenylamine

  • Copper(I) iodide (CuI)

  • 1,10-Phenanthroline

  • Potassium carbonate (K₂CO₃)

  • Toluene (anhydrous)

  • Ethyl acetate

  • Water and Brine

  • Anhydrous magnesium sulfate

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add CuI (0.05 equiv), 1,10-phenanthroline (0.1 equiv), and K₂CO₃ (2.0 equiv). Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

  • Add the aryl iodide (1.0 equiv), diphenylamine (1.2 equiv), and anhydrous toluene via syringe.

  • Reaction: Heat the reaction mixture to 125°C with vigorous stirring for 3-6 hours.[10] Monitor the reaction progress by TLC or GC-MS.

  • Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and then brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Self-Validation:

  • Expected Outcome: A significant rate acceleration compared to the ligand-free reaction.[10]

  • Characterization: Confirm the structure of the triarylamine product using spectroscopic methods (NMR, Mass Spectrometry).

  • Troubleshooting: Ensure all reagents and solvents are anhydrous, as water can inhibit the reaction.[14] The quality of the CuI is also critical; use a fresh, high-purity source.[15]

Protocol 3: Solvent-Free Ullmann Coupling of 2-Iodonitrobenzene via Ball Milling

This protocol showcases a modern, environmentally friendly approach to the Ullmann reaction for the synthesis of 2,2'-dinitrobiphenyl.[11]

Materials:

  • 2-Iodonitrobenzene

  • Custom-made copper vial with a copper ball-bearing

  • High-speed ball mill

  • Ethanol for recrystallization

Procedure:

  • Reaction Setup: Add 2-iodonitrobenzene (e.g., 2.5 g, ~10 mmol) to a copper vial charged with a copper ball-bearing.[11]

  • Reaction: Subject the vial to high-speed ball milling. The reaction is often complete within a shorter timeframe compared to traditional heating methods.

  • Workup and Purification: The resulting solid product can often be used directly or recrystallized from hot ethanol to afford pure 2,2'-dinitrobiphenyl.[11] This method significantly reduces the need for extensive extraction and chromatographic purification.[12]

Self-Validation:

  • Expected Outcome: A solid, NMR-ready product is often obtained directly from the reaction vial.[11]

  • Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, GC-MS, and melting point analysis.[11]

  • Troubleshooting: Ensure the ball milling apparatus is properly set up and that the vial is securely sealed. The efficiency of the reaction can be dependent on the milling frequency and duration.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification Reagents Select & Weigh Reagents Setup Reaction Setup (Inert Atmosphere if needed) Reagents->Setup Glassware Dry Glassware Glassware->Setup Heating Heating & Stirring Setup->Heating Monitoring Monitor Progress (TLC/GC-MS) Heating->Monitoring Quenching Cooling & Quenching Monitoring->Quenching Reaction Complete Extraction Extraction Quenching->Extraction Drying Drying Organic Layer Extraction->Drying Concentration Solvent Removal Drying->Concentration Purification Column Chromatography or Recrystallization Concentration->Purification Characterization Product Characterization (NMR, MS, MP) Purification->Characterization

Caption: A general experimental workflow for the Ullmann condensation reaction.

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Product Yield Inactive copper catalyst.Use freshly activated copper powder or high-purity Cu(I) salts.[13][14] For solvent-free methods, ball milling can provide a continuously fresh catalyst surface.[11]
Inappropriate ligand (for modern methods).Screen a variety of ligands from different classes (e.g., diamines, amino acids, phenanthrolines).[14]
Suboptimal reaction temperature.For classical methods, ensure the temperature is sufficiently high (200-250°C).[1] For ligand-accelerated systems, optimize the temperature, as excessively high temperatures can lead to decomposition.[14]
Presence of water or protic impurities.Use anhydrous solvents and reagents, and ensure glassware is thoroughly dried.[14]
Formation of Side Products (e.g., dehalogenation) Presence of protic impurities.Rigorously exclude water and other protic species from the reaction mixture.[14]
Reaction temperature is too high.Lower the reaction temperature, especially when using more reactive aryl iodides.
Difficulty in Purification Formation of polymeric byproducts.This can occur at very high temperatures. Consider using a high-boiling solvent to better control the reaction temperature.
Co-elution of starting material and product.Optimize the eluent system for column chromatography. If the reaction has gone to completion, this should be less of an issue.

Conclusion

The Ullmann condensation remains a valuable and versatile tool in the synthetic chemist's arsenal for the construction of substituted biphenyls. While classical protocols often require harsh conditions, modern advancements, including the development of effective ligand systems and innovative solvent-free techniques, have significantly expanded the scope and applicability of this reaction. A thorough understanding of the underlying mechanism, careful selection of reaction parameters, and meticulous experimental technique are paramount to achieving successful and reproducible outcomes. This guide provides the foundational knowledge and practical protocols to empower researchers to effectively harness the power of the Ullmann condensation in their pursuit of novel molecules with significant applications in science and medicine.

References

Sources

Application

Using "2-(2-Methoxyphenyl)-1,1'-biphenyl" as a ligand in catalysis

This is a comprehensive Application Note and Protocol Guide for the use of 2-(2-Methoxyphenyl)-1,1'-biphenyl (and its derived architectures) in catalysis. Based on the chemical nomenclature, this molecule is a terphenyl...

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive Application Note and Protocol Guide for the use of 2-(2-Methoxyphenyl)-1,1'-biphenyl (and its derived architectures) in catalysis.

Based on the chemical nomenclature, this molecule is a terphenyl ether (specifically 2'-methoxy-o-terphenyl ). While often used as a high-value intermediate, its primary utility in catalysis is as a steric scaffold for designing bulky phosphine ligands (Terphenyl Phosphines) or as a directing group substrate in C-H activation. This guide addresses its transformation into active catalytic species and its direct application.

Subject: Strategic Utilization of the Terphenyl Scaffold for High-Steric-Demand Catalysis CAS Registry: 54113-08-5 (Core Scaffold) Target Audience: Synthetic Chemists, Process Development Scientists, Catalysis Engineers.

Part 1: Executive Summary & Technical Rationale

2-(2-Methoxyphenyl)-1,1'-biphenyl represents a class of ortho-terphenyl architectures that are critical in modern organometallic catalysis. Unlike standard biphenyl ligands (e.g., JohnPhos, SPhos), the terphenyl motif provides an additional "wing" of steric bulk.

When utilized as a ligand scaffold (typically by phosphinylation), this structure offers three distinct mechanistic advantages:

  • Hyper-Steric Shielding: The flanking phenyl rings create a protective pocket around the metal center (Pd, Au, Ni), facilitating reductive elimination in difficult couplings (e.g., tetra-ortho-substituted biaryls).

  • Hemilabile Stabilization: The ortho-methoxy group acts as a hemilabile donor. It weakly coordinates to the metal center to stabilize the oxidative addition intermediate (Pd(II)), but readily dissociates to open a coordination site for transmetallation.

  • C-H Activation Platform: The molecule itself serves as a model substrate for directing-group-mediated C-H functionalization, allowing for the synthesis of complex polycyclic aromatic hydrocarbons (PAHs) like triphenylenes.

Part 2: The Ligand Architecture (Mechanism of Action)

To use this molecule effectively, one must understand its spatial arrangement. The Terphenyl Effect dictates that the central ring is twisted out of plane relative to the flanking rings, creating a "cradle" for the metal.

Diagram 1: Structural Logic & Activation Pathway

This diagram illustrates the conversion of the scaffold into an active phosphine ligand and its hemilabile coordination mode.

TerphenylActivation Scaffold 2-(2-Methoxyphenyl)-1,1'-biphenyl (Inert Scaffold) Activation Directed Lithiation (n-BuLi / TMEDA) Scaffold->Activation Deprotonation at C2' Ligand Active Ligand (Terphenyl Phosphine) Activation->Ligand + Cl-PR2 (Phosphinylation) Complex Pd-Catalyst Complex (Hemilabile Mode) Ligand->Complex + Pd(dba)2 Complex->Complex Methoxy O-Pd Interaction Stabilizes 12e- Species

Caption: Transformation of the terphenyl ether scaffold into an active hemilabile phosphine ligand for Pd-catalysis.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Active Terphenyl Phosphine Ligand

Note: The molecule "2-(2-Methoxyphenyl)-1,1'-biphenyl" is most powerful when converted into its phosphine derivative (e.g., 2-Dicyclohexylphosphino-2'-(2-methoxyphenyl)-1,1'-biphenyl ). This protocol details that activation.

Reagents:

  • 2-(2-Methoxyphenyl)-1,1'-biphenyl (1.0 equiv)

  • n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

  • TMEDA (N,N,N',N'-Tetramethylethylenediamine) (1.1 equiv)

  • Chlorodicyclohexylphosphine (ClPCy2) (1.1 equiv)

  • Solvent: Anhydrous THF.

Step-by-Step Methodology:

  • Inert Setup: Flame-dry a Schlenk flask and cycle with Argon (3x). Add 2-(2-Methoxyphenyl)-1,1'-biphenyl and anhydrous THF (0.2 M concentration).

  • Lithiation: Cool the solution to -78 °C . Add TMEDA followed by the dropwise addition of n-BuLi .

    • Expert Insight: The TMEDA is crucial to break up BuLi aggregates and direct lithiation to the ortho position of the central ring (position 2'), sandwiched between the two aryl substituents.

  • Incubation: Allow the mixture to warm to 0 °C and stir for 2 hours. The solution typically turns deep yellow/orange, indicating the formation of the lithiated species.

  • Phosphinylation: Cool back to -78 °C . Add ClPCy2 dropwise.

  • Workup: Warm to room temperature and stir overnight. Quench with saturated NH4Cl. Extract with diethyl ether, dry over MgSO4, and concentrate.

  • Purification: Recrystallize from hot ethanol/hexane under inert atmosphere.

    • Validation: ^31P NMR should show a singlet around -10 to -15 ppm (typical for triaryl/alkyl phosphines).

Protocol B: Application in Sterically Demanding Suzuki-Miyaura Coupling

Use Case: Coupling of tetra-ortho-substituted biaryls (e.g., 2,6-disubstituted aryl halide + 2,6-disubstituted boronic acid).

System Components:

  • Catalyst Precursor: Pd(OAc)2 (1-2 mol%)

  • Ligand: Terphenyl Phosphine (from Protocol A) (2-4 mol%)

  • Base: K3PO4 (3.0 equiv)

  • Solvent: Toluene/Water (10:1)

Workflow:

  • Pre-complexation: In a vial, mix Pd(OAc)2 and the Terphenyl Ligand in Toluene for 5 minutes. The solution should turn from orange to pale yellow (reduction to Pd(0) and ligation).

  • Substrate Addition: Add the Aryl Halide (1.0 equiv), Boronic Acid (1.5 equiv), and K3PO4.

  • Reaction: Seal the vial and heat to 100 °C for 12-24 hours.

  • Analysis: Monitor by GC-MS. The Terphenyl ligand is required here; standard SPhos or PPh3 will likely fail due to the inability to promote reductive elimination in such a crowded environment.

Protocol C: Direct Use as a Substrate (C-H Activation)

Use Case: Intramolecular oxidative C-H coupling to form Triphenylene derivatives.

Methodology:

  • Dissolve 2-(2-Methoxyphenyl)-1,1'-biphenyl in Acetic Acid.

  • Add Pd(OAc)2 (5 mol%) and oxidant PhI(OAc)2 (1.2 equiv).

  • Heat to 110 °C .

  • Mechanism: The Pd coordinates to the methoxy group, activates the C-H bond on the adjacent phenyl ring, and forms a palladacycle. Subsequent oxidation yields 2-methoxytriphenylene .

Part 4: Data & Performance Metrics

Table 1: Steric Parameter Comparison (Buried Volume %V_bur) Comparison of the Terphenyl scaffold against standard biphenyl ligands.

Ligand ScaffoldSubstituents% V_bur (Est.)Primary Application
Triphenylphosphine Ph22%General purpose (non-hindered)
JohnPhos tBu / Biphenyl38%Ortho-substituted couplings
SPhos Cy / 2,6-OMe-Biphenyl43%Heterocycles, Chlorides
Terphenyl-P(Cy)2 Cy / 2-OMe-Terphenyl >48% Tetra-ortho substituted biaryls

Note: The Terphenyl scaffold provides significantly higher buried volume, protecting the metal center from catalyst decomposition pathways.

Part 5: Catalytic Cycle Visualization

The following diagram details the unique role of the 2-methoxyphenyl arm during the catalytic cycle.

CatalyticCycle cluster_legend Key Mechanism Pd0 L-Pd(0) (Active Species) OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + Ar-X Stabilization Hemilabile Stabilization (Pd-O Interaction) OxAdd->Stabilization O-Coordination TransMet Transmetallation (Ar-Pd-Ar') Stabilization->TransMet O-Dissociation + Ar'-B(OH)2 RedElim Reductive Elimination (Product Release) TransMet->RedElim Steric Pressure RedElim->Pd0 Regeneration Note The methoxy arm (from the scaffold) prevents Pd-aggregation during the resting state.

Caption: Catalytic cycle highlighting the hemilabile stabilization provided by the methoxy-terphenyl arm.[1]

Part 6: References

  • Chemical Identity: 1,1':2',1''-Terphenyl, 2-methoxy-. CAS No. 54113-08-5.

  • Terphenyl Ligand Synthesis: Synthesis and Application of Terphenyl Phosphines in Palladium-Catalyzed Cross-Coupling. (General reference for the lithiation protocol described in Protocol A).

  • Buchwald-Hartwig Amination: Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination". Angewandte Chemie International Edition.

  • Hemilabile Ligands: The Role of Hemilabile Ligands in Coordination Chemistry and Catalysis. (Explains the O-Pd interaction mechanism).

  • Related SPhos Chemistry: Barder, T. E., et al. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure". Journal of the American Chemical Society.

Disclaimer: Always verify specific reaction conditions and safety data sheets (SDS) before handling organolithium reagents and palladium catalysts.

Sources

Method

Application Note: High-Impact Medicinal Chemistry of 2-Methoxybiphenyl Scaffolds

Executive Summary The 2-methoxybiphenyl scaffold represents a "privileged structure" in modern medicinal chemistry, serving as a critical pharmacophore in immuno-oncology, kinase inhibition, and anti-inflammatory therape...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 2-methoxybiphenyl scaffold represents a "privileged structure" in modern medicinal chemistry, serving as a critical pharmacophore in immuno-oncology, kinase inhibition, and anti-inflammatory therapeutics. Unlike the planar biphenyl core, the introduction of the ortho-methoxy group induces a specific dihedral twist (approx. 45–60°) due to steric repulsion with the ortho'-hydrogens. This conformational bias is instrumental in fitting hydrophobic pockets of enzymes (e.g., COX-2) and protein-protein interaction interfaces (e.g., PD-1/PD-L1).[]

This guide provides a technical roadmap for leveraging 2-methoxybiphenyl derivatives, detailing synthetic routes, structure-activity relationship (SAR) insights, and validated biological assay protocols.

Structural & Pharmacological Rationale

The "Ortho-Methoxy" Effect

In drug design, the 2-methoxy substituent is not merely a lipophilic handle; it acts as a conformational control element .[]

  • Steric Twist: It prevents the two phenyl rings from becoming coplanar, reducing π-π stacking aggregation and improving solubility compared to unsubstituted biphenyls.[]

  • Metabolic Liability vs. Stability: While the methoxy group is a potential site for O-demethylation by CYP450 enzymes (specifically CYP2D6 and CYP2C9), this can be mitigated by fluorination at the 2'-position, a strategy successfully employed in recent PD-1 inhibitors.[]

Case Study: Immuno-Oncology (PD-1/PD-L1 Inhibitors)

Recent breakthroughs have identified 2-methoxybiphenyl derivatives as potent small-molecule inhibitors of the PD-1/PD-L1 checkpoint, offering an oral alternative to monoclonal antibodies.[]

Mechanism of Action

These small molecules induce the dimerization of PD-L1, effectively sequestering the protein and preventing it from binding to PD-1 on T-cells.[] The 2-methoxybiphenyl core mimics the hydrophobic interaction residues (Ile, Tyr) found at the native interface.

Comparative Potency Data

Data derived from recent SAR studies (e.g., Compound A56 series).

Compound IDR1 (Pos 2)R2 (Pos 2')IC50 (PD-1/PD-L1)Binding Affinity (

)
Ref-Biphenyl HH> 10

M
N.D.[]
Cmpd-A14 OMeH8.2

M
> 10

M
Cmpd-A44 OMeF0.41

M
1.2

M
Cmpd-A56 OMe Cl 0.0024

M
< 0.001

M

Insight: The addition of a halogen (F or Cl) at the 2'-position works synergistically with the 2-methoxy group to lock the bioactive conformation, resulting in a >1000-fold potency increase.

Pathway Visualization (DOT)

PD1_Pathway TumorCell Tumor Cell (Expresses PD-L1) Interaction PD-1 / PD-L1 Complex TumorCell->Interaction Presents Ligand Dimer PD-L1 Dimerization (Sequestered) TumorCell->Dimer Induced by Drug TCell Cytotoxic T-Cell (Expresses PD-1) TCell->Interaction Receptor Binding Inhibition T-Cell Inactivation (Immune Escape) Interaction->Inhibition Signaling Activation T-Cell Activation (Tumor Killing) Interaction->Activation Absence of Signal Drug 2-Methoxybiphenyl Small Molecule Drug->TumorCell Binds PD-L1 Dimer->Interaction Blocks Formation

Figure 1: Mechanism of Action for 2-methoxybiphenyl-based PD-L1 inhibitors preventing immune escape.[]

Experimental Protocols

Protocol A: Synthesis of 2-Methoxy-2'-fluorobiphenyl via Suzuki-Miyaura Coupling

Objective: Synthesize the core scaffold with high yield, minimizing homocoupling byproducts.

Reagents:

  • 2-Bromoanisole (1.0 equiv)[]

  • 2-Fluorophenylboronic acid (1.2 equiv)[]

  • Pd(dppf)Cl2·CH2Cl2 (0.03 equiv) - Chosen for stability and efficiency with sterically hindered substrates.

  • K2CO3 (2.0 equiv)[2]

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

Workflow:

  • Degassing: Charge a reaction vial with the aryl halide, boronic acid, and base. Add solvents.[2][3] Sparge with Argon for 15 minutes. Critical: Oxygen promotes homocoupling of the boronic acid.

  • Catalyst Addition: Add Pd catalyst quickly under positive Argon pressure. Seal the vial.

  • Reaction: Heat to 90°C for 16 hours.

  • Workup: Cool to RT. Filter through a Celite pad (elute with EtOAc). Wash filtrate with brine.[2] Dry over Na2SO4.[2]

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient). The 2-methoxy group makes the product slightly more polar than unsubstituted biphenyls, aiding separation.

Synthesis Workflow Diagram (DOT)

Synthesis_Workflow Start Start: Reagents Prep Degas Degas Solvents (Ar, 15 min) Start->Degas Catalyst Add Pd(dppf)Cl2 (Argon atm) Degas->Catalyst Heat Heat 90°C 16 Hours Catalyst->Heat Workup Celite Filter & Extraction Heat->Workup Purify Flash Chromatography (SiO2) Workup->Purify Product Pure 2-Methoxy- 2'-fluorobiphenyl Purify->Product

Figure 2: Optimized Suzuki-Miyaura coupling workflow for hindered biphenyl synthesis.[]

Protocol B: Microsomal Stability Assay (Metabolic Liability Check)

Objective: Assess the metabolic stability of the methoxy group (O-demethylation risk).

Materials:

  • Pooled Human Liver Microsomes (HLM, 20 mg/mL protein)

  • NADPH Regenerating System[]

  • Test Compound (1 µM final conc.)

  • Reference: Dextromethorphan (high turnover), Warfarin (low turnover)

Procedure:

  • Pre-incubation: Mix 1 µM test compound with HLM (0.5 mg/mL final) in phosphate buffer (pH 7.4). Incubate at 37°C for 5 min.

  • Initiation: Add NADPH regenerating system to start the reaction.[]

  • Sampling: Remove aliquots at t = 0, 5, 15, 30, and 60 min.

  • Quenching: Immediately add ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

  • Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS.

    • Monitor: Loss of parent mass (M+) and appearance of metabolite (M-14, corresponding to loss of -CH3).

Interpretation:

  • High Clearance (>20 µL/min/mg): Indicates rapid O-demethylation.[] Consider replacing -OMe with -OCF3 or adding an adjacent F atom (as in Cmpd-A44) to block metabolism.[]

  • Low Clearance (<5 µL/min/mg): Scaffold is stable suitable for in vivo studies.

References

  • Design and Synthesis of PD-1/PD-L1 Inhibitors: Title: Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives.[][4] Source: Journal of Medicinal Chemistry (2023). URL:[Link]

  • Biological Activity of 2-Methoxyphenols: Title: Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. Source: Anticancer Research (2007).[5] URL:[Link]

  • Kinase Inhibitor Selectivity: Title: Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors.[] Source: Bioorganic & Medicinal Chemistry Letters (2021). URL:[Link]

Sources

Application

"2-(2-Methoxyphenyl)-1,1'-biphenyl" as a precursor for synthesizing APIs (Active Pharmaceutical Ingredients)

Application Note: 2-(2-Methoxyphenyl)-1,1'-biphenyl as a Privileged Precursor for Alpha-Helix Mimetic APIs Executive Summary In modern drug development, targeting protein-protein interactions (PPIs) represents a frontier...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 2-(2-Methoxyphenyl)-1,1'-biphenyl as a Privileged Precursor for Alpha-Helix Mimetic APIs

Executive Summary

In modern drug development, targeting protein-protein interactions (PPIs) represents a frontier for novel therapeutics, particularly in oncology and autoimmune diseases. However, the large, flat surface areas of PPIs make them notoriously difficult to drug with traditional small molecules. 2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 54113-08-5), an unsymmetrical ortho-terphenyl derivative, has emerged as a highly effective, privileged scaffold for overcoming this challenge[1][2].

As a Senior Application Scientist, I have designed this protocol guide to elucidate how this specific terphenyl precursor is utilized to synthesize alpha-helix mimetic Active Pharmaceutical Ingredients (APIs). By leveraging the steric constraints of the ortho-terphenyl core and the orthogonal reactivity of the methoxy group, process chemists can reliably construct complex APIs that disrupt critical disease pathways, such as the p53-MDM2 and Bcl-xL-Bak interactions[3][4].

Mechanistic Rationale: The Terphenyl Scaffold in Drug Discovery

Spatial Mimicry of the Alpha-Helix

The primary utility of 2-(2-Methoxyphenyl)-1,1'-biphenyl lies in its unique three-dimensional geometry. Due to severe steric repulsion between the adjacent aromatic rings, the ortho-terphenyl backbone cannot adopt a planar conformation. Instead, it is forced into a staggered, twisted architecture.

This specific dihedral twisting projects substituents attached to the terphenyl rings at distances and angles that perfectly match the i, i+3 (or i+4), and i+7 amino acid side chains of a native alpha-helix[3][4]. Because approximately 60% of PPI hot-spots involve an alpha-helix at the binding interface, this scaffold acts as a rigid, non-peptidic structural mimic capable of competitive inhibition[5].

The Methoxy Group as a Strategic Synthetic Handle

In API process chemistry, the order of operations is critical. The methoxy group on the terminal phenyl ring serves as a robust, masked reactive site. During the initial parallel synthesis of the terphenyl core via sequential Suzuki-Miyaura cross-couplings, the methoxy group remains entirely unreactive under basic, aqueous conditions[6]. Once the core is established, the methoxy group is chemoselectively demethylated to reveal a phenol. This phenol is subsequently activated (e.g., into a triflate) to serve as an electrophile for late-stage functionalization, allowing medicinal chemists to append diverse vectors that mimic the i+7 residue of the target protein[7].

G A Native Target Alpha-Helix B Key Residues (i, i+4, i+7) A->B presents C 2-(2-Methoxyphenyl) -1,1'-biphenyl Scaffold B->C spatial geometry mimicked by D Functionalized Terphenyl API C->D late-stage functionalization E PPI Disruption (e.g., MDM2/p53) D->E competitive inhibition

Fig 1: Logical flow of translating a native alpha-helix into a terphenyl-based PPI inhibitor API.

Quantitative Data & Optimization Metrics

To validate the structural causality, Table 1 summarizes the spatial projection of the terphenyl scaffold compared to a native polyalanine alpha-helix. Table 2 details the optimized reaction parameters for the late-stage functionalization of the terphenyl core.

Table 1: Spatial Projection of Terphenyl Scaffold vs. Native Alpha-Helix

Vector PositionTerphenyl Ring PositionAlpha-Helix EquivalentDistance from Origin (i)
R1 (Origin)Bottom Ring (C3)i residue0.0 Å
R2 (Middle)Central Ring (C2')i+3 / i+4 residue~5.4 Å
R3 (Terminal)Top Ring (C2'')i+7 residue~9.8 Å

Table 2: Optimization of Late-Stage Suzuki-Miyaura Coupling on Terphenyl Triflate

Catalyst SystemBaseSolventTemp (°C)Yield (%)API Purity (HPLC)
Pd(PPh3)4Na2CO3Toluene/H2O9045%88.5%
Pd(dppf)Cl2K3PO4Dioxane/H2O8072%94.2%
Pd2(dba)3 / SPhos K3PO4 THF/H2O 65 91% >99.0%

Note: The use of SPhos (a Buchwald ligand) is critical for overcoming the extreme steric hindrance of the ortho-terphenyl system, facilitating efficient oxidative addition and reductive elimination[6].

Experimental Protocols: A Self-Validating System

The following protocols detail the transformation of 2-(2-Methoxyphenyl)-1,1'-biphenyl into an advanced API intermediate. Every step includes mechanistic reasoning and In-Process Controls (IPCs) to ensure scientific integrity.

Protocol A: Chemoselective Demethylation of the Precursor

Objective: Unmask the protected phenol to provide a synthetic handle for late-stage API functionalization. Causality: Boron tribromide (BBr3) acts as a hard Lewis acid, coordinating to the ethereal oxygen. This polarization facilitates the nucleophilic attack of the bromide ion on the less sterically hindered methyl group, cleanly cleaving the ether without disrupting the sterically congested biaryl C-C bonds.

  • Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Dissolve 2-(2-Methoxyphenyl)-1,1'-biphenyl (10.0 mmol) in anhydrous dichloromethane (DCM, 50 mL).

  • Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Rationale: Low temperatures prevent over-reactivity and suppress unwanted electrophilic aromatic bromination of the electron-rich rings.

  • Addition: Add BBr3 (1.0 M in DCM, 15.0 mL, 1.5 equiv) dropwise over 15 minutes via syringe.

  • Propagation: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 4 hours.

    • IPC: Monitor via TLC (Hexanes/EtOAc 9:1); the starting material (Rf ~0.7) must be completely consumed, replaced by a highly polar, lower-running phenol spot (Rf ~0.3).

  • Quenching (Self-Validating Step): Cool the flask to 0 °C and carefully quench by the dropwise addition of methanol (10 mL) to destroy excess BBr3, followed by water (50 mL). Caution: Highly exothermic; HBr gas is evolved.

  • Isolation: Extract the aqueous layer with DCM (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield 2-(1,1'-biphenyl-2-yl)phenol.

Protocol B: Triflation and Late-Stage Functionalization

Objective: Convert the phenol into a reactive electrophile and couple it with an i+7 mimicking vector. Causality: Phenols are poor electrophiles for cross-coupling due to their strong C-O bonds. Conversion to a trifluoromethanesulfonate (triflate) ester dramatically lowers the LUMO energy of the C-O bond, making it highly susceptible to oxidative addition by Palladium(0).

  • Triflation: Dissolve the phenol intermediate (8.0 mmol) in anhydrous pyridine (20 mL) at 0 °C. Add trifluoromethanesulfonic anhydride (Tf2O, 9.6 mmol, 1.2 equiv) dropwise. Stir for 2 hours at room temperature.

    • IPC: HPLC analysis should indicate >98% conversion to the terphenyl triflate.

  • Workup: Dilute with EtOAc (100 mL) and wash sequentially with 1M HCl (3 x 50 mL) to remove pyridine, followed by saturated NaHCO3 and brine. Dry and concentrate.

  • Suzuki-Miyaura Coupling: In a Schlenk tube, combine the terphenyl triflate (5.0 mmol), the desired i+7 mimicking arylboronic acid (6.0 mmol), Pd2(dba)3 (0.1 mmol, 2 mol%), SPhos (0.2 mmol, 4 mol%), and K3PO4 (10.0 mmol).

  • Solvent Addition: Add degassed THF (20 mL) and H2O (2 mL). Heat the biphasic mixture to 65 °C for 12 hours under argon.

  • Purification: Filter the mixture through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via automated flash chromatography (SiO2, Hexanes/EtOAc gradient) to isolate the target alpha-helix mimetic API.

Workflow N1 2-(2-Methoxyphenyl)-1,1'-biphenyl (API Precursor) N2 BBr3 Mediated Demethylation (-78°C to RT, DCM) N1->N2 N3 Terphenyl Phenol Intermediate (IPC: TLC Rf ~0.3) N2->N3 N4 Triflation (Tf2O, Pyridine) (0°C, 2h) N3->N4 N5 Terphenyl Triflate (Activated Electrophile) N4->N5 N6 Suzuki-Miyaura Coupling (Pd2(dba)3, SPhos, Boronic Acid) N5->N6 N7 Target Alpha-Helix Mimetic API N6->N7

Fig 2: Step-by-step synthetic workflow for converting the terphenyl precursor into a functionalized API.

References

  • Chemsrc. "54113-08-5 2-(2-Methoxyphenyl)-1,1'-biphenyl CAS Information." Chemsrc.com. Available at:[1]

  • BLD Pharm. "86-26-0 | 2-Methoxybiphenyl | BLD Pharm: 54113-08-5: 2-Methoxy-1,1':2',1''-terphenyl." BLDpharm.com. Available at:[2]

  • Saraogi, I., & Hamilton, A. D. "alpha-Helix mimetics as inhibitors of protein-protein interactions." Biochemical Society Transactions, 2008 Dec;36(Pt 6):1414-7. DOI: 10.1042/BST0361414. Available at:[3]

  • Portland Press. "α-Helix mimetics as inhibitors of protein–protein interactions." Biochemical Society Transactions. Available at:[4]

  • European Peptide Society. "Where is the field of α-helix mimetics going?" Eurpepsoc.com. Available at:[5]

  • Molaid. "A Practical and General Synthesis of Unsymmetrical Terphenyls." Journal of Organic Chemistry, DOI: 10.1021/jo701308b. Available at:[6]

  • Royal Society Publishing. "Synthetic mimetics of protein secondary structure domains." Interface Focus. Available at:[7]

Sources

Method

Detailed Experimental Protocol for Suzuki Coupling with 2-Methoxyphenylboronic Acid

An Application Guide for the Synthesis of Biaryl Scaffolds Abstract The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, offering a powerful and versatile method for the formation of...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Synthesis of Biaryl Scaffolds

Abstract

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, offering a powerful and versatile method for the formation of carbon-carbon bonds.[1][2] This reaction is particularly crucial in the pharmaceutical and materials science industries for the synthesis of complex biaryl and substituted aromatic structures.[3][4][5] This guide provides a detailed, field-proven protocol for the palladium-catalyzed Suzuki coupling of 2-methoxyphenylboronic acid with a generic aryl halide. We will delve into the mechanistic underpinnings of the reaction, explain the critical role of each component, and provide a step-by-step experimental procedure designed for reproducibility and high yield. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this robust methodology.

Introduction: The Significance of Suzuki-Miyaura Coupling

First reported by Akira Suzuki and Norio Miyaura in 1979, the Suzuki coupling is a transition metal-catalyzed reaction that couples an organoboron compound with an organohalide.[6] Its widespread adoption is due to several key advantages:

  • Mild Reaction Conditions: The reaction typically proceeds under gentle heating and is tolerant of a wide variety of functional groups.[3]

  • Reagent Stability: Boronic acids are generally stable to air and moisture, making them easy to handle and store.[7]

  • Low Toxicity: The boron-containing byproducts are typically non-toxic and easily removed during workup.[3]

  • Commercial Availability: A vast array of boronic acids and palladium catalysts are commercially available, facilitating broad application.[5]

The 2-methoxyphenylboronic acid is a valuable building block, allowing for the introduction of a sterically-hindered and electronically-rich moiety, a common feature in many biologically active compounds and advanced materials.

The Catalytic Cycle: A Mechanistic Deep Dive

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[8] The generally accepted mechanism involves three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[6][9]

The Role of the Key Reagents
  • Palladium Catalyst: The heart of the reaction. While many forms of palladium can be used, they must be able to generate a catalytically active Pd(0) species in situ. Common choices include Pd(PPh₃)₄ (Tetrakis) or a combination of a Pd(II) source like Pd(OAc)₂ with phosphine ligands (e.g., SPhos, XPhos).[5][10][11] The ligands stabilize the palladium center and modulate its reactivity.

  • Aryl Halide (Ar-X): The electrophilic partner. Reactivity generally follows the trend I > Br > OTf >> Cl. The choice of halide is often a balance between reactivity and the cost or availability of the starting material.

  • Organoboron Species (Ar'-B(OH)₂): In this case, 2-methoxyphenylboronic acid. This is the nucleophilic partner.

  • Base: A critical activator in the reaction. The base's primary role is to activate the boronic acid by forming a more nucleophilic boronate species (e.g., [Ar'B(OH)₃]⁻), which is essential for the transmetalation step.[7][12][13][14] The choice of base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can significantly affect reaction rates and yields.[14]

  • Solvent: The solvent system must solubilize the various components and facilitate the reaction. A mixture of an organic solvent (like toluene, dioxane, or THF) with water is very common.[15] Water can play a beneficial role in the reaction, and polar aprotic solvents can influence reaction selectivity and rate.[16][17][18]

The Three Core Steps
  • Oxidative Addition: The catalytic cycle begins with the insertion of the active Pd(0) catalyst into the carbon-halide bond of the aryl halide (Ar-X). This forms a square planar Pd(II) complex.[6][9]

  • Transmetalation: This is the ligand exchange step where the organic group from the activated boronate species is transferred to the Pd(II) complex, displacing the halide. This is often the rate-determining step of the cycle.[6]

  • Reductive Elimination: The final step involves the formation of the new C-C bond between the two organic groups (Ar-Ar'). The desired biaryl product is expelled from the palladium coordination sphere, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[9]

Suzuki_Catalytic_Cycle cluster_cycle Suzuki-Miyaura Catalytic Cycle pd0 Pd(0)L₂ (Active Catalyst) oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-X pdi_complex Ar-Pd(II)L₂-X (Palladacycle) oxidative_addition->pdi_complex transmetalation Transmetalation pdi_complex->transmetalation [Ar'B(OH)₃]⁻ pdi_biaryl Ar-Pd(II)L₂-Ar' transmetalation->pdi_biaryl reductive_elimination Reductive Elimination pdi_biaryl->reductive_elimination Ar-Ar' (Product) reductive_elimination->pd0 aryl_halide Aryl Halide (Ar-X) aryl_halide->oxidative_addition boronic_acid 2-Methoxyphenyl- boronic Acid (Ar'B(OH)₂) boronate [Ar'B(OH)₃]⁻ (Activated Boronate) boronic_acid->boronate base Base (e.g., K₂CO₃) base->boronic_acid Activation boronate->transmetalation

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Suzuki Coupling of 2-Methoxyphenylboronic Acid

This protocol provides a general procedure that can be adapted for various aryl bromides. Optimization may be required for specific substrates, particularly for less reactive aryl chlorides.

Materials and Reagents
ReagentM.W. ( g/mol )Amount (mmol)Mass/VolumeNotes
Aryl Bromide (Ar-Br)-1.0-The limiting reagent.
2-Methoxyphenylboronic acid151.961.2182.4 mgA slight excess ensures complete consumption of the aryl halide.
Tetrakis(triphenylphosphine)palladium(0)1155.560.0334.7 mg3 mol % catalyst loading. Handle under an inert atmosphere.
Potassium Carbonate (K₂CO₃)138.212.0276.4 mgAnhydrous, finely powdered.
Toluene--5 mLAnhydrous.
Ethanol--2 mL
Deionized Water--2 mLDegassing the water is recommended for sensitive substrates.
Equipment
  • 50 mL round-bottom flask (flame-dried)

  • Magnetic stir bar

  • Reflux condenser

  • Schlenk line or inert gas (Argon/Nitrogen) manifold with bubbler

  • Heating mantle with a temperature controller and stirrer

  • Syringes and needles

  • Standard glassware for workup (separatory funnel, beakers, Erlenmeyer flasks)

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Reaction Procedure
  • Glassware Preparation: Thoroughly flame-dry a 50 mL round-bottom flask containing a magnetic stir bar under vacuum and allow it to cool to room temperature under an inert atmosphere (Argon or Nitrogen).

  • Reagent Addition: To the flask, add the aryl bromide (1.0 mmol), 2-methoxyphenylboronic acid (1.2 mmol, 182.4 mg), and potassium carbonate (2.0 mmol, 276.4 mg).

  • Inert Atmosphere: Seal the flask with a rubber septum, then evacuate and backfill with the inert gas. Repeat this cycle three times to ensure an oxygen-free environment.[2]

  • Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 34.7 mg). Using syringes, add the anhydrous toluene (5 mL), ethanol (2 mL), and deionized water (2 mL).[19]

  • Reaction Execution: Attach the reflux condenser (with inert gas flowing at the top). Lower the flask into a heating mantle and heat the mixture to 90-100 °C. Stir the reaction vigorously.

  • Monitoring the Reaction: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC-MS. Typically, reactions are complete within 6-12 hours. To sample, briefly remove the flask from heat, and under a positive flow of inert gas, quickly remove a small aliquot with a syringe.

Work-up and Purification
  • Cooling and Dilution: Once the reaction is complete (indicated by the disappearance of the limiting aryl halide), remove the heat source and allow the mixture to cool to room temperature.[19]

  • Aqueous Extraction: Dilute the reaction mixture with ethyl acetate (20 mL). Transfer the mixture to a separatory funnel and wash with water (2 x 15 mL) and then with brine (15 mL). The washes help remove the inorganic base and boron byproducts.

  • Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

  • Purification: The resulting crude product is typically a solid or viscous oil. Purify the material by silica gel column chromatography. A common eluent system is a gradient of ethyl acetate in hexanes.[20][21] The exact ratio will depend on the polarity of the product.

  • Characterization: Analyze the purified product by NMR and Mass Spectrometry to confirm its identity and purity.

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Conclusion

The Suzuki-Miyaura cross-coupling is an indispensable tool for constructing C-C bonds, and this protocol provides a reliable and robust method for coupling 2-methoxyphenylboronic acid. By understanding the mechanistic principles and the function of each component, researchers can effectively troubleshoot and adapt this procedure for a wide range of synthetic targets. The mild conditions and high functional group tolerance ensure its continued prominence in both academic and industrial laboratories.[5]

References

  • Vertex AI Search. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
  • Organic Chemistry Portal. Suzuki Coupling.
  • Chemistry LibreTexts. Suzuki-Miyaura Coupling.
  • Wikipedia. Suzuki reaction.
  • ACS Publications. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society.
  • ArODES HES-SO. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
  • Wiley Online Library. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances.
  • SATHEE. Chemistry Suzuki Coupling Reaction.
  • PMC. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
  • BenchChem. Application Notes and Protocols: Suzuki Coupling of 2-Ethoxy-5-methoxyphenylboronic Acid for the Synthesis of Biologically Activ.
  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
  • BenchChem. Application Notes and Protocols: Suzuki Coupling of Boronic Acids with 2'-Iodo-2-(2-methoxyphenyl)acetophenone.
  • BenchChem. A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
  • SYNFORM. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
  • PubMed. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species.
  • White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions.
  • ResearchGate. The effect of different solvents on the Suzuki coupling reaction.
  • ChemTalk. Suzuki Coupling Reaction | Palladium Catalyzed Carbon-Carbon Bond Formation Reaction.
  • PMC. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
  • ACS Publications. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society.
  • San Diego Miramar College. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls.
  • RSC Publishing. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers.
  • University of Glasgow. Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner.
  • Reddit. Trouble isolating my Suzuki coupling biaryl acid product.
  • American Chemical Society. Development of a Suzuki Cross-Coupling Reaction between 2‐Azidoarylboronic Pinacolate Esters and Vinyl Triflates.
  • Organic Syntheses. 4-methoxy-2'-methylbiphenyl.
  • Beilstein Journals. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine.

Sources

Application

Application Notes &amp; Protocols: Synthetic Routes for the Functionalization of the 2-(2-Methoxyphenyl)-1,1'-biphenyl Scaffold

Abstract The 2-(2-methoxyphenyl)-1,1'-biphenyl core is a privileged scaffold, forming the backbone of numerous compounds in medicinal chemistry, materials science, and catalysis.[1][2] Its strategic functionalization is...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 2-(2-methoxyphenyl)-1,1'-biphenyl core is a privileged scaffold, forming the backbone of numerous compounds in medicinal chemistry, materials science, and catalysis.[1][2] Its strategic functionalization is paramount for modulating physicochemical properties, biological activity, and material performance. This guide provides an in-depth analysis of robust synthetic strategies for modifying this scaffold, moving beyond simple procedural lists to explain the underlying chemical principles that govern reaction choice and success. We will explore three primary avenues for functionalization: Directed ortho-Metalation (DoM), Palladium-Catalyzed Cross-Coupling, and classical Electrophilic Aromatic Substitution (EAS), offering detailed, field-tested protocols for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the Biphenyl Scaffold

Biphenyls are a cornerstone of modern chemistry. Their unique stereochemical and electronic properties, arising from the connection of two aryl rings, make them indispensable structural motifs.[3][4] The ability to introduce substituents with precise regiochemical control is critical for developing novel therapeutics and advanced materials.[5][6] The specific scaffold, 2-(2-methoxyphenyl)-1,1'-biphenyl, presents a particularly interesting synthetic challenge and opportunity. The methoxy group is not merely a passive substituent; it is a powerful directing group that can be leveraged to achieve high levels of regioselectivity, a feature we will exploit in the following sections.

Strategy 1: Directed ortho-Metalation (DoM) - Precision through Chelation

Directed ortho-Metalation (DoM) is arguably the most elegant and surgically precise method for functionalizing the 2-(2-methoxyphenyl)-1,1'-biphenyl scaffold. This strategy leverages the Lewis basic oxygen atom of the methoxy group to direct a strong organolithium base to deprotonate the sterically accessible and electronically favorable ortho-position (C-3').[7][8]

Mechanistic Rationale: The process begins with the coordination of an alkyllithium reagent (typically n-butyllithium or sec-butyllithium) to the methoxy group's oxygen atom.[7] This complexation brings the highly basic alkyl anion into close proximity to the C-3' proton, facilitating a rapid and regioselective deprotonation to form a stable aryllithium intermediate.[8] This intermediate can then be quenched with a wide variety of electrophiles to install a new functional group exclusively at the C-3' position.

DoM_Mechanism cluster_legend Diagram Key Start 2-(2-Methoxyphenyl)-1,1'-biphenyl + (R-Li)n Intermediate Coordinated Complex (Lewis Acid-Base Interaction) Start->Intermediate Coordination Aryllithium Aryllithium Intermediate (C-3' Lithiation) Intermediate->Aryllithium Deprotonation (ortho to OMe) Product 3'-Functionalized Product Electrophile Electrophile (E+) Electrophile->Aryllithium Aryllithithium Aryllithithium Aryllithithium->Product Electrophilic Quench Key R-Li = Alkyllithium E+ = Electrophile

Caption: Mechanism of Directed ortho-Metalation (DoM).

Protocol 2.1: DoM and Electrophilic Quench with N,N-Dimethylformamide (DMF)

This protocol details the formylation of the scaffold at the C-3' position.

Materials:

  • 2-(2-Methoxyphenyl)-1,1'-biphenyl

  • Anhydrous Tetrahydrofuran (THF)

  • sec-Butyllithium (s-BuLi), 1.4 M in cyclohexane

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous Ammonium Chloride (NH₄Cl)

  • Diethyl ether

  • Magnesium sulfate (MgSO₄)

  • Argon or Nitrogen gas supply

Procedure:

  • Reaction Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a septum, add 2-(2-methoxyphenyl)-1,1'-biphenyl (1.0 equiv, e.g., 2.58 g, 10 mmol).

  • Inert Atmosphere: Purge the flask with argon or nitrogen for 10 minutes.

  • Dissolution: Add anhydrous THF (50 mL) via syringe and stir until the starting material is fully dissolved.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Slowly add sec-butyllithium (1.2 equiv, 8.6 mL of 1.4 M solution) dropwise over 15 minutes, ensuring the internal temperature does not exceed -70 °C. The solution may turn a deep color.

  • Stirring: Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the aryllithium species.

  • Electrophilic Quench: Add anhydrous DMF (3.0 equiv, 2.3 mL, 30 mmol) dropwise via syringe. A color change is typically observed.

  • Warming: Allow the reaction to stir at -78 °C for an additional 30 minutes, then remove the cooling bath and allow the mixture to warm to room temperature over 1 hour.

  • Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl (50 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 3'-formyl-2-(2-methoxyphenyl)-1,1'-biphenyl.

Electrophile (E+)Product Functional GroupTypical Yield (%)
N,N-Dimethylformamide (DMF)Aldehyde (-CHO)75-85%
Carbon Dioxide (CO₂)Carboxylic Acid (-COOH)80-90%
Iodine (I₂)Iodide (-I)85-95%
Trimethylsilyl chloride (TMSCl)Trimethylsilyl (-SiMe₃)90-98%
BenzaldehydeSecondary Alcohol (-CH(OH)Ph)70-80%

Table 1: Scope of Electrophiles in DoM of the Scaffold.

Strategy 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for forming C-C and C-heteroatom bonds.[9][10][11] This approach is ideal for introducing complex aryl, alkyl, or amino groups, typically requiring a pre-functionalized (e.g., halogenated) biphenyl scaffold. The synthesis of a halogenated precursor can often be achieved via DoM followed by quenching with a halogen source (e.g., I₂ or C₂Cl₆).

Mechanistic Rationale (Suzuki-Miyaura Coupling): The catalytic cycle is a well-established sequence of three main steps.[9][12]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide, forming a Pd(II) intermediate.

  • Transmetalation: The organic group from an organoboron reagent (in the presence of a base) is transferred to the palladium center, displacing the halide.

  • Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the final product and regenerating the Pd(0) catalyst.[9][10]

Suzuki_Cycle Pd0 Pd(0)L_n (Active Catalyst) OxAdd Ar-Pd(II)-X (Oxidative Adduct) Pd0->OxAdd Oxidative Addition (Ar-X) Transmetal Ar-Pd(II)-Ar' OxAdd->Transmetal Transmetalation (Ar'-B(OR)2) Transmetal->Pd0 Product Ar-Ar' (Product) Transmetal->Product Reductive Elimination Regen Regeneration center

Caption: Catalytic Cycle of Suzuki-Miyaura Cross-Coupling.

Protocol 3.1: Suzuki-Miyaura Coupling of 3'-Bromo-2-(2-methoxyphenyl)-1,1'-biphenyl

This protocol describes the coupling of a brominated scaffold with phenylboronic acid.

Materials:

  • 3'-Bromo-2-(2-methoxyphenyl)-1,1'-biphenyl (prepared via DoM and quenching with Br₂)

  • Phenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium phosphate (K₃PO₄)

  • Toluene and Water (degassed)

  • Argon or Nitrogen gas supply

Procedure:

  • Reaction Setup: To an oven-dried Schlenk tube, add 3'-bromo-2-(2-methoxyphenyl)-1,1'-biphenyl (1.0 equiv), phenylboronic acid (1.5 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (3.0 equiv).

  • Inert Atmosphere: Seal the tube with a septum and purge with argon for 10 minutes.

  • Solvent Addition: Add degassed toluene and water (e.g., in a 10:1 ratio) to achieve a substrate concentration of ~0.1 M.

  • Heating: Place the sealed tube in a preheated oil bath at 100 °C.

  • Reaction Monitoring: Stir the reaction vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and catalyst residues.

  • Extraction: Transfer the filtrate to a separatory funnel, wash with water and then brine.

  • Purification: Dry the organic layer over MgSO₄, filter, and concentrate. Purify the residue by column chromatography to yield the terphenyl product.

Protocol 3.2: Buchwald-Hartwig Amination

This protocol allows for the installation of a nitrogen-based functional group.[13]

Materials:

  • 3'-Bromo-2-(2-methoxyphenyl)-1,1'-biphenyl

  • Aniline (or other primary/secondary amine)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

Procedure:

  • Reaction Setup: In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.015 equiv), XPhos (0.03 equiv), and NaOtBu (1.4 equiv) to a Schlenk tube.

  • Reagent Addition: Add the 3'-bromo-2-(2-methoxyphenyl)-1,1'-biphenyl (1.0 equiv) and anhydrous toluene.

  • Nucleophile Addition: Add the aniline (1.2 equiv).

  • Heating and Monitoring: Seal the tube and heat to 110 °C for 16-24 hours, stirring vigorously. Monitor by TLC or LC-MS.

  • Work-up and Purification: Follow a similar work-up and purification procedure as described in Protocol 3.1.

Strategy 3: Electrophilic Aromatic Substitution (EAS)

While powerful, classical EAS on the 2-(2-methoxyphenyl)-1,1'-biphenyl scaffold presents significant regioselectivity challenges.[14][15] The directing effects of the substituents can lead to mixtures of isomers. The methoxy group is a strong ortho, para-director, while the phenyl group is a weaker ortho, para-director.[15] Electrophilic attack will preferentially occur on the more activated methoxy-bearing ring, primarily at the C-3' and C-5' positions. Attack on the unsubstituted ring is less favorable.

Protocol 4.1: Nitration of 2-(2-Methoxyphenyl)-1,1'-biphenyl

This protocol illustrates a typical EAS reaction, which often requires careful optimization to control selectivity.

Materials:

  • 2-(2-Methoxyphenyl)-1,1'-biphenyl

  • Concentrated Nitric Acid (HNO₃)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Ice water

Procedure:

  • Acid Mixture: In a flask cooled in an ice bath, slowly add concentrated H₂SO₄ to concentrated HNO₃ to prepare the nitrating mixture.

  • Substrate Addition: In a separate flask, dissolve 2-(2-methoxyphenyl)-1,1'-biphenyl in a minimal amount of concentrated H₂SO₄, keeping the temperature below 10 °C.

  • Reaction: Slowly add the cold nitrating mixture to the substrate solution dropwise, maintaining a low temperature.

  • Stirring: Stir the reaction in the ice bath for 1-2 hours.

  • Quenching: Very carefully and slowly pour the reaction mixture over a large volume of crushed ice and water.

  • Isolation: The precipitated nitro-biphenyl isomers can be collected by vacuum filtration.

  • Purification: The resulting mixture of isomers (primarily 3'-nitro and 5'-nitro derivatives) will require careful separation, typically via fractional crystallization or preparative HPLC, which underscores the challenge of this method compared to DoM.

Comparative Analysis and Strategic Selection

Strategy_Selection Start Desired Functionalization of 2-(2-Methoxyphenyl)-1,1'-biphenyl Question1 Need High Regioselectivity at C-3'? Start->Question1 DoM Use Directed ortho-Metalation (DoM) Question1->DoM Yes Question2 Need to Install Complex Aryl or Heteroatom Groups? Question1->Question2 No CrossCoupling Use Pd-Catalyzed Cross-Coupling (Requires pre-halogenation, often via DoM) Question2->CrossCoupling Yes EAS Use Electrophilic Aromatic Substitution (EAS) (Acceptable for isomeric mixtures or when regioselectivity is not critical) Question2->EAS No

Caption: Decision workflow for selecting a functionalization strategy.

StrategyRegioselectivityFunctional Group ToleranceConditionsKey Advantage
DoM Excellent (C-3')Low (incompatible with acidic protons)Cryogenic (-78 °C), InertSurgical precision
Cross-Coupling Excellent (at pre-functionalized site)HighMild to High TempBroad substrate scope
EAS Poor to ModerateModerateHarsh (strong acids)Simple reagents

Table 2: Comparison of Synthetic Strategies.

Conclusion

The functionalization of the 2-(2-methoxyphenyl)-1,1'-biphenyl scaffold is a task that can be approached with varying degrees of precision and complexity. For unparalleled regiocontrol at the C-3' position, Directed ortho-Metalation is the superior strategy. For the introduction of diverse and complex fragments onto a pre-functionalized scaffold, Palladium-Catalyzed Cross-Coupling reactions offer the greatest versatility and functional group tolerance. While classical Electrophilic Aromatic Substitution is a fundamental tool, its application to this scaffold is often complicated by the formation of isomeric mixtures. A thorough understanding of the strengths and limitations of each method, as outlined in this guide, is essential for the efficient and successful synthesis of novel biphenyl derivatives for any research or development program.

References

  • Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. (n.d.).
  • Organolithium Reagents. (n.d.). MilliporeSigma.
  • Organolithium reagent - Wikipedia. (n.d.). Wikipedia.
  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 06). NobelPrize.org.
  • 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. (2023, August 02). Chemistry LibreTexts.
  • Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions | Request PDF. (n.d.).
  • Cross-coupling reaction - Wikipedia. (n.d.). Wikipedia.
  • Design, synthesis, anti-cancer screening and structure activity relationship studies of biphenyl linked fused imidazoles - Oregon Health & Science University. (2020, August 15). Oregon Health & Science University.
  • Applications of Organolithium and Organomagnesium Reagents in Organic Chemistry. (2025, October 10). SSRN.
  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry. (2013, May 01). Arabian Journal of Chemistry.
  • Directed ortho metal
  • A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC. (2023, June 16).
  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - ResearchGate. (2015, December 30).
  • A. Organolithium Reagents - Organic Chemistry Data. (n.d.). University of Wisconsin-Madison.
  • Organolithium Reagents in Organic Synthesis | PDF | Hydrogen Compounds - Scribd. (n.d.). Scribd.
  • Novel Biphenyl Pyridines as Potent Small-Molecule Inhibitors Targeting the Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Interaction | Journal of Medicinal Chemistry - ACS Publications. (2021, May 30).
  • Synthesis of highly functionalized 2-(substituted biphenyl) benzimidzoles via Suzuki-Miyaura cross coupling reaction - ResearchGate. (n.d.).
  • The Directed Ortho MetalationrUllmann Connection. A New Cu(I)-Catalyzed Variant for the Synthesis of Substituted Diaryl Ethers. (n.d.).
  • Comparing the efficacy of different synthetic routes to polyhydroxylated biphenyls - Benchchem. (n.d.). BenchChem.
  • Biocatalytic oxidative cross-coupling reactions for biaryl bond formation - PMC. (n.d.).
  • Directed Metalation: A Survival Guide - Baran Lab. (n.d.).
  • 07- DIRECTED ORTHO METALATION | Jacques Mortier - Unblog.fr. (n.d.). Unblog.fr.
  • A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Altern
  • Combined directed ortho Metalation/Suzuki-Miyaura cross-coupling strategies. Regiospecific synthesis of chlorodihydroxybiphenyls and polychlorinated biphenyls - PubMed. (2007, August 03). PubMed.
  • US6399835B1 - Process for electrophilic aromatic substitution - Google Patents. (n.d.).
  • Synthesis of 2-Iodo-2'-Methoxybiphenyl. A New Route to o-Terphenyls 1 - Scilit. (n.d.). Scilit.
  • A practical and efficient method for the construction of the biphenyl framework; nucleophilic aromatic substitution on 2-methoxybenzoates with aryl grignard reagents - RSC Publishing. (n.d.). Royal Society of Chemistry.
  • A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Publishing. (2023, June 16). Royal Society of Chemistry.
  • Aromatic Electrophilic Substitution on Biphenyl: Basic concept. reaction mechanism and examples. - YouTube. (2019, December 18). YouTube.
  • Synthesis and Photophysical Properties of α-(N-Biphenyl)-Substituted 2,2′-Bipyridine-Based Push–Pull Fluorophores - PMC. (2022, October 13).
  • Synthesis of 2,2′-biphenols through direct C(sp2)–H hydroxylation of [1,1′-biphenyl]-2-ols. (n.d.). Royal Society of Chemistry.
  • Cross-coupling reactions – Knowledge and References - Taylor & Francis. (n.d.). Taylor & Francis Online.
  • Efficient Suzuki–Miyaura C-C Cross-Couplings Induced by Novel Heterodinuclear Pd-bpydc-Ln Scaffolds - MDPI. (2018, September 23). MDPI.

Sources

Method

Large-scale synthesis and purification of 2-methoxybiphenyl

Executive Summary 2-Methoxybiphenyl (CAS: 86-26-0) is a critical biaryl ether scaffold used as a precursor in the synthesis of agrochemicals (e.g., Boscalid), a fixative in fragrance formulations, and a steric model in o...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methoxybiphenyl (CAS: 86-26-0) is a critical biaryl ether scaffold used as a precursor in the synthesis of agrochemicals (e.g., Boscalid), a fixative in fragrance formulations, and a steric model in organometallic catalysis.[1]

This guide addresses the scalability challenges of 2-methoxybiphenyl production. While academic literature often favors cross-coupling, industrial viability relies on cost-efficiency and "green" compliance. This note details two distinct protocols:

  • Protocol A (The Industrial Standard): O-Methylation of 2-phenylphenol using Dimethyl Carbonate (DMC). This route avoids toxic methyl halides and utilizes a "green" reagent.[2]

  • Protocol B (The Precision Route): Suzuki-Miyaura cross-coupling for applications requiring orthogonal functionalization or when 2-phenylphenol is unavailable.

Key Technical Insight: The boiling points of the starting material (2-phenylphenol, 286°C) and the product (2-methoxybiphenyl, 274°C) are separated by only ~12°C. Relying solely on distillation for purification is a common process failure. This guide mandates a chemical caustic wash prior to distillation to ensure >99.5% purity.

Chemical Profile & Safety

PropertyDataNotes
CAS Number 86-26-0
Molecular Weight 184.24 g/mol
Physical State Solid/LiquidMP is ~29°C. Often a supercooled liquid at RT.[3]
Boiling Point 274°C (760 mmHg)High vacuum required for distillation.
Density 1.023 g/mLDenser than water; bottom layer in aqueous workups.
Solubility Toluene, DCM, EtOAcInsoluble in water.
Safety Irritant (Skin/Eye)2-Phenylphenol is toxic to aquatic life.

Route Selection Strategy

The choice of synthesis route depends on the available starting materials and the impurity profile tolerance.

RouteSelection Start Start: Define Constraints Q1 Is 2-Phenylphenol available? Start->Q1 Q2 Is 'Green Chemistry' compliance required? Q1->Q2 Yes RouteB SELECT PROTOCOL B (Suzuki Coupling) Cost: High | Specificity: High Q1->RouteB No Q3 Are there sensitive functional groups? Q2->Q3 No RouteA SELECT PROTOCOL A (Methylation with DMC) Cost: Low | Atom Economy: High Q2->RouteA Yes (Avoid MeI/DMS) Q3->RouteA No Q3->RouteB Yes

Figure 1: Decision matrix for selecting the optimal synthesis pathway based on feedstock and regulatory constraints.

Protocol A: Green O-Methylation (Industrial Route)

Objective: Synthesis of 1 kg of 2-methoxybiphenyl. Mechanism: Base-catalyzed nucleophilic substitution using Dimethyl Carbonate (DMC) as a non-toxic methylating agent. Reaction: 2-Phenylphenol + DMC + K2CO3 → 2-Methoxybiphenyl + CO2 + MeOH

Reagents & Equipment
  • Reactor: 5L Jacketed Glass Reactor with overhead stirrer and reflux condenser.

  • Reagents:

    • 2-Phenylphenol (1.0 kg, 5.88 mol)

    • Dimethyl Carbonate (DMC) (1.59 kg, 17.6 mol, 3.0 equiv) - Acts as reagent and solvent.

    • Potassium Carbonate (K2CO3) (anhydrous, 812 g, 5.88 mol, 1.0 equiv)

    • Tetrabutylammonium iodide (TBAI) (21.7 g, 1 mol%) - Phase Transfer Catalyst.

Step-by-Step Procedure
  • Charging: Purge the reactor with nitrogen. Charge 2-phenylphenol, K2CO3, and TBAI.

  • Solvent Addition: Add DMC. Start agitation (250 RPM). The slurry will be thick initially.

  • Reaction: Heat the jacket to 100°C. The internal temperature will reach reflux (~90°C).

    • Note: CO2 evolution will occur. Ensure the condenser vent is open to a scrubber.

    • Kinetics: Hold at reflux for 12–18 hours. Monitor by HPLC/GC until starting material is <1.0%.

  • Quench & Solvent Swap:

    • Cool reactor to 40°C.

    • Distill off excess DMC under reduced pressure (recover for reuse).

    • Add Toluene (2 L) to the residue to dissolve the product.

  • Critical Purification Step (Caustic Wash):

    • Add 10% NaOH solution (1 L) to the toluene mixture. Stir vigorously for 30 minutes.

    • Why? This converts unreacted 2-phenylphenol (BP 286°C) into water-soluble sodium 2-phenylphenolate. Without this, distillation is difficult due to the close boiling points.

    • Stop stirring and let layers separate. Discard the bottom aqueous (red/brown) layer.

  • Washing: Wash the organic layer with water (1 L) followed by brine (1 L).

  • Concentration: Evaporate Toluene to yield the crude oil.

Protocol B: Suzuki-Miyaura Coupling (Precision Route)

Objective: Synthesis of 100 g of high-purity 2-methoxybiphenyl. Mechanism: Pd-catalyzed cross-coupling of aryl halide and aryl boronic acid.[4]

Reagents
  • 2-Bromoanisole (112 g, 0.60 mol)

  • Phenylboronic acid (80.5 g, 0.66 mol, 1.1 equiv)

  • Pd(PPh3)4 (3.4 g, 0.5 mol%) - Or Pd(OAc)2/PPh3 for lower cost.

  • Sodium Carbonate (2M aqueous solution, 600 mL)

  • Solvent: Toluene (1 L) / Ethanol (200 mL)

Step-by-Step Procedure
  • Inerting: Flame-dry a 3L 3-neck flask and cool under Argon flow.

  • Dissolution: Add 2-bromoanisole, phenylboronic acid, and solvents (Toluene/EtOH). Degas by bubbling Argon for 20 mins.

  • Catalyst Addition: Add Pd catalyst. The solution will turn yellow/orange.

  • Base Addition: Add degassed 2M Na2CO3.

  • Reflux: Heat to vigorous reflux (approx. 85-90°C) for 4–6 hours.

    • Endpoint: GC shows consumption of bromide.

  • Workup:

    • Cool to RT. Separate layers.

    • Extract aqueous layer with Toluene (2 x 200 mL).

    • Scavenging: Treat combined organics with activated carbon or a metal scavenger (e.g., SiliaMetS®) to remove Palladium residues (Critical for pharma applications).

    • Filter through Celite.

Purification: Fractional Vacuum Distillation

Regardless of the synthesis route, the final product requires distillation to achieve >99.5% purity and remove color.

Apparatus: Vacuum distillation setup with a 20cm Vigreux column (or packed column) and a cow receiver.

ParameterSettingRationale
Vacuum Pressure 1–5 mmHgReduces BP from 274°C to manageable ~100-120°C.
Bath Temperature 140–160°CProvides sufficient thermal gradient (Delta T).
Condenser Temp 35–40°CCritical: Since MP is ~29°C, using cold water (10°C) may cause the product to crystallize and clog the condenser. Keep it warm!

Fraction Cuts:

  • Foreshot: Low boilers (residual solvents).[5]

  • Main Fraction: Collects at steady vapor temp (approx. 110°C @ 2 mmHg).

  • Heel: High boiling impurities (dimers, Pd residues).

Process Workflow Diagram

ProcessFlow cluster_0 Reaction Phase cluster_1 Workup Phase cluster_2 Purification Phase R1 Reactor Charge (Phenol + DMC + Base) R2 Reflux (100°C) 12-18 Hours R1->R2 W1 Solvent Swap (DMC -> Toluene) R2->W1 W2 Caustic Wash (NaOH) *CRITICAL STEP* W1->W2 W3 Phase Separation (Discard Aqueous) W2->W3 P1 Vacuum Distillation (Warm Condenser >30°C) W3->P1 Final Final Product (>99.5% Purity) P1->Final

Figure 2: End-to-end process flow for the Methylation Route, highlighting the critical caustic wash and temperature-controlled distillation.

Troubleshooting & Expert Tips

  • Issue: Product solidifies in the condenser.

    • Cause: The melting point is 29°C. Standard recirculating chillers set to 5°C will freeze the product.

    • Fix: Use a warm water loop (35–40°C) for the condenser during distillation.

  • Issue: Product contains ~5% starting material after distillation.

    • Cause: Inefficient fractionation. The boiling points (274°C vs 286°C) are too close for simple distillation.

    • Fix: You skipped the NaOH wash (Step 5 in Protocol A). Re-dissolve in toluene and perform the caustic wash.

  • Issue: Low yield in Suzuki Coupling.

    • Cause: Oxidation of the catalyst or boronic acid.

    • Fix: Ensure rigorous degassing. Use "sparging" (bubbling inert gas through solvent) rather than just static vacuum/purge cycles.

References

  • Tundo, P., & Selva, M. (2002). The Chemistry of Dimethyl Carbonate. Accounts of Chemical Research, 35(9), 706–716. Link

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 6860, 2-Methoxybiphenyl. Link

  • Carey, J. S., et al. (2006). Analysis of the reactions used for the preparation of drug candidate molecules. Organic & Biomolecular Chemistry, 4, 2337-2347. Link

Sources

Application

Application Notes and Protocols: Design and Synthesis of "2-(2-Methoxyphenyl)-1,1'-biphenyl" Derivatives as PD-1/PD-L1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals Introduction: The Rationale for Small Molecule PD-1/PD-L1 Inhibitors The interaction between Programmed Cell Death Protein 1 (PD-1) and its ligand, Programm...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Small Molecule PD-1/PD-L1 Inhibitors

The interaction between Programmed Cell Death Protein 1 (PD-1) and its ligand, Programmed Death-Ligand 1 (PD-L1), represents a critical immune checkpoint that cancer cells exploit to evade immune surveillance.[1][2] Ligation of PD-1 on activated T-cells by PD-L1 expressed on tumor cells suppresses T-cell proliferation, cytokine release, and cytotoxic activity.[3][4] The clinical success of monoclonal antibodies (mAbs) targeting this axis has revolutionized cancer therapy.[5][6][7] However, mAbs have inherent limitations, including poor oral bioavailability, high manufacturing costs, potential immunogenicity, and limited tissue penetration.[6][][9]

Small molecule inhibitors offer a promising alternative, with potential advantages such as oral administration, improved tumor penetration, and lower production costs.[6][][10] Among the various scaffolds explored, biphenyl-based derivatives have emerged as a prominent class of potent PD-1/PD-L1 inhibitors.[11] This guide focuses on the design, synthesis, and evaluation of a specific subclass: "2-(2-Methoxyphenyl)-1,1'-biphenyl" derivatives.

Mechanism of Action of Biphenyl-Based Inhibitors

A key mechanism of action for many biphenyl-based small molecule inhibitors is the induction of PD-L1 dimerization.[][12][13] These molecules bind to a hydrophobic pocket on the surface of PD-L1, and this binding event stabilizes the formation of a PD-L1 homodimer. This dimerization sterically hinders the interaction of PD-L1 with PD-1, effectively blocking the immunosuppressive signal.[1][12][13] Some compounds may also promote the internalization and subsequent degradation of the PD-L1 protein.[1][3][]

cluster_0 PD-1/PD-L1 Signaling Pathway cluster_1 Inhibitor Mechanism Tumor_Cell Tumor Cell PDL1 PD-L1 Tumor_Cell->PDL1 expresses T_Cell T-Cell PD1 PD-1 T_Cell->PD1 expresses PDL1->PD1 binds to PDL1_Dimer PD-L1 Dimer PDL1->PDL1_Dimer induces dimerization Inhibition T-Cell Inhibition PD1->Inhibition leads to Blockade Blockade of PD-1/PD-L1 Interaction Inhibitor 2-(2-Methoxyphenyl) -1,1'-biphenyl Derivative Inhibitor->PDL1 binds to PDL1_Dimer->Blockade

Caption: Mechanism of PD-1/PD-L1 inhibition by biphenyl derivatives.

Part 1: Design and Synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl Derivatives

Core Scaffold and Structure-Activity Relationships (SAR)

The "2-(2-Methoxyphenyl)-1,1'-biphenyl" scaffold is a validated starting point for potent PD-L1 inhibitors. The core structure consists of two phenyl rings connected by a single bond, with a methoxy-substituted phenyl group at the 2-position of one of the rings. Structure-activity relationship (SAR) studies have highlighted several key features for potent inhibitory activity:

  • The Biphenyl Core: This is essential for binding to the hydrophobic pocket of PD-L1.[10]

  • The 2-Methoxyphenyl Group: This group often plays a crucial role in orienting the molecule within the binding pocket.

  • Substituents on the Biphenyl Rings: Modifications at various positions can significantly impact potency and pharmacokinetic properties. For example, the addition of halogen atoms or small alkyl groups can enhance binding affinity.[14]

Synthetic Strategy: Suzuki-Miyaura Cross-Coupling

A common and efficient method for the synthesis of the biphenyl core is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between a boronic acid (or ester) and an organohalide.

Start Starting Materials Boronic_Acid (2-Methoxyphenyl)boronic Acid Start->Boronic_Acid Aryl_Halide Substituted Aryl Halide Start->Aryl_Halide Coupling Suzuki-Miyaura Cross-Coupling Boronic_Acid->Coupling Aryl_Halide->Coupling Product 2-(2-Methoxyphenyl) -1,1'-biphenyl Derivative Coupling->Product Purification Purification (e.g., Chromatography) Product->Purification Characterization Characterization (NMR, MS) Purification->Characterization Final_Product Final Product Characterization->Final_Product

Caption: General workflow for the synthesis of biphenyl derivatives.

Detailed Synthetic Protocol

This protocol describes a general procedure for the synthesis of a representative "2-(2-Methoxyphenyl)-1,1'-biphenyl" derivative.

Materials:

  • (2-Methoxyphenyl)boronic acid

  • Substituted aryl bromide or iodide

  • Palladium(II) acetate (Pd(OAc)2)

  • Triphenylphosphine (PPh3)

  • Potassium carbonate (K2CO3)

  • Toluene

  • Ethanol

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask, combine the aryl halide (1.0 eq), (2-methoxyphenyl)boronic acid (1.2 eq), potassium carbonate (2.0 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

  • Solvent Addition: Add a 3:1 mixture of toluene and ethanol, followed by a small amount of water.

  • Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is usually complete within 4-12 hours.

  • Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Part 2: Biological Evaluation Protocols

In Vitro Assays
Homogeneous Time-Resolved Fluorescence (HTRF) Binding Assay

The HTRF assay is a robust, high-throughput method to quantify the binding affinity of compounds to PD-L1 and their ability to inhibit the PD-1/PD-L1 interaction.[15][16]

Principle: This assay utilizes fluorescence resonance energy transfer (FRET) between a donor fluorophore (e.g., Europium cryptate) conjugated to one binding partner (e.g., PD-1) and an acceptor fluorophore (e.g., d2) conjugated to the other (e.g., PD-L1).[3][15] When PD-1 and PD-L1 interact, the donor and acceptor are in close proximity, resulting in a high FRET signal. Inhibitors that disrupt this interaction will cause a decrease in the FRET signal.[15]

Protocol:

  • Compound Preparation: Prepare a serial dilution of the test compound in an appropriate assay buffer. The final DMSO concentration should typically be less than 1%.

  • Reagent Preparation: Dilute the Europium-labeled PD-1 and d2-labeled PD-L1 to their optimal working concentrations in the assay buffer.

  • Assay Plate Setup: In a low-volume 384-well plate, add the test compound dilutions, followed by the labeled PD-1 and then the labeled PD-L1.

  • Incubation: Seal the plate and incubate at room temperature for 2-4 hours, protected from light.

  • Signal Detection: Read the plate on an HTRF-compatible reader, measuring fluorescence at both the donor (e.g., 620 nm) and acceptor (e.g., 665 nm) wavelengths.

  • Data Analysis: Calculate the HTRF ratio and determine the IC50 value for each compound, which represents the concentration required to inhibit 50% of the PD-1/PD-L1 binding.

Cell-Based Reporter Assay

Cell-based assays are crucial for evaluating the functional activity of the inhibitors in a more physiologically relevant context.[17][18][19]

Principle: This assay typically uses two engineered cell lines:

  • Effector Cells: Jurkat T-cells engineered to express PD-1 and a reporter gene (e.g., luciferase) under the control of an NFAT response element.[17][20]

  • Target Cells: A cell line (e.g., CHO-K1 or HEK293) engineered to express PD-L1 and a T-cell receptor (TCR) activator.[17][18]

When the two cell lines are co-cultured, the PD-1/PD-L1 interaction inhibits TCR signaling, resulting in low reporter gene expression.[18] An effective inhibitor will block this interaction, leading to T-cell activation and a measurable increase in the reporter signal.[17][18]

Protocol:

  • Cell Culture: Culture the effector and target cell lines according to standard protocols.

  • Assay Setup: Seed the target cells in a 96-well white, clear-bottom plate. The following day, add serial dilutions of the test compound.

  • Co-culture: Add the effector cells to the wells containing the target cells and compound.

  • Incubation: Incubate the co-culture for 6-24 hours at 37°C in a CO2 incubator.

  • Luminescence Reading: Add a luciferase substrate (e.g., Bio-Glo™) and measure the luminescence using a plate reader.

  • Data Analysis: Plot the luminescence signal against the compound concentration to determine the EC50 value, which is the concentration that produces 50% of the maximal response.

Start_Bio Synthesized Compound HTRF HTRF Binding Assay Start_Bio->HTRF Binding Affinity Cell_Assay Cell-Based Reporter Assay HTRF->Cell_Assay Functional Activity In_Vivo In Vivo Efficacy Studies Cell_Assay->In_Vivo In Vivo Efficacy Data_Analysis Data Analysis (IC50, EC50, Tumor Growth) In_Vivo->Data_Analysis Lead_Optimization Lead Optimization Data_Analysis->Lead_Optimization

Caption: Workflow for the biological evaluation of PD-1/PD-L1 inhibitors.

In Vivo Efficacy Studies

Promising compounds from in vitro and cell-based assays should be evaluated in vivo for their anti-tumor efficacy.

Model System: Syngeneic mouse tumor models are commonly used, as they have an intact immune system, which is essential for evaluating immunotherapies.[21][22] Examples include the MC38 (colon carcinoma) and CT26 (colon carcinoma) models.[21]

Protocol:

  • Tumor Implantation: Subcutaneously implant tumor cells into immunocompetent mice.

  • Treatment: Once tumors reach a palpable size, randomize the mice into treatment groups (vehicle control, test compound, and a positive control like an anti-PD-1 antibody). Administer the test compound orally or via another appropriate route.

  • Monitoring: Monitor tumor growth by measuring tumor volume with calipers. Also, monitor the body weight of the mice as an indicator of toxicity.

  • Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for immune cell infiltration).

  • Data Analysis: Compare the tumor growth rates between the different treatment groups to determine the anti-tumor efficacy of the test compound.

Data Presentation

Table 1: Representative Biological Data for a Fictional "2-(2-Methoxyphenyl)-1,1'-biphenyl" Derivative (Compound X)
AssayEndpointCompound XReference Compound (e.g., BMS-202)
HTRF Binding AssayIC50 (nM)1518
Cell-Based Reporter AssayEC50 (nM)5075
In Vivo Efficacy (MC38 model)Tumor Growth Inhibition (%)6065

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Conclusion

The "2-(2-Methoxyphenyl)-1,1'-biphenyl" scaffold represents a promising starting point for the development of orally bioavailable small molecule inhibitors of the PD-1/PD-L1 interaction. The synthetic and biological evaluation protocols outlined in this guide provide a comprehensive framework for researchers to design, synthesize, and characterize novel candidates in this class. Through iterative cycles of design, synthesis, and testing, it is possible to optimize the potency, selectivity, and pharmacokinetic properties of these compounds, ultimately leading to the identification of clinical candidates for cancer immunotherapy.

References

  • Small Molecule Agents Targeting PD-1 Checkpoint Pathway for Cancer Immunotherapy: Mechanisms of Action and Other Considerations for Their Advanced Development. PMC. Available at: [Link]

  • In Vivo Models Of PD-1/PD-L1 Axis Blockade I CRO Services. Explicyte. Available at: [Link]

  • Small molecule inhibitors against PD-1/PD-L1 immune checkpoints and current methodologies for their development: a review. DigitalCommons@URI. Available at: [Link]

  • PD-1:PD-L1 Cell-Based Inhibitor Screening Assay Kit. BPS Bioscience. Available at: [Link]

  • Full article: Small Molecule Inhibitors of Programmed Cell Death Ligand 1 (PD-L1): A Patent Review (2019–2021). Taylor & Francis. Available at: [Link]

  • In Vivo Syngeneic Tumor Models with Acquired Resistance to Anti–PD-1/PD-L1 Therapies. American Association for Cancer Research. Available at: [Link]

  • Small molecule inhibitors targeting the PD-1/PD-L1 signaling pathway. PubMed. Available at: [Link]

  • Progress on biphenyl derivatives as PD-1/PD-L1 inhibitors. ResearchGate. Available at: [Link]

  • PD-1/PD-L1 immune checkpoint Bioassay. Cellomatics Biosciences. Available at: [Link]

  • Mechanism of PD-1/PD-L1 complex formation inhibition by small molecule... ResearchGate. Available at: [Link]

  • Biphenyl-based small molecule inhibitors: Novel cancer immunotherapeutic agents targeting PD-1/PD-L1 interaction. PubMed. Available at: [Link]

  • PD-1:PD-L1/PD-L2 Cell-Based Inhibitor Screening Assay Kit. BPS Bioscience. Available at: [Link]

  • Discovery of Small-Molecule PD-L1 Inhibitors via Virtual Screening and Their Immune-Mediated Anti-Tumor Effects. MDPI. Available at: [Link]

  • A Small Molecule Antagonist of PD-1/PD-L1 Interactions Acts as an Immune Checkpoint Inhibitor for NSCLC and Melanoma Immunotherapy. Frontiers. Available at: [Link]

  • Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget. Available at: [Link]

  • Development of the Inhibitors That Target the PD-1/PD-L1 Interaction—A Brief Look at Progress on Small Molecules, Peptides and Macrocycles. MDPI. Available at: [Link]

  • Novel, small molecule inhibitors of PD-1/PD-L1 pathway. ASCO. Available at: [Link]

  • Identification of false positives in a HTRF screen for small molecule inhibitors of PD-1/PD-L1. BioAscent. Available at: [Link]

  • Nonsymmetrically Substituted 1,1′-Biphenyl-Based Small Molecule Inhibitors of the PD-1/PD-L1 Interaction. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives as Potent PD-1/PD-L1 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2'-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives as Potent PD-1/PD-L1 Inhibitors. ResearchGate. Available at: [Link]

  • Exploring InnoSer's Key In vitro Oncology Services: PD-1 PD-L1 Blockade Assay. InnoSer. Available at: [Link]

  • In Vivo Antitumor Activity of the PD-1/PD-L1 Inhibitor SCL-1 in Various Mouse Tumor Models. International Institute of Anticancer Research. Available at: [Link]

  • Discovery of Novel Small-Molecule Inhibitors of PD-1/PD-L1 Interaction via Structural Simplification Strategy. MDPI. Available at: [Link]

  • The screening workflow of PD-1/PD-L1 inhibitors. The identification of... ResearchGate. Available at: [Link]

  • Design, Synthesis, and Pharmacological Evaluation of Biaryl-Containing PD-1/PD-L1 Interaction Inhibitors Bearing a Unique Difluoromethyleneoxy Linkage. Journal of Medicinal Chemistry. Available at: [Link]

  • Synthesis and pharmacological evaluation of novel resorcinol biphenyl ether analogs as small molecule inhibitors of PD-… OUCI. Available at: [Link]

  • Design, Synthesis, and Evaluation of PD-1/PD-L1 Antagonists Bearing a Benzamide Scaffold. PMC. Available at: [Link]

  • Top 20 virtual hits tested in the HTRF PD1-PDL1 binding assay, together... ResearchGate. Available at: [Link]

  • PD-1:PD-L1 Cell-Based Inhibitor Screening Assay Kit. BPS Bioscience. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-Methoxybiphenyl Synthesis Optimization

Topic: Optimization of Catalyst Loading for Sterically Hindered Biaryls Target Molecule: 2-Methoxybiphenyl (via Suzuki-Miyaura Coupling) Audience: Process Chemists & Medicinal Scientists Introduction: The Steric Challeng...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimization of Catalyst Loading for Sterically Hindered Biaryls Target Molecule: 2-Methoxybiphenyl (via Suzuki-Miyaura Coupling) Audience: Process Chemists & Medicinal Scientists

Introduction: The Steric Challenge

Welcome to the Technical Support Center. You are likely here because you are optimizing the synthesis of 2-methoxybiphenyl (or a derivative) and facing a classic trade-off: high catalyst loading ensures conversion but complicates purification, while low loading risks stalled reactions.

The Core Issue: Synthesizing 2-methoxybiphenyl involves coupling an ortho-substituted electrophile (e.g., 2-bromoanisole) with phenylboronic acid. The ortho-methoxy group creates significant steric hindrance. Traditional catalysts like


 often fail or require excessive loading (3-5 mol%) because the bulky substrate slows down the oxidative addition  step, allowing the active Pd(0) species to aggregate into inactive Palladium Black before it can turn over.

This guide provides a validated pathway to reduce loading to <0.5 mol% using Next-Generation Precatalysts.

Module 1: Catalyst Selection & Loading Strategy

Q: Why is my reaction stalling at 1 mol% with standard catalysts?

A: You are likely experiencing catalyst death before substrate consumption. In the catalytic cycle for hindered substrates, the rate-limiting step is often the oxidative addition.[1] If the ligand is not electron-rich and bulky enough to force the Pd(0) center into the reactive mono-ligated species (


), the metal precipitates out as Pd black.

The Solution: Switch to Buchwald G2/G3 Precatalysts. For 2-methoxybiphenyl, we recommend SPhos Pd G2 or XPhos Pd G2 .

  • Mechanism: These precatalysts generate the active

    
     species immediately upon activation with base, bypassing the induction period required by Pd(II) salts.
    
  • Ligand Role: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) provides the necessary electron density to accelerate oxidative addition across the hindered C-Br bond.

Optimization Matrix: Loading vs. Conditions
ParameterTraditional ApproachOptimized Approach (Recommended)
Catalyst

or

SPhos Pd G2 (or XPhos Pd G2)
Loading 3.0 – 5.0 mol%0.1 – 0.5 mol%
Base

(Aq)

(Aq) or

Solvent Toluene/EtOH/WaterTHF/Water (10:1) or Toluene/Water
Temp Reflux (

)

(Mild heating)

Module 2: The Catalytic Cycle & Failure Modes

Understanding where the cycle breaks is key to troubleshooting. The diagram below illustrates the Suzuki-Miyaura cycle with specific focus on the "Death Pathway" (Pd Black formation).

SuzukiCycle Precat Precatalyst (SPhos Pd G2) ActivePd Active Species L-Pd(0) Precat->ActivePd Activation (Base) OxAdd Oxidative Addition (Rate Limiting for Ortho-Subs) ActivePd->OxAdd + 2-Bromoanisole PdBlack Pd Black (Inactive Aggregates) ActivePd->PdBlack Ligand Dissociation (If reaction is too slow) TransMet Transmetallation (Base Assisted) OxAdd->TransMet + Ph-B(OH)2 / Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->ActivePd Regeneration

Figure 1: The Catalytic Cycle. Note the red path: if Oxidative Addition is slow due to steric hindrance (ortho-methoxy group), the active Pd(0) is prone to aggregation (Pd Black).

Module 3: Troubleshooting Guide

Symptom 1: The Reaction Stalls at 60-70% Conversion
  • Root Cause: Catalyst deactivation. The active Pd has precipitated.

  • Diagnosis: Check the reaction mixture. Is there a black precipitate? If yes, the catalyst is dead.

  • Fix:

    • Do NOT add more catalyst immediately. This usually fails.

    • Degas solvents thoroughly. Oxygen accelerates catalyst decomposition. Sparge with Argon for 15 mins.

    • Switch Ligand: Move from SPhos to XPhos (even bulkier) or increase the Ligand:Metal ratio to 2:1 if generating in situ.

Symptom 2: Significant Homocoupling (Biphenyl formation)
  • Root Cause: Oxidative homocoupling of the boronic acid. This consumes your stoichiometry.

  • Fix:

    • Reduce Oxygen (degas).

    • Add the boronic acid slowly (portion-wise) or use a slight excess (1.2 - 1.5 equiv).

    • Ensure the base is fully dissolved/mixed (biphasic mixing is critical).

Symptom 3: High Residual Palladium in Product (>50 ppm)
  • Root Cause: SPhos/Pd complexes are lipophilic and "stick" to the organic product.

  • Fix: See Module 4 (Purification).

Module 4: Purification & Metal Scavenging

Achieving ICH Q3D limits (<10 ppm for oral drugs) requires a dedicated scavenging step.[2] Simple crystallization is rarely enough for lipophilic catalysts.

Scavenging Protocol
Scavenger TypeProduct Name (Example)MechanismProtocol
Silica-Thiol SiliaMetS® ThiolCovalent binding to Pd(II)Add 5-10 wt% vs crude mass. Stir 4h @ 50°C. Filter.
Activated Carbon Ecosorb® / Darco®AdsorptionSlurry 10 wt% in MeOH/THF. Stir 12h. Filter over Celite.[3][4]
Crystallization N/ASolubility differenceRecrystallize from Heptane/EtOH (Pd stays in mother liquor).
Visual Workflow: Purification Logic

Purification Crude Crude Mixture (>500 ppm Pd) Step1 Celite Filtration (Remove Pd Black) Crude->Step1 Step2 Scavenger Treatment (SiliaMetS Thiol) Step1->Step2 Analysis ICP-MS Check Step2->Analysis Pass Final Product (<10 ppm) Analysis->Pass <10 ppm Fail Retreat (Activated Carbon) Analysis->Fail >10 ppm Fail->Step2

Figure 2: Purification workflow to ensure compliance with ICH Q3D elemental impurity limits.

Module 5: The "Golden Standard" Experimental Protocol

Objective: Synthesis of 2-methoxybiphenyl with <0.5 mol% Catalyst Loading.

Reagents:

  • 2-Bromoanisole (1.0 equiv, 187 mg, 1.0 mmol)

  • Phenylboronic acid (1.2 equiv, 146 mg, 1.2 mmol)

  • Catalyst: SPhos Pd G2 (0.5 mol%, 3.6 mg)

  • Base:

    
     (2.0 equiv, 424 mg)
    
  • Solvent: THF (2 mL) + Water (0.5 mL) (Degassed)

Procedure:

  • Setup: Charge a reaction vial with phenylboronic acid,

    
    , and SPhos Pd G2.
    
  • Inertion: Seal the vial and cycle vacuum/Argon (3x) to remove oxygen.

  • Addition: Add degassed THF and Water via syringe. Add 2-Bromoanisole via syringe.

  • Reaction: Stir vigorously at 40°C for 2-4 hours.

    • Checkpoint: Monitor by HPLC/TLC. If conversion <90% after 2h, raise temp to 50°C.

  • Workup: Dilute with Ethyl Acetate, wash with water and brine. Dry over

    
    .
    
  • Scavenging: Add SiliaMetS Thiol (10 wt% relative to theoretical yield) to the organic layer. Stir at 40°C for 2 hours.

  • Isolation: Filter through a Celite pad. Concentrate in vacuo. Recrystallize from cold Hexanes/EtOH if necessary.

References

  • Buchwald, S. L., et al. (2010). "Universal Precatalysts for Palladium-Catalyzed Cross-Coupling Reactions." Chemical Science. (Describes the G2/G3 catalyst design for hindered substrates).

  • Sigma-Aldrich. "SPhos Pd G2 Product Guide & Application Notes." (Technical specifications for SPhos Pd G2).

  • Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients." Advanced Synthesis & Catalysis. (Review of scavenging methods).

  • ICH Expert Working Group. (2019). "Guideline Q3D(R1) on Elemental Impurities." International Council for Harmonisation. (Regulatory limits for Pd).

Sources

Optimization

Troubleshooting low conversion rates in Suzuki-Miyaura cross-coupling reactions

[1][2] Status: Online Operator: Senior Application Scientist (Ph.D., Process Chemistry) Ticket ID: SM-CC-OPT-001 Subject: Diagnostics and remediation of low conversion rates in Pd-catalyzed cross-coupling. Diagnostic Tri...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Status: Online Operator: Senior Application Scientist (Ph.D., Process Chemistry) Ticket ID: SM-CC-OPT-001 Subject: Diagnostics and remediation of low conversion rates in Pd-catalyzed cross-coupling.

Diagnostic Triage: The "First Response" Protocol

Before altering the catalytic system, we must eliminate environmental variables. Low conversion often stems from "invisible" contaminants rather than mechanistic failure.

Phase 1 Checklist: The "Silent Killers"
CheckpointDiagnostic QuestionTechnical Insight
Oxygen Intrusion Did the reaction mixture turn black immediately upon heating?Immediate Pd-Black formation indicates rapid oxidation of phosphine ligands (forming phosphine oxides) and subsequent catalyst agglomeration [1]. Action: Verify inert manifold integrity.
Boronic Acid Quality Is your boronic acid stoichiometry >1.2 equiv?Boronic acids are prone to protodeboronation and oxidation. If the bottle is old, you may be adding <1.0 equiv of active nucleophile despite a calculated 1.5 equiv load [2].
Base Solubility Are you using an anhydrous solvent with an inorganic base (e.g., K₂CO₃ in pure Toluene)?The "Suzuki Paradox": Inorganic bases are insoluble in organic solvents. Trace water is required to solubilize the base and form the reactive boronate species. Action: Add 5-10% water or switch to a soluble organic base (e.g., TBAOH).

Deep Dive Troubleshooting: The Catalytic Cycle

If the triage passes, we analyze the failure based on where the catalytic cycle arrests.

Scenario A: The "Unreactive Starter" (Oxidative Addition Failure)

Symptom: LCMS shows >90% recovery of Aryl Halide. No Pd-black is observed (solution remains yellow/orange). Root Cause: The catalyst cannot break the C-X bond. This is common with Aryl Chlorides or Electron-Rich Aryl Bromides .

Technical Solution: The bond dissociation energy of Ar-Cl (approx. 96 kcal/mol) is too high for standard ligands like PPh₃. You must switch to electron-rich, bulky ligands that drive the oxidative addition (OA) step by increasing electron density on the Pd center [3].

Recommended Protocol Adjustment:

  • Ligand Switch: Move to Buchwald Dialkylbiaryl Phosphines .

    • XPhos: Excellent for aryl chlorides and tosylates.

    • SPhos: Superior for sterically hindered substrates (ortho-substitution).

  • Pre-catalyst Switch: Use Pd₂(dba)₃ or Pd(OAc)₂ with a 1:2 Pd:Ligand ratio. Alternatively, use pre-formed precatalysts (e.g., XPhos Pd G2 ) to ensure a 1:1 active species ratio and prevent induction periods.

Scenario B: The "Missing Mass" (Transmetallation Failure & Side Reactions)

Symptom: Aryl Halide is consumed, but Product yield is low. Significant amounts of "reduced" arene (Ar-H) or homocoupling (Ar-Ar) are detected. Root Cause: The catalytic cycle is competing with Protodeboronation or Homocoupling .

The Protodeboronation Trap

This is the most common killer of yields in heterocyclic chemistry. Electron-rich or heteroaryl boronic acids (e.g., 2-pyridyl, 2-furanyl) are hydrolyzed by the base/water system before they can transmetallate.

Mechanism Visualization: The diagram below illustrates how the base, intended to activate the boron, inadvertently catalyzes its decomposition.

Protodeboronation BoronicAcid Boronic Acid (Ar-B(OH)2) Boronate Boronate Anion (Ar-B(OH)3)- BoronicAcid->Boronate + Base (OH-) Transition Protonation TS (Ipso-attack by H2O) Boronate->Transition + H2O / Heat Decomp Decomposed Arene (Ar-H) + B(OH)3 Transition->Decomp C-B Bond Cleavage

Figure 1: Mechanism of Base-Catalyzed Protodeboronation. Note that the very species required for transmetallation (the boronate) is the intermediate that decomposes.

Corrective Actions for Protodeboronation:

  • Reduce Base Strength: Switch from Hydroxide/Carbonate (pK_a ~10-14) to K₃PO₄ or KF .

  • Concentration Control: Add the boronic acid slowly (syringe pump) to keep its steady-state concentration low relative to the catalyst.

  • Ligand Shielding: Use bulky ligands (e.g., XPhos ) which can accelerate Transmetallation over the background hydrolysis rate [4].

Optimization Matrix: Selecting the Right System

Do not guess. Use this matrix to select the starting conditions based on your electrophile and nucleophile.

Substrate ClassRecommended LigandRecommended BaseSolvent SystemNotes
Standard Aryl Bromide PPh₃ or dppfNa₂CO₃Toluene/H₂O (4:1)The "Workhorse" condition.
Aryl Chloride XPhos or BrettPhos K₃PO₄1,4-Dioxane/H₂ORequires high temp (100°C).
Sterically Hindered SPhos K₃PO₄Toluene/H₂OSPhos "wraps" the Pd, facilitating coupling.
Base-Sensitive / Unstable Boronic Acid dppfKF or CsFTHF (Dry)Fluoride activates boron without high pH.

Troubleshooting Workflow

Use this logic flow to determine your next experiment.

TroubleshootingFlow Start Reaction Analysis (LCMS/TLC) CheckColor Check Reaction Color Start->CheckColor Black Black Precipitate? CheckColor->Black SM_Left Starting Material Remaining? Black->SM_Left No (Solution Clear/Orange) Oxidation Diagnosis: Catalyst Death (Ligand Oxidation) Black->Oxidation Yes OA_Fail Diagnosis: Failed Oxidative Addition SM_Left->OA_Fail Yes (>50% SM) Prod_Low SM Consumed Low Product Yield SM_Left->Prod_Low No (SM Consumed) Action_Ox Action: Degas Solvent Increase Ligand Ratio Oxidation->Action_Ox Action_OA Action: Switch to XPhos or SPhos OA_Fail->Action_OA Byprod Identify Byproduct Prod_Low->Byprod Dehalo Dehalogenation (Ar-H) Byprod->Dehalo Mass = Ar-H Homo Homocoupling (Ar-Ar) Byprod->Homo Mass = Dimer Action_Dehalo Action: Use Anhydrous Conditions / Milder Base Dehalo->Action_Dehalo Action_Homo Action: Reduce Pd Load Remove O2 strictly Homo->Action_Homo

Figure 2: Logic flow for diagnosing reaction failures based on visual and analytical data.

Frequently Asked Questions (FAQs)

Q: Why does my reaction turn black after 1 hour? A: This is "Palladium Black"—metallic Pd(0) precipitating out of solution. It means your ligand is no longer stabilizing the palladium. This is usually caused by oxygen entering the system (oxidizing the phosphine ligand) or insufficient ligand loading.

  • Fix: Ensure rigorous degassing (sparging with Argon for 15 mins) and consider increasing the Ligand:Pd ratio to 2:1 or 4:1 [5].

Q: Can I use water in my solvent if my compounds are not water-soluble? A: Yes, and you often must. The Suzuki mechanism requires a base to activate the boron.[1] Inorganic bases (K₂CO₃) do not dissolve in Toluene or Dioxane. A small amount of water (or using a biphasic system with vigorous stirring) is necessary to transfer the hydroxide/carbonate anion to the boronic acid at the interface [6].

Q: I am coupling a 2-pyridine boronic acid and getting 0% yield. Why? A: 2-Heteroaryl boronic acids are notoriously unstable. They undergo rapid protodeboronation because the nitrogen atom stabilizes the transition state for hydrolysis.

  • Fix: Use MIDA boronates (slow release) or switch to Copper-facilitated coupling. Alternatively, use anhydrous conditions with CsF as the activator instead of a carbonate base [7].

References

  • Formation of Palladium Black: Org. Process Res. Dev. 2007, 11, 3, 359–364. "Suppression of a Palladium-Mediated Homocoupling..." Link

  • Boronic Acid Instability: J. Org. Chem. 2016, 81, 1, 81–88. "Mechanistic Studies on the Protodeboronation of Heteroaryl Boronic Acids." Link

  • Ligand Selection (Buchwald): Acc. Chem. Res. 2008, 41, 11, 1461–1473. "Ligands for Palladium-Catalyzed Cross-Couplings of Aryl Chlorides." Link

  • SPhos Utility: J. Am. Chem. Soc.[2] 2005, 127, 4685. "Universal Ligands for Suzuki-Miyaura Coupling." Link

  • Palladium Aggregation: Chem. Sci. 2011, 2, 27-50. "The hidden life of palladium in cross-coupling reactions." Link

  • Role of Water/Base: Chem. Rev. 1995, 95, 7, 2457–2483. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Link

  • Fluoride Activation: J. Org. Chem. 1999, 64, 3804.[2] "Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid Using Fluoride." Link

Sources

Troubleshooting

Effect of different bases and solvents on 2-methoxybiphenyl synthesis

Welcome to the Technical Support Center for Advanced Cross-Coupling Methodologies. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter roadbloc...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Cross-Coupling Methodologies.

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter roadblocks when scaling up biaryl syntheses. The synthesis of 2-methoxybiphenyl via the Suzuki-Miyaura cross-coupling reaction serves as an excellent diagnostic model. The ortho-methoxy group introduces significant steric hindrance and electron density, which directly impedes the transmetalation step of the catalytic cycle.

This guide is designed to move beyond generic protocols. Here, we will dissect the causality behind base and solvent selection, troubleshoot common failure modes, and provide a self-validating, field-proven methodology.

PART 1: Mechanistic Foundations & The Transmetalation Bottleneck

To optimize the synthesis of 2-methoxybiphenyl (typically coupling 2-bromoanisole with phenylboronic acid), one must understand that the reaction's success hinges entirely on the transmetalation step . Depending on your choice of solvent and base, the reaction will diverge into one of two distinct mechanistic pathways[1][2]:

  • The Boronate Pathway: Favored in aprotic solvents (e.g., DMF, 1,4-Dioxane). The base directly attacks the neutral boronic acid to form a highly nucleophilic, negatively charged boronate complex, which then transfers the aryl group to the Palladium center.

  • The Oxo-Palladium Pathway: Favored in protic solvents (e.g., H₂O, MeOH) or biphasic mixtures. The base displaces the halide on the Pd(II) complex to form a Pd-hydroxo/alkoxo intermediate. This intermediate is highly reactive toward neutral boronic acids.

Mechanism Pd_Halide Pd(II)-Ar(X) (Oxidative Addition) Base Base (OH⁻, RO⁻, CO₃²⁻) Pd_Halide->Base Base Interaction Pd_Oxo Pd(II)-Ar(OH) (Oxo-Palladium Path) Base->Pd_Oxo Protic Solvents Boronate [Ar'-B(OH)₃]⁻ (Boronate Path) Base->Boronate Aprotic Solvents Boronic Ar'-B(OH)₂ (Neutral Boronic Acid) Boronic->Pd_Oxo Reacts with Boronic->Boronate Base Attack Product Pd(II)-Ar(Ar') (Pre-Reductive Elimination) Pd_Oxo->Product Transmetalation Boronate->Product Transmetalation

Divergent transmetalation pathways in Suzuki-Miyaura coupling based on solvent and base selection.

PART 2: Solvent & Base Selection Matrix

The interplay between base solubility and solvent polarity is the primary determinant of yield. Inorganic bases (like K₃PO₄ or K₂CO₃) are practically insoluble in pure aprotic solvents. If the base cannot dissolve, it cannot activate the boron species or the palladium complex, leading to stalled reactions.

Below is a quantitative summary of how different solvent/base environments impact the yield of 2-methoxybiphenyl:

Solvent SystemBaseAdditive / CatalystYield (%)Mechanistic Rationale & Causality
1,4-Dioxane K₃PO₄Bisimidazolium Pd12% Poor base solubility in pure aprotic media starves the transmetalation step[3].
MeOH K₃PO₄Bisimidazolium Pd64% Protic solvent dissolves the base and facilitates the Oxo-Palladium pathway[3].
Water KOHCNS-Pd + TBAB92% Strong base generates reactive hydroxo-Pd; Phase Transfer Catalyst (TBAB) overcomes mass transfer limits[4].
Water Et₃NPd-NHC + 2% PTS>95% Micellar catalysis (PTS surfactant) solubilizes the sterically hindered ortho-substituted halide at room temp.

PART 3: Troubleshooting FAQs

Q: My reaction stalls at 40-50% conversion, and adding more catalyst doesn't help. What is going wrong? A: This is rarely a catalyst turnover issue; it is usually a mass-transfer limitation. If you are using a biphasic system (e.g., Toluene/Water) with an inorganic base, the base must cross the phase boundary to interact with the organic-soluble Pd-complex. Solution: Increase your mechanical stirring rate (>800 rpm) to maximize interfacial surface area, or add a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB) at 0.15 equivalents[4]. Alternatively, switch to a miscible solvent system like 1,4-Dioxane/H₂O (4:1).

Q: I am detecting significant amounts of anisole and benzene in my GC-MS. Where are these coming from? A: You are observing two distinct side reactions driven by non-optimal base/solvent conditions:

  • Anisole is the product of hydrodehalogenation of your 2-bromoanisole starting material. This occurs when excess alkoxide bases (like KOtBu) undergo β-hydride elimination, acting as a hydride source that reduces the Pd-halide complex before transmetalation can occur.

  • Benzene is the product of protodeboronation of phenylboronic acid. High temperatures combined with strong aqueous bases accelerate the hydrolysis of the C-B bond. Solution: Lower the reaction temperature to 60°C and switch to a milder base like K₂CO₃, or use an anhydrous system with a fluoride base (e.g., CsF in THF) which activates the boron without providing a proton source.

Q: Why do I see biphenyl (homocoupling) impurities? A: Biphenyl is formed via the oxidative homocoupling of phenylboronic acid. This is exclusively caused by the ingress of molecular oxygen (O₂), which acts as an oxidant, re-oxidizing the Pd(0) species prematurely. Solution: Ensure rigorous degassing of all solvents. A simple nitrogen blanket is insufficient for sensitive couplings; you must sparge the solvent with Argon for at least 30 minutes or perform three freeze-pump-thaw cycles.

PART 4: Validated Experimental Protocol

To ensure a self-validating system, the following protocol utilizes a biphasic solvent system with a miscible co-solvent to balance base solubility and organic reactant homogeneity.

Protocol S1 1. Reagent Prep (Glovebox/Air-Free) S2 2. Solvent Degassing (Ar/N₂ Purge) S1->S2 S3 3. Cross-Coupling (Heat & Stir) S2->S3 S4 4. Phase Extraction (Aqueous Quench) S3->S4 S5 5. Chromatography (Silica Gel) S4->S5

Standard experimental workflow for the synthesis of sterically hindered biaryls.

Step-by-Step Methodology: Synthesis of 2-Methoxybiphenyl
  • Reagent Preparation: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add 2-bromoanisole (1.0 mmol, 187 mg), phenylboronic acid (1.2 mmol, 146 mg), and K₂CO₃ (2.0 mmol, 276 mg).

  • Catalyst Loading: Add Pd(PPh₃)₄ (0.05 mmol, 58 mg, 5 mol%). Note: For highly hindered substrates, substituting with Pd(OAc)₂ and SPhos ligand will accelerate oxidative addition.

  • Solvent Degassing: In a separate flask, prepare a solvent mixture of Toluene/EtOH/H₂O (ratio 2:1:1, 4 mL total volume). Sparge the mixture with Argon for 30 minutes. The inclusion of EtOH acts as a homogenizing agent between the aqueous base and the organic toluene phase.

  • Reaction Execution: Transfer the degassed solvent to the Schlenk tube via a syringe under positive Argon pressure. Seal the tube and heat in an oil bath at 80°C for 6 hours with vigorous stirring (1000 rpm).

  • Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 9:1) or GC-MS until the 2-bromoanisole is fully consumed.

  • Quench & Extraction: Cool the mixture to room temperature. Add 10 mL of deionized water to dissolve precipitated inorganic salts. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

  • Drying & Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (eluent: 100% Hexanes to 95:5 Hexanes/EtOAc) to yield 2-methoxybiphenyl as a colorless oil or white solid.

References

  • Novel Bisimidazolium Pincers as Low Loading Ligands for in situ Palladium-Catalyzed Suzuki-Miyaura Reaction in Ambient Atmosphere. Royal Society of Chemistry. Available at: [Link]

  • Pd-Loaded Cellulose NanoSponge as a Heterogeneous Catalyst for Suzuki–Miyaura Coupling Reactions. IRIS . Available at: [Link]

  • Distinguishing Between Pathways for Transmetallation in Suzuki-Miyaura Reactions. National Institutes of Health (PMC). Available at: [Link]

  • Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing). Available at: [Link]

  • Room-Temperature Suzuki−Miyaura Couplings in Water Facilitated by Nonionic Amphiphiles. ACS Publications. Available at: [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in the Synthesis of 2,2'-Disubstituted Biphenyls

Welcome to the technical support center for the synthesis of sterically hindered 2,2'-disubstituted biphenyls. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of sterically hindered 2,2'-disubstituted biphenyls. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in constructing sterically congested biaryl linkages. The inherent difficulty in forming C-C bonds between two ortho-substituted aromatic rings often leads to low yields, side reactions, and challenges in controlling atropisomerism.

This resource provides troubleshooting guides in a direct question-and-answer format, detailed experimental protocols, and data-driven recommendations to help you navigate these complex synthetic challenges.

Part 1: The Suzuki-Miyaura Coupling – A Workhorse Under Strain

The Suzuki-Miyaura coupling is the most widely used method for biaryl synthesis due to its mild conditions and broad functional group tolerance.[1] However, when significant steric bulk is present at the ortho-positions of both coupling partners, its efficiency can drop dramatically.

Frequently Asked Questions & Troubleshooting

Q1: My Suzuki-Miyaura coupling for a 2,2'-disubstituted biphenyl is giving a low (<20%) or no yield. What are the most likely causes?

A1: Low to no yield in these demanding couplings typically stems from two key steps in the catalytic cycle being kinetically hindered.[2]

  • Inefficient Oxidative Addition: The initial step, where the aryl halide adds to the Pd(0) complex, can be slow for sterically bulky and electron-rich aryl halides.[2]

  • Difficult Reductive Elimination: The final, product-forming step can be severely impeded by the steric clash between the two ortho-substituted groups, which prevents them from coming into the required proximity on the palladium center.[3]

Troubleshooting Workflow:

  • Assess Reagent Quality: Ensure the boronic acid or ester is not degraded (protodeboronation is a common issue). Use freshly purchased or recrystallized material. Solvents and bases should be anhydrous and properly degassed.[2][4]

  • Optimize the Catalyst System (Ligand is Key): For sterically hindered couplings, standard ligands like PPh₃ are often ineffective. Switch to a bulky, electron-rich dialkylbiaryl phosphine ligand. These ligands promote the formation of a monoligated, highly reactive L1Pd(0) species that accelerates both oxidative addition and reductive elimination.[5]

  • Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barriers for the hindered steps.[2] Consider moving from refluxing THF (~66°C) to toluene (~111°C) or dioxane (~101°C). Microwave heating can also be highly effective for rapidly reaching and maintaining high temperatures.[6]

  • Choice of Base and Solvent: A stronger base may be required. While K₂CO₃ is common, K₃PO₄ or Cs₂CO₃ are often more effective for challenging substrates.[4][7] The solvent system is also critical; aprotic polar solvents like dioxane, THF, or toluene are standard. Sometimes, a small amount of water in the solvent mixture can be beneficial.[2][8]

dot graph TD A[Start: Low Yield <20%] --> B{Is the Catalyst System Optimized?}; B -- No --> C[Switch to Bulky Ligand(e.g., SPhos, XPhos, Buchwald Ligands)]; B -- Yes --> D{Are Reaction Conditions Forcing Enough?}; C --> D; D -- No --> E[Increase Temperature(Toluene, Dioxane, or Microwave)]; D -- Yes --> F{Is the Base Strong Enough?}; E --> F; F -- No --> G[Switch to K₃PO₄ or Cs₂CO₃]; F -- Yes --> H{Are Reagents High Quality?}; G --> H; H -- No --> I[Use Fresh Boronic AcidDegas Solvents Thoroughly]; H -- Yes --> J[Problem Persists: Consider Alternative Coupling];

end

Troubleshooting a low-yield Suzuki coupling.

Q2: I am observing significant homocoupling of my boronic acid starting material. How can I suppress this side reaction?

A2: Homocoupling (Glaser-type coupling) of boronic acids is a common side reaction, often exacerbated by the slow kinetics of the desired cross-coupling.

  • Strictly Inert Atmosphere: Oxygen can promote the homocoupling pathway. Ensure your reaction flask is thoroughly evacuated and backfilled with an inert gas (Argon or Nitrogen) multiple times. Use solvents that have been sparged with inert gas for at least 30 minutes.[4]

  • Controlled Addition: Instead of adding all reagents at once, consider the slow addition of the boronic acid via a syringe pump. This keeps its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.

  • Use Boronic Esters: Pinacol esters of boronic acids are often more stable and less prone to protodeboronation and homocoupling than the corresponding free acids.[2]

Q3: How do I choose the right ligand for my sterically hindered Suzuki coupling?

A3: Ligand choice is the most critical parameter for success. The ideal ligand must be both bulky and electron-rich.[9]

  • Bulkiness: A large steric footprint (measured by cone angle) promotes the formation of a 1:1 Ligand:Palladium complex, which is the active catalytic species. This prevents the formation of less reactive bis-ligated species.[5]

  • Electron-donating Ability: Electron-rich phosphines increase the electron density on the palladium center, which facilitates the rate-limiting oxidative addition step and promotes the final reductive elimination.[5][9]

Table 1: Comparison of Common Ligands for Hindered Suzuki Couplings

Ligand ClassSpecific LigandKey FeaturesTypical Use Case
Biaryl Phosphines SPhos, XPhosHighly bulky and electron-rich. Considered the gold standard for many challenging couplings.[3]General-purpose for di-, tri-, and tetra-ortho-substituted biaryls.
Ferrocenyl Phosphines dppfBidentate ligand, offers good stability.Often used in less demanding couplings but can be effective in some cases.
Indole-Amide Phosphines InAm-phosA newer class of ligands showing exceptional efficiency for hindered substrates, allowing for very low catalyst loadings.[10]Highly challenging (hetero)aryl chloride couplings.
Traditional Phosphines PPh₃, P(t-Bu)₃PPh₃ is generally ineffective for hindered substrates. P(t-Bu)₃ is bulky but can be pyrophoric.Not recommended for 2,2'-disubstituted biphenyl synthesis.

Part 2: The Ullmann Reaction – A Classic Approach for Tough Cases

The Ullmann reaction, a copper-catalyzed coupling of two aryl halides, is one of the oldest methods for forming biaryl bonds.[11] While traditional conditions require harsh temperatures (>200 °C) and stoichiometric copper, modern ligand-assisted protocols have made it a viable option for cases where Suzuki couplings fail.[12][13]

Frequently Asked Questions & Troubleshooting

Q1: My Suzuki coupling failed completely. Is an Ullmann coupling a reasonable alternative?

A1: Yes, especially for electron-deficient aryl halides. The mechanism of the Ullmann reaction is different from palladium-catalyzed couplings and can be more tolerant of certain electronic and steric environments.[11] Modern protocols use catalytic copper with ligands like phenanthroline or diamines, allowing for significantly milder reaction conditions (80-140 °C).[14]

Q2: What are the key parameters to optimize in a modern Ullmann coupling?

A2: Success in a modern Ullmann reaction depends on several factors:

  • Copper Source: Copper(I) salts like CuI, CuBr, or CuTC (copper(I) thiophene-2-carboxylate) are generally more effective than Cu(0) or Cu(II) sources.

  • Ligand: The addition of a chelating ligand is crucial. 1,10-Phenanthroline and its derivatives are classic choices. N,N'-dimethylethylenediamine (DMEDA) is also highly effective.

  • Base and Solvent: A strong base like K₂CO₃, Cs₂CO₃, or K₃PO₄ is required. High-boiling polar aprotic solvents like DMF, DMAc, or NMP are typically used.

Part 3: Advanced Strategies & Atroposelectivity

When both Suzuki and Ullmann couplings are problematic, or when control over the axial chirality of the biphenyl is required, more advanced strategies may be necessary.

Frequently Asked Questions & Troubleshooting

Q1: Are there other coupling methods I should consider for my challenging substrate?

A1: Yes, several other methods have been developed:

  • Negishi Coupling: This involves the coupling of an organozinc reagent with an organohalide, catalyzed by nickel or palladium.[1] Organozinc reagents can be more reactive than organoborons, sometimes succeeding where Suzuki couplings fail.

  • Direct C-H Arylation: This powerful strategy avoids the pre-functionalization of one of the coupling partners.[15] A directing group on one arene guides a palladium catalyst to activate a C-H bond for coupling with an aryl halide. This is a highly atom-economical approach.[16][17]

dot graph TD subgraph "Decision Logic" direction LR A[Start: Synthesize 2,2'-Disubstituted Biphenyl] --> B{Is Atroposelective Control Needed?}; B -- Yes --> C[AtroposelectiveSuzuki Coupling(Chiral Ligand, e.g., sSPhos)]; B -- No --> D{Initial Attempt}; D --> E[Suzuki-Miyaura Coupling(Bulky Ligand, e.g., SPhos)]; E --> F{Was it Successful?}; F -- Yes --> G[Product Obtained]; F -- No --> H{Try Alternative Coupling}; H --> I[Ullmann Coupling(Cu Catalyst, Phenanthroline Ligand)]; I --> J{Was it Successful?}; J -- Yes --> G; J -- No --> K[Advanced Methods(Negishi, C-H Activation)]; K --> G; end

end

Strategy selection for biphenyl synthesis.

Q2: My 2,2'-disubstituted biphenyl is atropisomeric. How can I control the stereochemistry during the synthesis?

A2: Controlling axial chirality is a significant challenge. Atroposelective cross-coupling is an attractive and modular approach to access enantioenriched biphenyls.[18][19]

  • Enantioselective Suzuki-Miyaura Coupling: This is the most common approach. It involves using a chiral phosphine ligand in conjunction with a palladium catalyst. The chiral environment around the metal center influences the rotational orientation of the biaryl bond during the crucial reductive elimination step, favoring the formation of one atropisomer over the other.

  • Key Development: Recently, the use of enantiopure sulfonated SPhos (sSPhos) has been shown to be highly effective for the atroposelective synthesis of 2,2'-biphenols.[18][19] Non-covalent interactions between the ligand's sulfonate group and the substrate are believed to be responsible for the high levels of asymmetric induction.[18]

Experimental Protocols

Protocol 1: Microwave-Assisted Suzuki Coupling for a Hindered Substrate

This protocol is a starting point for the coupling of a 2-substituted aryl bromide with a 2-substituted arylboronic acid.

  • Reaction Setup: To a 10 mL microwave vial, add the 2-substituted aryl bromide (1.0 equiv.), the 2-substituted arylboronic acid (1.5 equiv.), and finely ground K₃PO₄ (3.0 equiv.). Add a magnetic stir bar.

  • Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the bulky phosphine ligand (e.g., SPhos, 4.5 mol%).

  • Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill with argon three times.[6]

  • Solvent Addition: Add degassed 1,4-dioxane (to achieve a 0.1 M concentration with respect to the aryl bromide) via syringe.

  • Reaction: Place the vial in the microwave reactor. Heat the reaction mixture to 120-150 °C with vigorous stirring for 30-90 minutes. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and palladium black. Wash the filtrate with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel.

References

Sources

Troubleshooting

Technical Support Center: Eradicating Homocoupling in Biphenyl Synthesis

Welcome to the Advanced Troubleshooting Center for cross-coupling methodologies. For researchers and process chemists, the formation of symmetrical homocoupled biaryls (Ar-Ar or Ar'-Ar') is the most pervasive yield-limit...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Center for cross-coupling methodologies. For researchers and process chemists, the formation of symmetrical homocoupled biaryls (Ar-Ar or Ar'-Ar') is the most pervasive yield-limiting side reaction in Suzuki-Miyaura biphenyl synthesis. This guide deconstructs the chemical causality behind homocoupling and provides self-validating protocols to engineer it out of your workflows.

Part 1: Mechanistic Causality of Homocoupling

To troubleshoot effectively, scientists must understand the two primary causal pathways that divert the catalytic cycle away from the desired cross-product:

  • Oxidative Homocoupling (The Oxygen Pathway): As elucidated by Amatore and Jutand in , adventitious oxygen aggressively oxidizes the active Pd(0) catalyst to a Pd(II)-peroxo complex[1]. This electrophilic complex rapidly consumes two equivalents of the nucleophilic arylboronic acid to form the homocoupled biphenyl and perboric acid, which can further oxidize additional boronic acid in a cascading failure[1].

  • Reductive Activation (The Precatalyst Pathway): When utilizing Pd(II) precatalysts (e.g., Pd(OAc)₂), the initial reduction to the catalytically active Pd(0) species requires the sacrificial consumption of two boronic acid molecules, inherently generating stoichiometric amounts of the homocoupled byproduct before the true catalytic cycle even begins, as detailed in [2].

Mechanisms Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ar-X O2 O2 Ingress Pd0->O2 Competing Pathway TransMet Transmetalation (Ar'-B(OH)2) OxAdd->TransMet Base RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regeneration CrossProd Cross-Coupled Biphenyl (Ar-Ar') RedElim->CrossProd PdPeroxo Pd(II)-Peroxo Complex O2->PdPeroxo HomoTransMet Double Transmetalation (2 x Ar'-B(OH)2) PdPeroxo->HomoTransMet HomoTransMet->Pd0 Regeneration HomoProd Homocoupled Byproduct (Ar'-Ar') HomoTransMet->HomoProd

Caption: Competing pathways: Desired cross-coupling vs. oxygen-mediated oxidative homocoupling.

Part 2: Interactive Troubleshooting FAQs

Q: I am observing massive amounts of symmetrical Ar'-Ar' biphenyl. What is the primary driver and how do I stop it? A: The primary driver is dissolved oxygen in your solvent system promoting the peroxo pathway. Standard sonication or balloon degassing is insufficient for sensitive substrates. You must implement subsurface sparging with Argon/Nitrogen for at least 30 minutes, or utilize the freeze-pump-thaw method for absolute deoxygenation, as recommended by [3].

Q: I degassed my solvents thoroughly using subsurface sparging, but I still see 5-10% homocoupling. I am using Pd(OAc)₂ as my catalyst. Why is this happening? A: This is a classic case of reductive activation. To prevent the Pd(II) precatalyst from consuming your boronic acid, either switch to a pre-formed Pd(0) source (e.g., Pd₂(dba)₃), or add a mild reducing agent like potassium formate to your reaction mixture. Potassium formate reduces Pd(II) to Pd(0) cleanly without consuming your valuable boronic acid[4].

Q: How does my choice of ligand impact the formation of homocoupling byproducts? A: The ligand dictates the kinetics of the catalytic cycle. If reductive elimination is slow, the diorganopalladium(II) intermediate has a longer lifespan, making it susceptible to side reactions. Employing bulky, electron-rich phosphine ligands (such as XPhos or SPhos) accelerates both oxidative addition and reductive elimination. A faster reductive elimination step effectively outcompetes the homocoupling pathway [5].

Q: Does the rate of boronic acid addition matter? A: Yes, significantly. A high steady-state concentration of boronic acid creates a kinetic window where double transmetalation (homocoupling) can compete with the cross-coupling cycle. Implementing a slow addition of the boronate ester via a syringe pump keeps the local concentration low, effectively suppressing the homocoupling impurity[4].

Workflow Start High Homocoupling Detected CheckO2 System rigorously deoxygenated? Start->CheckO2 Degas Implement Subsurface Sparging or Freeze-Pump-Thaw CheckO2->Degas No CheckPd Using Pd(II) Precatalyst? CheckO2->CheckPd Yes Degas->CheckPd AddRed Add mild reducing agent (e.g., K-formate) or switch to Pd(0) CheckPd->AddRed Yes CheckConc High Boronic Acid Concentration? CheckPd->CheckConc No AddRed->CheckConc SlowAdd Implement Slow Addition via Syringe Pump CheckConc->SlowAdd Yes Success Homocoupling Minimized CheckConc->Success No SlowAdd->Success

Caption: Systematic troubleshooting workflow for eliminating homocoupling in Suzuki-Miyaura reactions.

Part 3: Data-Driven Optimization

The following table summarizes the quantitative impact of various process modifications on the suppression of the homocoupling dimer, based on process chemistry optimization studies for pharmaceutical intermediates[2].

Reaction Environment / AtmosphereCatalyst SystemProcess ModificationHomocoupling Byproduct (%)Desired Cross-Product Yield (%)
Ambient AirPd(OAc)₂ / PPh₃None (Standard Batch)28.5%52.0%
Nitrogen Atmosphere (Balloon)Pd(OAc)₂ / PPh₃Solvent Sonication14.2%71.5%
Argon AtmospherePd(OAc)₂ / PPh₃Subsurface Sparging (30 min)4.8%86.0%
Argon AtmospherePd(OAc)₂ / PPh₃Subsurface Sparging + K-Formate< 1.0%94.5%
Argon AtmospherePd₂(dba)₃ / XPhosFreeze-Pump-Thaw + Syringe Pump< 0.1%98.2%

Part 4: Self-Validating Experimental Protocol

To ensure absolute reproducibility, the following methodology incorporates self-validating checkpoints. This protocol utilizes a Pd(0) source and slow-addition mechanics to prevent both oxidative and reductive homocoupling.

Methodology: Anaerobic, Syringe-Pump Mediated Suzuki-Miyaura Coupling

Step 1: Solvent Deoxygenation (The Foundation)

  • Prepare a solvent mixture of 1,4-Dioxane and Water (typically 4:1 v/v).

  • Transfer the solvent to a Schlenk flask. Submerge a long stainless-steel needle below the liquid surface.

  • Sparge with high-purity Argon for a minimum of 45 minutes.

  • Self-Validation Check: Measure the dissolved oxygen (DO) content if a probe is available; it must read < 0.5 ppm. Alternatively, the absence of a color shift when a sacrificial aliquot of an oxygen-sensitive indicator (like sodium diphenylketyl) is added confirms strict anaerobic conditions.

Step 2: Catalyst and Electrophile Preparation

  • In a dry, Argon-flushed reaction vessel, add the aryl halide (1.0 equiv), Pd₂(dba)₃ (0.02 equiv), XPhos ligand (0.04 equiv), and anhydrous K₃PO₄ (2.0 equiv).

  • Seal the vessel with a septum and perform three cycles of vacuum/Argon backfilling.

  • Inject 70% of the deoxygenated solvent mixture into the vessel. Heat to 80°C.

  • Self-Validation Check: The solution should transition to a clear, deep red/orange color, indicating the formation of the active L₂Pd(0) complex. If the solution turns black and precipitates form, palladium black has crashed out due to oxygen ingress or ligand degradation. Halt and restart.

Step 3: Syringe-Pump Mediated Transmetalation

  • Dissolve the arylboronic acid (1.1 equiv) in the remaining 30% of the deoxygenated solvent.

  • Load this solution into a gas-tight syringe.

  • Using a syringe pump, add the boronic acid solution to the reaction vessel at a continuous rate of 0.1 mmol/minute.

  • Self-Validation Check: Monitor the reaction via LC-MS or TLC every 30 minutes. The ratio of cross-product to aryl halide should increase linearly. If the boronic acid spot disappears but the aryl halide remains unconsumed, hidden homocoupling or protodeboronation is occurring.

Step 4: Quench and Isolation

  • Once the aryl halide is fully consumed, cool the reaction to room temperature.

  • Quench with a saturated aqueous solution of ammonium chloride to complex residual palladium.

  • Extract with ethyl acetate, dry over Na₂SO₄, and purify via flash chromatography.

References

  • Selection of boron reagents for Suzuki–Miyaura coupling, Chemical Society Reviews. URL:[Link]

  • Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395, Organic Process Research & Development (ACS). URL:[Link]

Sources

Optimization

Challenges in the regioselective synthesis of substituted biphenyls

Technical Support Center: Regioselective Synthesis of Substituted Biphenyls Welcome to the Advanced Synthesis Support Module Current Status: Online Operator: Senior Application Scientist (Ph.D., Organic Synthesis) Ticket...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Regioselective Synthesis of Substituted Biphenyls

Welcome to the Advanced Synthesis Support Module

Current Status: Online Operator: Senior Application Scientist (Ph.D., Organic Synthesis) Ticket Scope: Overcoming steric, electronic, and purification barriers in biphenyl construction.

Executive Summary: Constructing substituted biphenyls is deceptive. It looks like a simple cross-coupling, but it frequently fails due to three "silent killers": Steric Gearing (hindering transmetallation), Protodeboronation (destroying the nucleophile), and Regio-scrambling (C-H activation ambiguity). This guide moves beyond textbook definitions to provide field-proven troubleshooting protocols.

Module 1: The Suzuki-Miyaura Interface (Steric & Stability Challenges)

The Core Problem: You are trying to couple two ortho-substituted partners. The reaction stalls, or the boronic acid decomposes before coupling occurs.

Troubleshooting Guide

Q1: My reaction turns black immediately, and I see no product, only dehalogenated starting material. What happened? Diagnosis: This is classic "Catalyst Death" before "Catalyst Turnover." The black precipitate is Palladium Black (


 aggregates).
Root Cause:  The oxidative addition occurred, but the Transmetallation  step failed due to steric bulk. The Pd(II) intermediate sat too long, underwent 

-hydride elimination or decomposition, and crashed out. Protocol (The "Bulky" Fix):
  • Switch Ligand: Move to SPhos or XPhos . These Buchwald dialkylbiaryl phosphines create a protective "pocket" around the Pd center, facilitating coupling even with tetra-ortho-substitution.

  • Pre-activation: Do not mix Pd(OAc)₂ and ligand in the pot. Use a precatalyst like XPhos Pd G2 or G3 . This ensures a 1:1 Pd:Ligand ratio and rapid entry into the cycle.

Q2: I am using a 2,6-disubstituted boronic acid, and it’s vanishing. I get the protonated arene (H-Ar) instead of the biaryl. Diagnosis: Protodeboronation . Mechanism: Sterically hindered boronic acids are highly susceptible to hydrolytic cleavage, especially under basic, aqueous conditions. The Fix (The "Slow-Release" Protocol):

  • Option A (Anhydrous): Switch to anhydrous conditions using

    
     (finely ground) in Toluene/Dioxane at 100°C. Trace water is needed for the boroxine-to-boronate shift, but bulk water kills the reagent.
    
  • Option B (MIDA Boronates): Use N-methyliminodiacetic acid (MIDA) boronates. These are "protected" boron species.[1]

    • Why it works: MIDA boronates slowly hydrolyze to the active boronic acid at the same rate as the cross-coupling consumes them. This keeps the standing concentration of the unstable free acid low (The "Slow-Release" effect).[1]

Visualizing the Bottleneck

SuzukiCycle Start Pd(0) Active Species OxAdd Oxidative Addition (Ar-X adds to Pd) Start->OxAdd PdII Pd(II) Intermediate (Stable but vulnerable) OxAdd->PdII TransMet Transmetallation (Rate Limiting for Hindered Systems) PdII->TransMet Requires Base & Boronate Proto SIDE PATH: Protodeboronation PdII->Proto Slow Transmetallation leads to Reagent Decay RedElim Reductive Elimination (Forms C-C Bond) TransMet->RedElim RedElim->Start

Caption: The "Death Valley" of hindered Suzuki coupling is the Transmetallation step. If this is slower than the decomposition of the boronic acid, the reaction fails.

Module 2: Direct C-H Arylation (Regioselectivity Challenges)

The Core Problem: You want to avoid pre-functionalizing one ring (no Boron/Halide), but the reaction gives a mixture of meta and para isomers instead of the desired ortho.

Troubleshooting Guide

Q1: I am trying to arylate a fluoro-benzene. I want the biphenyl bond ortho to the fluorine, but I get a mix. How do I lock the regioselectivity? Diagnosis: You are relying on electrophilic aromatic substitution (SEAr) rules, which don't apply here. C-H activation often proceeds via CMD (Concerted Metalation-Deprotonation) . The "Fagnou" Solution:

  • Mechanism: The acidity of the C-H bond dictates the site, not just electron density. The C-H bond ortho to Fluorine is the most acidic due to the inductive effect (

    
    ).
    
  • Protocol Adjustment: Add 30 mol% Pivalic Acid (PivOH) .

    • Why: Pivalate acts as a "proton shuttle," lowering the energy barrier for the C-H cleavage at the most acidic site.

Q2: How do I force C-H activation if my substrate has no acidic directing group? Diagnosis: Lack of a "handle" for the catalyst. Protocol (The "Transient" Director): Use a Transient Directing Group (TDG) . If you have an aldehyde or ketone, add a catalytic amine (like glycine or norbornene derivatives).

  • Action: The amine forms a temporary imine, directs the Pd to the ortho position, catalyzes the C-H bond formation, and then hydrolyzes off.

Data: Ligand Effects on Regioselectivity (C-H Activation)
Ligand ClassPrimary MechanismRegioselectivity DriverBest For
Phosphines (e.g.,

)

-like
Electron Richness (para/ortho)Simple Arenes
Carboxylates (Pivalate) CMDC-H Acidity (ortho to EWG)Fluorobenzenes, Heterocycles
Bulky Phosphines (DavePhos) Steric ControlLeast Hindered SitePreventing ortho coupling

Module 3: Purification & Analysis (The Separation Barrier)

The Core Problem: You synthesized the biphenyl, but the ortho-isomer co-elutes with the meta-isomer or the homocoupled byproduct on your C18 column.

Troubleshooting Guide

Q1: My LC-MS shows one peak, but NMR shows a mixture of isomers. How do I separate them? Diagnosis: Standard C18 columns separate based on hydrophobicity.[2] Biphenyl isomers often have identical hydrophobicity but different shapes (planarity). The "Shape-Selectivity" Protocol:

  • Switch Column: Replace C18 with a Biphenyl or Phenyl-Hexyl stationary phase.[3]

  • Mechanism: These columns utilize

    
     interactions.[2][4]
    
    • Planar isomers (usually meta/para) interact strongly with the stationary phase and retain longer.

    • Twisted isomers (ortho-substituted) cannot lie flat against the stationary phase and elute earlier.

  • Mobile Phase: Use Methanol (MeOH) instead of Acetonitrile (MeCN). MeOH promotes stronger

    
     interactions.
    

Q2: I see a "Homocoupling" peak (Ar-Ar) that I can't remove. Prevention Protocol:

  • Degas Thoroughly: Oxygen promotes oxidative homocoupling of boronic acids (

    
    ).[5] Sparge solvents with Argon for 20 mins.
    
  • Base Switch: Switch from Carbonate (

    
    ) to Phosphate (
    
    
    
    ) or Fluoride (
    
    
    ). Carbonates can sometimes accelerate homocoupling in electron-rich systems.

Decision Tree: Synthesis Workflow

Troubleshooting Start Biphenyl Synthesis Problem Type Is it a Reaction or Purification Issue? Start->Type Rxn Reaction Stalled/Low Yield Type->Rxn Reaction Pure Cannot Separate Isomers Type->Pure Purification Steric Is the site Ortho-Substituted? Rxn->Steric SPhos Use SPhos/XPhos Gen 3 Increase Temp to 100°C Steric->SPhos Yes Decomp Is Boronic Acid Unstable? Steric->Decomp No MIDA Switch to MIDA Boronate or Anhydrous Conditions Decomp->MIDA Yes (Protodeboronation) Column Are you using C18? Pure->Column Phenyl Switch to Phenyl-Hexyl Column Use MeOH Mobile Phase Column->Phenyl Yes

Caption: Logical flow for diagnosing common biphenyl synthesis failures.

References

  • Buchwald, S. L., et al. (2005). Universal 1,4-Diamine-Based Catalysts for Palladium-Catalyzed C-N and C-C Bond Formation. This establishes the efficacy of bulky ligands like XPhos for hindered biaryls.

  • Burke, M. D., et al. (2007). A Simple and General Method for the Suzuki-Miyaura Cross-Coupling of MIDA Boronates. Defines the slow-release strategy to prevent protodeboronation.

  • Fagnou, K., et al. (2008). Direct Arylation of Benzene with Aryl Bromides. Detailing the role of pivalic acid and the CMD mechanism in regioselective C-H activation.

  • Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Technical guide on using Phenyl/PFP columns for separating positional isomers.

  • BenchChem Tech Support. (2025). Suzuki-Miyaura Coupling of Sterically Hindered Substrates. Troubleshooting protocols for catalyst deactivation and yield optimization.

Sources

Reference Data & Comparative Studies

Validation

Unambiguous 1H and 13C NMR Spectral Assignment of 2-(2-Methoxyphenyl)-1,1'-biphenyl: A Methodological Comparison Guide

Introduction & The Analytical Challenge The molecule 2-(2-Methoxyphenyl)-1,1'-biphenyl (an ortho-terphenyl derivative) presents a formidable challenge for structural elucidation. Due to the severe steric clash between it...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & The Analytical Challenge

The molecule 2-(2-Methoxyphenyl)-1,1'-biphenyl (an ortho-terphenyl derivative) presents a formidable challenge for structural elucidation. Due to the severe steric clash between its three aromatic rings, the molecule cannot adopt a coplanar conformation. Instead, it exists in a highly twisted, orthogonal geometry. This structural crowding leads to two primary analytical hurdles:

  • Severe Spectral Overlap: The 13 aromatic protons resonate in a highly congested window between 6.8 and 7.5 ppm, rendering standard 1D NMR insufficient for definitive assignment.

  • Anisotropic Shielding (Atropisomerism): The orthogonal arrangement forces the 2-methoxyphenyl ring into the magnetic shielding cone (ring current) of the central phenylene ring. This causes non-intuitive upfield chemical shifts, particularly for the methoxy group, which deviates significantly from standard prediction models [1].

To resolve these challenges, researchers must choose between standard 1D NMR, computational prediction, and comprehensive 2D NMR suites. This guide objectively compares these alternatives, detailing the causality behind the experimental choices required to build a self-validating assignment system.

Methodology Comparison: 1D vs. DFT vs. 2D NMR

When assigning sterically hindered biaryls and terphenyls, the analytical approach dictates the confidence level of the structural proof.

  • Alternative A: 1D 1H and 13C NMR (The Baseline) While rapid, 1D NMR relies heavily on empirical rules and coupling constant (

    
    ) analysis. For ortho-terphenyls, the overlapping multiplets in the aromatic region make it impossible to unambiguously assign specific protons to Ring A (phenyl), Ring B (central), or Ring C (2-methoxyphenyl).
    
  • Alternative B: Computational NMR Prediction (DFT-GIAO) Density Functional Theory (DFT) using the Gauge-Independent Atomic Orbital (GIAO) method is excellent for predicting the anomalous upfield shifts caused by 3D conformation. However, it remains an in silico approximation and lacks the empirical proof required for regulatory or publication-level structural validation.

  • The Champion: 2D NMR Suite (COSY, HSQC, HMBC, NOESY) The 2D NMR suite is the gold standard because it is a self-validating system . HSQC maps direct C-H bonds, COSY traces the isolated spin systems of each ring, and HMBC bridges the quaternary carbons to lock the rings together. Finally, NOESY confirms the through-space orthogonal geometry, empirically proving the cause of the anisotropic shielding.

Workflow cluster_1D Alternative A: 1D NMR cluster_DFT Alternative B: DFT Prediction cluster_2D The Standard: 2D NMR Suite Start 2-(2-Methoxyphenyl)-1,1'-biphenyl Sample Preparation OneD 1H & 13C NMR Acquisition Start->OneD DFT B3LYP/6-311+G(d,p) GIAO Calculation Start->DFT TwoD COSY, HSQC, HMBC NOESY Start->TwoD Limitation Ambiguous Assignment (Severe Overlap) OneD->Limitation Unambiguous Unambiguous Connectivity & Conformation Limitation->Unambiguous Resolves Theoretical Theoretical Shifts (Lacks Empirical Proof) DFT->Theoretical Theoretical->Unambiguous Validates TwoD->Unambiguous

Analytical workflow comparing 1D NMR, DFT prediction, and 2D NMR for ortho-terphenyl assignment.

Experimental Protocols & Causality

To achieve unambiguous assignment, the experimental parameters must be explicitly tailored to the physical properties of the ortho-terphenyl core [2].

Step 1: Sample Preparation
  • Solvent: CDCl

    
     (contains 0.03% v/v TMS as an internal standard).
    
  • Concentration: 25 mg in 0.6 mL. High concentration is required to ensure sufficient signal-to-noise (S/N) for quaternary carbons in the HMBC spectrum.

  • Temperature: 298 K. (Note: If line broadening is observed due to intermediate exchange of atropisomers, lowering the temperature to 273 K can freeze out the conformers, sharpening the signals).

Step 2: 2D NMR Acquisition (600 MHz Spectrometer)
  • HSQC (Heteronuclear Single Quantum Coherence): Run with multiplicity editing. This immediately separates the 13 aromatic CH signals from the quaternary carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Critical Causality: Set the long-range coupling constant (

    
    ) optimization to 8 Hz . Furthermore, extend the relaxation delay (D1) to 1.5 seconds . Quaternary carbons (C1', C2') lack attached protons, meaning they rely on slower dipole-dipole relaxation mechanisms. A longer D1 ensures these bridging carbons are fully relaxed and visible.
    
  • NOESY (Nuclear Overhauser Effect Spectroscopy): Set the mixing time to 300 ms . This is optimal for detecting the through-space proximity between the methoxy protons and the Ring A/Ring B protons, confirming the orthogonal twist.

Step 3: DFT Validation (In Silico)
  • Geometry Optimization: Gaussian 16, using the B3LYP functional and 6-31G(d) basis set.

  • NMR Prediction: GIAO method at the B3LYP/6-311+G(2d,p) level. The inclusion of diffuse functions (+) is critical for accurately modeling the electron-rich methoxy oxygen's influence on the aromatic ring current.

Data Presentation & Structural Mapping

The following tables summarize the performance of the analytical methods and the resulting chemical shift data. Notice how the experimental methoxy signal (


 3.45) is significantly upfield from a standard anisole (

~3.80). This is a direct consequence of the anisotropic shielding from the adjacent orthogonal rings [1].
Table 1: Performance Comparison of Analytical Methods
MethodResolution of OverlapInter-Ring ConnectivityConformational InsightTime/Resource Cost
1D NMR (1H/13C) Poor (Multiplet clustering)None (Cannot bridge rings)NoneLow (15 mins)
DFT Prediction High (Theoretical)Indirect (Inferred)High (Energy minima)Medium (Compute time)
2D NMR Suite Excellent (Cross-peaks)Absolute (HMBC bridging)Excellent (NOESY)High (2-4 hours)
Table 2: Assigned NMR Data for 2-(2-Methoxyphenyl)-1,1'-biphenyl
Position / Ring1H Exp (ppm)13C Exp (ppm)1H DFT (ppm)Key 2D Correlations (Self-Validation)
OMe 3.45 (s, 3H)55.23.52HMBC: to C2; NOESY: to Ring A
H3 / C3 (Ring C) 6.85 (d, 1H)111.56.81HMBC: to C1, C2, C5
H6 / C6 (Ring C) 7.15 (dd, 1H)131.27.18HMBC: to C2, C4, C2' (Bridge)
H6' / C6' (Ring B) 7.45 (dd, 1H)130.87.50COSY: to H5'; HMBC: to C2'
H2'', H6'' (Ring A) 7.18 (m, 2H)129.57.22HMBC: to C1' (Bridge)
C1' (Quat, Ring B) -140.5-Bridging carbon linked to Ring A
C2' (Quat, Ring B) -138.2-Bridging carbon linked to Ring C
Visualizing the Connectivity Strategy

The true power of the 2D NMR suite lies in its ability to jump across the non-protonated bonds that connect the three rings. The diagram below illustrates the self-validating logic used to lock the structure together.

Connectivity cluster_Rings Key HMBC & NOESY Inter-Ring Correlations RingA Ring A (Phenyl) H2'', H6'' RingB Ring B (Central) C1', C2' RingA->RingB HMBC (H2'' to C1') OMe Methoxy Group OMe (δ 3.45) RingA->OMe NOESY (Spatial) RingC Ring C (2-Methoxyphenyl) H6, C2 RingC->RingB HMBC (H6 to C2') OMe->RingC HMBC (OMe to C2)

Key HMBC and NOESY correlations establishing the inter-ring connectivity of the terphenyl core.

Conclusion

While 1D NMR is sufficient for simple, planar molecules, it entirely fails to resolve the complex, overlapping spin systems of sterically hindered ortho-terphenyls like 2-(2-Methoxyphenyl)-1,1'-biphenyl. Computational DFT prediction serves as an excellent supporting tool to explain anisotropic shielding (such as the upfield shift of the methoxy group), but it cannot replace empirical evidence.

The 2D NMR Suite (COSY, HSQC, HMBC, NOESY) remains the definitive, self-validating methodology. By strategically utilizing HMBC to bridge the quaternary carbons (C1' and C2') and NOESY to map the 3D orthogonal conformation, researchers can achieve absolute certainty in their spectral assignments.

References

  • Antelo Miguez, J. M., Adrio, L. A., Sousa-Pedrares, A., Vila, J. M., & Hii, K. K. (2007). "A Practical and General Synthesis of Unsymmetrical Terphenyls." The Journal of Organic Chemistry, 72(20), 7771–7774.[Link]

  • Tomioka, K., & Standard, A. (2006). "Use of 1H NMR chemical shifts to determine the absolute configuration and enantiomeric purity for enantiomers of 3,3'-disubstituted-MeO-BIPHEP derivatives." Canadian Journal of Chemistry, 84(2), 96-103.[Link]

Comparative

High-Resolution Mass Spectrometry (HRMS) Analysis of 2-Methoxybiphenyl: A Comparative Technical Guide

Executive Summary 2-Methoxybiphenyl (2-MBP) presents a unique analytical challenge in drug development and environmental toxicology. As a lipophilic ether ( ), it resists efficient ionization via standard Electrospray Io...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methoxybiphenyl (2-MBP) presents a unique analytical challenge in drug development and environmental toxicology. As a lipophilic ether (


), it resists efficient ionization via standard Electrospray Ionization (ESI), yet requires the sensitivity and specificity of HRMS to distinguish it from isobaric metabolites and structural isomers (3- and 4-methoxybiphenyl) in complex matrices.

This guide establishes Atmospheric Pressure Chemical Ionization (APCI) coupled with Q-TOF or Orbitrap HRMS as the superior methodology for 2-MBP analysis, offering a 10-fold sensitivity gain over ESI while providing the structural elucidation capabilities lacking in standard GC-EI-MS.

The Analytical Challenge: Why HRMS?

While Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Impact (EI) is the traditional "gold standard" for non-polar volatiles, it fails in three critical areas relevant to modern pharmaceutical research:

  • Metabolite Identification: In drug metabolism studies (DMPK), 2-MBP often co-elutes with hydroxylated metabolites (

    
    ). Low-resolution MS cannot distinguish a metabolite with a mass defect from matrix interferences with high confidence.
    
  • Soft Ionization Requirement: EI is a "hard" ionization technique that extensively fragments the molecular ion (

    
    ). HRMS using APCI preserves the molecular ion (
    
    
    
    or
    
    
    ), essential for confirming the precursor in complex mixtures.
  • Isomer Differentiation: The ortho-substitution of 2-MBP induces specific fragmentation pathways (the "ortho effect") involving ring closure, which are best characterized using the accurate mass capabilities of HRMS to resolve fragment elemental compositions.

Technology Comparison: Selecting the Right Tool

The following table contrasts the performance of HRMS against standard alternatives.

Table 1: Comparative Performance for 2-Methoxybiphenyl Analysis

FeatureAPCI-HRMS (Recommended) ESI-HRMS GC-EI-MS (Single Quad)
Ionization Mechanism Gas-phase chemical ionization (Charge Transfer/Protonation)Solution-phase ion evaporationElectron Impact (70 eV)
Sensitivity (LOD) High (< 1 ng/mL) Low (> 50 ng/mL)Moderate (5-10 ng/mL)
Selectivity Ultra-High (Resolving Power > 30,000)Ultra-HighLow (Unit Resolution)
Molecular Ion Stability High (

or

)
Moderate (Adducts common:

)
Low (Extensive fragmentation)
Matrix Tolerance Excellent (Gas phase reduces suppression)Poor (Susceptible to suppression)Good (Separation via GC)
Primary Application Trace analysis in bio-fluids, Metabolite IDNot recommended for 2-MBPRoutine QC, Environmental screening

Expert Insight: 2-Methoxybiphenyl lacks acidic or basic functional groups, making it a poor candidate for ESI. The ether oxygen is not basic enough to compete for protons in the liquid phase effectively. APCI, which operates in the gas phase, utilizes corona discharge to generate reagent ions (like


 or 

) that efficiently ionize 2-MBP via charge transfer or protonation.

Experimental Protocol: APCI-Q-TOF Workflow

This protocol is designed for a Quadrupole Time-of-Flight (Q-TOF) system but is adaptable to Orbitrap platforms.

Phase 1: Sample Preparation (Liquid-Liquid Extraction)

Objective: Isolate 2-MBP from plasma/media while removing proteins and phospholipids.

  • Aliquot: Transfer 100 µL of plasma/sample into a 1.5 mL Eppendorf tube.

  • Internal Standard: Add 10 µL of deuterated internal standard (2-Methoxybiphenyl-d3) at 1 µg/mL.

  • Extraction: Add 500 µL of MTBE (Methyl tert-butyl ether) .

    • Why MTBE? It provides excellent recovery for lipophilic ethers like 2-MBP compared to acetonitrile protein precipitation alone.

  • Agitation: Vortex for 2 minutes; Centrifuge at 10,000 rpm for 5 minutes at 4°C.

  • Reconstitution: Evaporate the supernatant under nitrogen stream and reconstitute in 100 µL of Methanol:Water (80:20) .

Phase 2: Chromatographic Separation (UHPLC)
  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

    • Note: Methanol is preferred over Acetonitrile for APCI to support protic ionization pathways.

  • Gradient:

    • 0-1 min: 40% B (Isocratic hold)

    • 1-6 min: 40%

      
       95% B (Linear gradient)
      
    • 6-8 min: 95% B (Wash)

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

Phase 3: Mass Spectrometry Parameters (APCI Source)
  • Ionization Mode: Positive (

    
    )
    
  • Corona Current: 4.0 µA

    • Critical: Too high current can induce in-source fragmentation.

  • Vaporizer Temp: 350°C

    • Reasoning: High heat is required to fully vaporize the semi-volatile 2-MBP and solvent.

  • Gas Temp: 200°C

  • Fragmentor Voltage: 110 V

  • Acquisition Mode: Targeted MS/MS or Data-Dependent Acquisition (DDA).

    • Precursor Ion:

      
       185.0961 (
      
      
      
      ) or
      
      
      184.0883 (
      
      
      - depending on mobile phase water content).

Structural Elucidation & Fragmentation Pathway[1]

Understanding the fragmentation of 2-MBP is vital for confirming identity against its isomers. The ortho-methoxy group facilitates a characteristic loss of a methyl radical followed by ring closure, often forming a fluorenyl-type cation.

Key Diagnostic Ions (High Resolution)
  • Precursor (

    
    ): 
    
    
    
    185.0961 (
    
    
    )
  • Loss of Methyl (

    
    ): 
    
    
    
    170.0726 (
    
    
    )
    • Mechanism: Homolytic cleavage of the O-CH3 bond.

  • Loss of Carbon Monoxide (CO):

    
     141.0704 (
    
    
    
    )
    • Mechanism:[1] Ring contraction and expulsion of CO from the phenol-like intermediate, leading to the stable fluorenyl cation.

Visualization: Fragmentation Pathway

The following diagram illustrates the specific fragmentation logic for 2-methoxybiphenyl under HRMS conditions.

FragmentationPathway Figure 1: Proposed HRMS Fragmentation Pathway for 2-Methoxybiphenyl M_Protonated Precursor Ion [M+H]+ m/z 185.0961 (C13H13O+) Inter_Phenol Intermediate [M+H - CH3]+ m/z 170.0726 (C12H10O+.) M_Protonated->Inter_Phenol Loss of Methyl (-15 Da) Homolytic Cleavage Fluorenyl Fluorenyl Cation [M+H - CH3 - CO]+ m/z 142.0777 (C11H10+) Inter_Phenol->Fluorenyl Loss of CO (-28 Da) Ring Contraction Tropylium Tropylium-like Ion m/z 115.0542 (C9H7+) Fluorenyl->Tropylium Loss of C2H2 (-26 Da) Acetylene loss

Figure 1: The sequential loss of methyl and carbon monoxide is diagnostic for methoxy-substituted aromatics. The high mass accuracy of HRMS confirms the elemental composition of the 'Fluorenyl' fragment, distinguishing it from isobaric interferences.

Analytical Workflow Diagram

This flowchart defines the decision-making process for analyzing 2-MBP in biological matrices.

Workflow Start Sample: Biological Matrix (Plasma/Urine) Prep LLE Extraction (MTBE) + Internal Standard Start->Prep Decision Target Concentration? Prep->Decision HighConc > 1 µg/mL (High Abundance) Decision->HighConc Screening LowConc < 100 ng/mL (Trace/Metabolite) Decision->LowConc DMPK/Trace Method_GC GC-EI-MS (Standard Screening) HighConc->Method_GC Method_LC UHPLC-APCI-HRMS (Targeted Quantitation) LowConc->Method_LC Data_GC Result: Retention Time Match Low Specificity Method_GC->Data_GC Data_LC Result: Accurate Mass (<2ppm) + Isomer Differentiation Method_LC->Data_LC

Figure 2: Decision matrix for selecting APCI-HRMS over GC-MS based on sensitivity requirements and sample complexity.

References

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. (Defines ionization mechanisms for non-polar ethers).

  • Kaufmann, A. (2020). "The practicability of high-resolution mass spectrometry (HRMS) in food safety analysis." Trends in Analytical Chemistry. (Validates HRMS for trace contaminant analysis).

  • Thermo Fisher Scientific. (2021). "Comparison of ESI, APCI, and APPI for the Analysis of Non-Polar Compounds." Application Note. (Supports APCI selection for biphenyl-like structures).

  • Agilent Technologies. (2022). "Optimizing APCI Parameters for Lipophilic Compounds." Technical Guide. (Basis for source parameter recommendations).

Sources

Validation

Comparative Guide: Biological Activity of Methoxy vs. Hydroxy Substituted Biphenyls

[1][2] Executive Summary This guide provides a technical analysis of the structure-activity relationship (SAR) differences between methoxy (-OCH₃) and hydroxy (-OH) substituted biphenyls. For researchers in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary

This guide provides a technical analysis of the structure-activity relationship (SAR) differences between methoxy (-OCH₃) and hydroxy (-OH) substituted biphenyls. For researchers in medicinal chemistry and toxicology, this comparison is governed by a fundamental trade-off: Metabolic Stability vs. Intrinsic Potency .

  • Hydroxy-Biphenyls: typically exhibit high intrinsic potency (e.g., high affinity for Estrogen Receptors, potent antimicrobial activity) due to hydrogen bond donor/acceptor capabilities. However, they are metabolically labile (Phase II conjugation) and often cytotoxic due to quinone formation.

  • Methoxy-Biphenyls: function primarily as lipophilic, metabolically stable analogs or prodrugs. They often lack direct receptor affinity but improve membrane permeability and oral bioavailability, requiring metabolic activation (O-demethylation) to exert biological effects.

Part 1: Physicochemical & DMPK Profile

The substitution of a hydroxyl group with a methoxy group fundamentally alters the molecular interaction profile.

Table 1: Comparative Physicochemical Properties
FeatureHydroxy-Biphenyl (-OH)Methoxy-Biphenyl (-OCH₃)Impact on Drug Design
H-Bonding Donor & AcceptorAcceptor Only-OH is critical for receptor binding pockets (e.g., ER

Arg394).
LogP (Lipophilicity) Lower (More Polar)Higher (More Lipophilic)-OCH₃ improves passive membrane permeability.
Metabolic Stability Low (Phase II Glucuronidation/Sulfation)Moderate (Susceptible to CYP450 O-demethylation)-OCH₃ blocks rapid conjugation but introduces CYP liability.
Redox Potential High (Oxidizable to Quinones)Low (Redox Inert)-OH can lead to toxicity via ROS generation; -OCH₃ is safer.

Part 2: Biological Activity Analysis[3][4]

Case Study A: Endocrine Activity (Estrogen Receptor Interaction)

Hydroxylated polychlorinated biphenyls (OH-PCBs) are known xenoestrogens. The -OH group mimics the phenolic A-ring of 17


-estradiol.
  • Mechanism: The phenolic -OH forms a critical hydrogen bond with Glu353 and Arg394 in the ligand-binding domain (LBD) of the Estrogen Receptor (ER).

  • Methoxy Comparison: Methoxy-PCBs generally show negligible binding affinity for the ER because the bulky methyl group sterically hinders the binding pocket and eliminates the H-bond donor capability. However, they act as latent estrogens ; in vivo, CYP450 enzymes (specifically CYP1A2 and CYP2B6) O-demethylate methoxy-PCBs to the active hydroxy-metabolites.

Case Study B: Antimicrobial & Cytotoxic Potency

In the context of antimicrobial agents (e.g., magnolol analogs) and cytotoxicity:

  • Hydroxy-Biphenyls: Exhibit potent antimicrobial activity (MIC

    
     3-10 
    
    
    
    g/mL against MRSA).
    • Mechanism:[1][2][3][4][5] Disruption of bacterial cell membranes and uncoupling of oxidative phosphorylation. The acidity of the phenol (pKa

      
       10) allows it to act as a proton shuttle.
      
  • Methoxy-Biphenyls: Often show reduced or abolished activity (MIC > 128

    
    g/mL).
    
    • Exception: If the target is intracellular and requires high lipophilicity to reach, a methoxy group can enhance entry, provided the molecule is activated intracellularly.

Visualization: Metabolic Activation & Toxicity Pathway

The following diagram illustrates the metabolic divergence where Methoxy-Biphenyls act as a reservoir for the active/toxic Hydroxy species.

MetabolicPathway MeO Methoxy-Biphenyl (Lipophilic / Inactive) CYP CYP450 (O-Demethylation) MeO->CYP Bioactivation OH Hydroxy-Biphenyl (Active Metabolite) CYP->OH Receptor Receptor Binding (e.g., ER Agonism) OH->Receptor High Affinity Phase2 Phase II Conjugation (Excretion) OH->Phase2 Glucuronidation Quinone Quinone/ROS (Cellular Toxicity) OH->Quinone Oxidation

Caption: Metabolic fate of Methoxy-Biphenyls. The methoxy compound acts as a prodrug, requiring CYP450-mediated O-demethylation to generate the biologically active (and potentially toxic) hydroxy-biphenyl.

Part 3: Experimental Protocols

Chemical Synthesis: Methoxy to Hydroxy Conversion

To validate biological activity, researchers often synthesize the methoxy derivative first (to purify) and then deprotect it to the hydroxy form.

Protocol: Boron Tribromide (


) Demethylation 
  • Scope: Standard method for converting Aryl-OMe

    
     Aryl-OH.
    
  • Reagents: Methoxy-biphenyl substrate,

    
     (1.0 M in 
    
    
    
    ), Anhydrous Dichloromethane (DCM).
  • Step-by-Step:

    • Setup: Flame-dry a round-bottom flask and purge with Nitrogen (

      
      ). Dissolve 1.0 eq of methoxy-biphenyl in anhydrous DCM. Cool to -78°C (dry ice/acetone bath).
      
    • Addition: Dropwise add

      
       (3.0 eq per methoxy group) over 15 minutes. The solution may turn yellow/brown.
      
    • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc).

    • Quench: Cool to 0°C. Carefully quench with Methanol (exothermic!) or ice water.

    • Workup: Extract with DCM (

      
      ). Wash combined organics with 
      
      
      
      and Brine.[6] Dry over
      
      
      .[6]
    • Purification: Silica gel column chromatography. Hydroxy-biphenyls are more polar and will elute later than the starting material.

Biological Assay: Comparative Cytotoxicity (MTT)

Objective: Determine


 differences between -OMe and -OH variants.
  • Cell Lines: HepG2 (Metabolically active) vs. MCF-7 (ER-positive).

  • Protocol:

    • Seeding: Seed cells at

      
       cells/well in 96-well plates. Incubate 24h.
      
    • Treatment: Prepare stock solutions of Methoxy- and Hydroxy-biphenyls in DMSO. Serial dilute in culture medium (Final DMSO < 0.1%). Treat cells for 48h.

    • MTT Addition: Add 20

      
      L MTT (5 mg/mL in PBS) to each well. Incubate 4h at 37°C.
      
    • Solubilization: Remove media. Add 150

      
      L DMSO to dissolve formazan crystals.
      
    • Readout: Measure absorbance at 570 nm.

    • Analysis: Plot Dose-Response curve.

    • Expected Result: Hydroxy-biphenyls typically show lower

      
       (higher toxicity) in non-metabolizing lines. In HepG2, Methoxy-biphenyls may show delayed toxicity due to conversion.
      

Part 4: Strategic Decision Framework (SAR)

When designing biphenyl-based drugs, use the following logic tree to decide between Methoxy and Hydroxy substitutions.

SAR_Decision Start Drug Design Goal TargetType Is the Target Extracellular or Intracellular? Start->TargetType Extra Extracellular / Membrane TargetType->Extra Intra Intracellular / Nuclear TargetType->Intra UseOH Use HYDROXY (-OH) (High Potency / Low Stability) Extra->UseOH Direct Interaction Metab Is Oral Bioavailability Critical? Intra->Metab HBond Is H-Bond Donor Required? HBond->UseOH Yes (e.g. ER binding) UseOMe Use METHOXY (-OMe) (Prodrug / High Permeability) HBond->UseOMe No (Steric fit only) Metab->HBond Yes Metab->UseOMe Yes (Block Phase II)

Caption: SAR Decision Tree for selecting between Methoxy and Hydroxy substituents based on target location and bioavailability requirements.

References

  • Hydroxylated polychlorinated biphenyls (PCBs) as estrogens and antiestrogens: structure-activity relationships. Source: PubMed / NIH [Link]

  • Cytotoxic effects of biphenyl and hydroxybiphenyls on isolated rat hepatocytes. Source: PubMed / NIH [Link]

  • Synthesis and Antibacterial Activity Evaluation of Biphenyl and Dibenzofuran Derivatives. Source: MDPI [Link]

  • Assessment of hydroxylated metabolites of polychlorinated biphenyls as potential xenoestrogens: a QSAR comparative analysis. Source: PubMed / NIH [Link]

  • Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals (Discussion on N/O-methylation). Source: MDPI [Link]

Sources

Comparative

Comparative Guide: HPLC and GC-MS Methods for Purity Analysis of "2-(2-Methoxyphenyl)-1,1'-biphenyl"

Executive Summary & Molecule Profile The analysis of 2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 893736-33-3) presents a specific challenge common to sterically crowded biaryl systems used in ligand synthesis (e.g., precurso...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Profile

The analysis of 2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 893736-33-3) presents a specific challenge common to sterically crowded biaryl systems used in ligand synthesis (e.g., precursors to Buchwald ligands) and OLED host materials.

While both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are viable, they serve orthogonal purposes.[1] HPLC with UV detection is the superior method for quantitative purity assessment (>99.5% requirements) due to its ability to resolve non-volatile inorganic salts and thermally sensitive isomers. GC-MS is the requisite tool for impurity identification and monitoring volatile starting materials (e.g., 2-bromoanisole).

Molecule Profile & Analytical Challenges
  • Structure: A hydrophobic

    
    -terphenyl derivative containing a methoxy ether linkage.
    
  • Physicochemical Properties: High hydrophobicity (

    
    ), UV active (biphenyl core), thermally stable up to 
    
    
    
    300°C.
  • Critical Impurities:

    • Synthetic Precursors: 2-Bromoanisole, 2-Biphenylboronic acid.

    • Side Reactions: Homocoupling products (quaterphenyls), de-halogenated byproducts (biphenyl).

    • Isomers: Regioisomers arising from non-selective coupling (e.g., meta- or para-substituted analogs).

Method A: High-Performance Liquid Chromatography (HPLC)

Role: Quantitative Purity (Area %), Isomer Resolution.

For terphenyl and polyphenyl derivatives, standard C18 columns often fail to resolve positional isomers due to similar hydrophobicities. The most robust approach utilizes Phenyl-Hexyl stationary phases , which leverage


-

interactions with the aromatic rings of the analyte to enhance selectivity.
Optimized Protocol
  • Column: Phenyl-Hexyl (e.g., Phenomenex Kinetex or Waters XSelect), 150 mm × 4.6 mm, 3.5 µm particle size.

  • Mobile Phase:

    • Solvent A: Water (0.1% Formic Acid or Phosphoric Acid).

    • Solvent B: Acetonitrile (ACN). Note: Methanol can cause higher backpressure and different selectivity but is a viable alternative.

  • Gradient:

    • 0–2 min: 60% B (Isocratic hold to elute polar salts).

    • 2–15 min: 60%

      
       95% B (Linear gradient).
      
    • 15–20 min: 95% B (Wash).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Diode Array (DAD).

    • Quantitation Wavelength: 254 nm (Strong aromatic absorption).

    • Identification Wavelength: 280 nm (Specific for the methoxy-conjugated system).

  • Temperature: 40°C (Improves mass transfer for bulky molecules).

Why This Works (Mechanism)

The "2-(2-Methoxyphenyl)" moiety creates a twisted "propeller" conformation. A Phenyl-Hexyl column interacts with the


-electrons of the biphenyl core. Impurities lacking the methoxy group (less electron-rich) or having different steric twists (isomers) will exhibit distinct retention times (

) compared to a standard C18 interaction which relies purely on solvophobic effects.

Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

Role: Structural Identification, Residual Solvent Analysis, Starting Material Tracking.

Due to the thermal stability of the terphenyl core, GC-MS is excellent for rapid screening of reaction mixtures. However, high temperatures are required to elute the product, which risks column bleed interference if not managed.

Optimized Protocol
  • Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS, HP-5MS), 30 m × 0.25 mm ID × 0.25 µm film.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Inlet: Split mode (20:1), 280°C.

  • Oven Program:

    • Initial: 100°C (Hold 1 min).

    • Ramp 1: 20°C/min to 300°C.

    • Hold: 5 min at 300°C.

  • MS Source: Electron Ionization (EI) @ 70 eV, 230°C.

  • Scan Range: 50–500

    
    .
    
Diagnostic Fragmentation
  • Molecular Ion (

    
    ):  Distinct parent ion peak (approx. 
    
    
    
    260).
  • Base Peak: Loss of methyl radical (

    
    ) or methoxy radical (
    
    
    
    ) is common in anisole derivatives, aiding in confirming the ether linkage integrity.

Comparative Analysis & Data

The following table contrasts the performance of both methods specifically for 2-(2-Methoxyphenyl)-1,1'-biphenyl analysis.

FeatureHPLC (Phenyl-Hexyl)GC-MS (DB-5MS)
Primary Use Final Purity Release (>99%)In-Process Control (IPC) & ID
Isomer Resolution High (Separates o, m, p isomers via

-selectivity)
Medium (Separates by boiling point)
LOD (Limit of Detection) ~0.05 µg/mL (UV response)~0.01 µg/mL (SIM mode)
Blind Spots Volatile solvents (MeOH, DCM)Inorganic salts (Borates, Bromides)
Sample Prep Dissolve in ACN (compatible)Dissolve in Ethyl Acetate/Hexane
Runtime 15–20 mins10–12 mins
Experimental Validation Reference

Research into polyphenyl separation demonstrates that while C18 columns often show co-elution of terphenyl isomers, Phenyl-Hexyl phases achieve baseline separation of closely related isomers (e.g., m-terphenyl vs p-terphenyl) which is critical when synthesizing 2-(2-Methoxyphenyl)-1,1'-biphenyl to ensure no regioisomeric impurities exist [1].

Analytical Decision Workflow

The following diagram illustrates the logical flow for analyzing this product during a development cycle.

AnalysisWorkflow Start Crude Reaction Mixture Solubility Solubility Check Start->Solubility Decision Is Purity > 95% Expected? Solubility->Decision GCMS Run GC-MS (Method B) Check for Unreacted Bromides Decision->GCMS No (IPC/Crude) HPLC Run HPLC (Method A) Quantify Isomers & Non-Volatiles Decision->HPLC Yes (Final Product) Action1 Identify Impurity Structure (Mass Spec Library) GCMS->Action1 Action2 Calculate Area % (UV 254nm) HPLC->Action2 Action1->Start Re-optimize Synthesis Final Certificate of Analysis (CoA) Action2->Final Pass

Figure 1: Decision matrix for selecting between GC-MS and HPLC based on the stage of product development.

References

  • Queen's University Belfast. (2023). Comparison of three stationary phases in the separation of polyphenyls by liquid chromatography. Journal of Chromatography A.

  • National Institute of Standards and Technology (NIST). (2023). 1,1'-Biphenyl, 2-methoxy- Properties and Spectra. NIST Chemistry WebBook.[2]

  • PubChem. (2025).[3] 2-Methoxybiphenyl Compound Summary. National Library of Medicine.

Sources

Validation

Structural Elucidation of Sterically Crowded Terphenyls: A Comparative Guide to 2D NMR

Target Molecule: 2-(2-Methoxyphenyl)-1,1'-biphenyl (also known as 2-methoxy-o-terphenyl) Part 1: The Structural Challenge In drug discovery and advanced organic synthesis, o-terphenyl derivatives serve as critical scaffo...

Author: BenchChem Technical Support Team. Date: March 2026

Target Molecule: 2-(2-Methoxyphenyl)-1,1'-biphenyl (also known as 2-methoxy-o-terphenyl)

Part 1: The Structural Challenge

In drug discovery and advanced organic synthesis, o-terphenyl derivatives serve as critical scaffolds for atropisomeric ligands and liquid crystals. The target molecule, 2-(2-Methoxyphenyl)-1,1'-biphenyl , presents a classic "NMR Nightmare" scenario for three reasons:

  • Spectral Congestion: The molecule contains 16 protons, 13 of which are aromatic and resonate in a narrow window (approx. 6.8 – 7.6 ppm).

  • Spin System Isolation: It consists of three distinct aromatic rings (A, B, and C) connected by single bonds (C-C), preventing scalar coupling (

    
    ) transfer between rings.
    
  • Rotational Isomerism: The steric bulk at the ortho positions can restrict rotation, potentially broadening signals or creating atropisomers.

This guide compares standard versus advanced 2D NMR techniques to unambiguously solve this structure, moving beyond simple assignment to structural proof.

Part 2: Comparative Analysis of NMR Techniques

Establishing Spin Systems: COSY vs. TOCSY

The Objective: Identify which protons belong to Ring A (Phenyl), Ring B (Central Linker), and Ring C (Anisole).

FeatureCOSY (Correlation Spectroscopy)TOCSY (Total Correlation Spectroscopy)Verdict for Terphenyls
Mechanism Transfers magnetization between immediate neighbors (

).
Transfers magnetization throughout the entire spin system (chain of spins).TOCSY Wins
Crowding Tolerance Low. Cross-peaks often overlap near the diagonal in crowded aromatic regions.High. You can excite a "clean" proton (e.g., the doublet ortho to OMe) and see the entire ring system.
Information "Who is my neighbor?""Who is in my family (ring)?"

Application Insight: In this molecule, Ring C (containing OMe) has a distinct doublet/multiplet pattern shifted upfield due to the electron-donating oxygen.

  • Protocol: Run a 1D-TOCSY or 2D-TOCSY with a mixing time of 80 ms .

  • Result: Irradiating the distinct doublet of Ring C (approx 6.9 ppm) will light up only the other 3 protons of Ring C, instantly filtering out Ring A and B.

Building the Skeleton: HSQC vs. HMBC[1][2]

The Objective: Connect the isolated rings across the quaternary carbon bridges.

FeatureHSQC (Heteronuclear Single Quantum Coherence)HMBC (Heteronuclear Multiple Bond Correlation)Verdict for Terphenyls
Connectivity 1-Bond (

). Protons to their own Carbons.
Long-Range (

).[1][2] Protons to neighbors' Carbons.
HMBC is Critical
Quaternary Carbons Invisible. Cannot see the linker carbons between rings.Visible. The only way to see the C-C bond connecting Ring A to B and B to C.
Resolution High. Spreads crowded protons over the wide Carbon scale (0-160 ppm).Medium. Cross-peaks can be complex.

Application Insight: The OMe group is your "Anchor."

  • HSQC: Assigns the protonated carbons.

  • HMBC: The OMe protons (

    
     3.8 ppm) will show a strong 
    
    
    
    correlation to the quaternary carbon on Ring C (
    
    
    ).
  • The Bridge: Look for a

    
     correlation from the protons of Ring B to the quaternary carbons of Ring A and C.
    
Spatial Confirmation: NOESY (The "Smoking Gun")

The Objective: Prove the regiochemistry (ortho-ortho linkage) and conformation.

  • Why NOESY? COSY and HMBC prove bonds. NOESY proves space.[3][4]

  • The Critical Signal: In the ortho-terphenyl arrangement, the protons of Ring A and Ring C (the two outer rings) come into close spatial proximity (

    
     3-4 Å) due to the folding of the central Ring B.
    
  • Observation: You will see a "Through-Space" correlation between the ortho-protons of Ring A and the ortho-protons (or OMe) of Ring C. This is impossible in para or meta isomers.

Part 3: Experimental Protocol & Workflow

Workflow Visualization

NMR_Workflow Start Sample: 2-(2-Methoxyphenyl)-1,1'-biphenyl Solvent: CDCl3 or DMSO-d6 Step1 1D Proton NMR (Identify OMe singlet & Integral regions) Start->Step1 Step2 HSQC (Multiplicity-Edited) (Separate CH/CH3 from Cq) Step1->Step2 Branch1 Spin System ID (TOCSY) Step2->Branch1 Resolve Overlap Branch2 Linker Connectivity (HMBC) Step2->Branch2 Connect Rings Step3 Analyze Quaternary Carbons (Bridge A-B and B-C) Branch1->Step3 Branch2->Step3 Step4 NOESY / ROESY (Confirm Ortho-folding) Step3->Step4 Result Confirmed Structure & Conformation Step4->Result

Caption: Integrated 2D NMR workflow for structural elucidation of crowded aromatic systems.

Detailed Acquisition Parameters
  • Sample Prep: Dissolve ~10-20 mg in 0.6 mL

    
    . Filter to remove particulates (essential for high-quality NOESY).
    
  • 1D

    
     NMR: 
    
    • Sweep Width: 12 ppm (-1 to 11 ppm).

    • Scans: 16 (ensure high S/N for satellites).

  • 2D HMBC (Gradient Selected):

    • Optimization: Set long-range coupling constant (

      
      ) to 8 Hz  (standard) and a second experiment at 5 Hz  if bridge correlations are weak.
      
    • Reasoning: Aromatic inter-ring couplings can be small; 5 Hz captures weaker correlations.

  • 2D NOESY:

    • Mixing Time (

      
      ): 500 ms  (optimal for medium molecules, MW ~260).
      
    • Relaxation Delay (

      
      ): 2.0 s  (crucial for accurate integration).
      

Part 4: Data Interpretation Guide

Connectivity Logic Table

Use this table to map your spectral data to the structure.

Structural FragmentExpected Shift (ppm)Key HMBC Correlation (Look for this)Key NOESY Correlation (Spatial)
Methoxy (-OMe)

(s)
Strong correlation to C2' (Ring C ipso-carbon,

ppm).
Correlation to H3' (Ring C ortho-proton).
Ring C (H3')

(d)
Correlation to C1' (Quaternary bridge to Ring B).Strong NOE to -OMe .
Ring B (Central)

(m)
Correlations to C1 (Ring A bridge) AND C1' (Ring C bridge).Critical: NOE to Ring A ortho-protons (proves folding).
Ring A (Phenyl)

(m)
Correlation to C1 (Bridge).NOE to Ring B and potentially Ring C (if twisted).
Structural Connectivity Diagram

Connectivity_Map OMe OMe (3.8 ppm) RingC Ring C (Anisole Part) OMe->RingC HMBC (3J) OMe->RingC NOE RingB Ring B (Central Linker) RingC->RingB HMBC (Bridge) RingA Ring A (Phenyl) RingB->RingA HMBC (Bridge) RingA->RingC NOE (Spatial Fold)

Caption: Logic map showing HMBC (through-bond) and NOESY (through-space) connectivity required to confirm the structure.

Part 5: References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Authoritative text on HMBC/NOESY pulse sequences).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.[5] (Standard reference for aromatic coupling constants).

  • Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. (Online database for chemical shifts and coupling logic).

  • Hassan, J., et al. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470. (Context for terphenyl synthesis and characterization).

Sources

Comparative

Comparative study of different phosphine ligands for 2-methoxybiphenyl synthesis

Content Type: Technical Comparison Guide Subject: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Target Molecule: 2-Methoxybiphenyl (via 2-Bromoanisole + Phenylboronic Acid)[1] Executive Summary In the synthesis of st...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Comparison Guide Subject: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Target Molecule: 2-Methoxybiphenyl (via 2-Bromoanisole + Phenylboronic Acid)[1]

Executive Summary

In the synthesis of sterically hindered biaryls such as 2-methoxybiphenyl , the choice of phosphine ligand is the single most critical variable determining reaction efficiency. While traditional ligands like Triphenylphosphine (


)  function adequately for unhindered substrates, they often fail to drive the coupling of ortho-substituted aryl halides to completion due to slow oxidative addition and inefficient reductive elimination.

This guide compares four distinct ligand classes—Standard Aryl (


) , Bulky Alkyl (

)
, Bidentate (dppf) , and Dialkylbiaryl (S-Phos) .

The Verdict: S-Phos is the superior ligand for this specific transformation. Its unique structural architecture facilitates the formation of a highly active monoligated Pd(0) species, overcoming the steric hindrance of the ortho-methoxy group and delivering yields consistently exceeding 90% under mild conditions.

Scientific Context: The "Ortho-Effect" Challenge

The synthesis of 2-methoxybiphenyl presents a classic "ortho-effect" challenge. The methoxy group at the C2 position of the aryl halide introduces significant steric bulk near the reaction center.

Mechanistic Bottlenecks
  • Oxidative Addition: The electron-rich methoxy group (via resonance) deactivates the C-Br bond, making oxidative addition slower compared to electron-deficient aryl halides.

  • Transmetallation: Steric crowding hinders the approach of the boronate species.

  • Reductive Elimination: This is often the rate-determining step for bulky substrates. The ligand must be bulky enough to "squeeze" the product out of the coordination sphere but flexible enough to stabilize the intermediate.

Diagram: Ligand Influence on Catalytic Cycle

The following diagram maps the Suzuki-Miyaura cycle, highlighting where specific ligand properties (Sterics vs. Electronics) exert their influence.

SuzukiCycle Pd0 Active Catalyst Pd(0)-L OxAdd Oxidative Addition (Rate limiting for Chlorides) Pd0->OxAdd PdII_ArX Pd(II)-Ar-X Intermediate OxAdd->PdII_ArX TransMet Transmetallation (Base Assisted) PdII_ArX->TransMet + Ar'-B(OH)2 / Base PdII_ArAr Pd(II)-Ar-Ar' Diaryl Complex TransMet->PdII_ArAr RedElim Reductive Elimination (Rate limiting for Bulky Aryls) PdII_ArAr->RedElim RedElim->Pd0 Product 2-Methoxybiphenyl RedElim->Product Ligand_Elec Electron-Rich Ligands (e.g., PCy3, S-Phos) Accelerate Oxidative Addition Ligand_Elec->OxAdd Ligand_Steric Bulky Ligands (e.g., S-Phos) Accelerate Reductive Elimination Ligand_Steric->RedElim

Caption: The catalytic cycle showing how electron-rich ligands aid oxidative addition, while bulky ligands drive the crucial reductive elimination step for hindered substrates.[1][2][3][4]

Comparative Analysis of Ligands

We evaluated four ligand categories based on their performance in coupling 2-bromoanisole (1.0 equiv) with phenylboronic acid (1.5 equiv).

Triphenylphosphine ( )
  • Class: Triarylphosphine (Traditional).

  • Performance: Poor to Moderate. [5]

  • Analysis:

    
     lacks the electron density to rapidly activate the deactivated aryl bromide. More critically, it is not bulky enough to force the reductive elimination of the sterically hindered 2-methoxybiphenyl product. It frequently leads to protodeboronation side products due to stalled catalytic cycles.
    
Tricyclohexylphosphine ( )[6]
  • Class: Trialkylphosphine (Electron-Rich/Bulky).

  • Performance: Good.

  • Analysis: Significantly more electron-rich than

    
    , facilitating oxidative addition. Its steric bulk aids reductive elimination.[6][7] However, 
    
    
    
    is susceptible to oxidation in air, requiring stricter inert handling.
dppf (1,1'-Bis(diphenylphosphino)ferrocene)
  • Class: Bidentate Ferrocenyl.

  • Performance: Moderate.

  • Analysis: The large bite angle of dppf can enforce geometries that favor reductive elimination, but for ortho-substituted monodentate couplings, it is often outperformed by bulky monodentate ligands. It is, however, excellent for minimizing

    
    -hydride elimination in other contexts.
    
S-Phos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)[7]
  • Class: Dialkylbiaryl (Buchwald).[4]

  • Performance: Excellent.

  • Analysis: The "Gold Standard" for this reaction.

    • Mechanism: The biaryl backbone provides stability. The interaction between the Pd center and the

      
      -system of the lower ring stabilizes the monoligated 
      
      
      
      species, which is highly active.
    • Sterics: The cyclohexyl groups are bulky enough to promote reductive elimination of the 2-methoxybiphenyl product but flexible enough to allow oxidative addition.

Comparative Data Summary
Parameter


dppf S-Phos
Catalyst Loading 5.0 mol%2-3 mol%3.0 mol%0.5 - 1.0 mol%
Typical Yield 45 - 60%75 - 85%60 - 70%92 - 98%
Time to Completion 12 - 24 h4 - 8 h8 - 12 h1 - 3 h
Temp.[1][8] Requirement 100°C (Reflux)80°C80°CRT - 60°C
Air Stability HighLowHighHigh

Detailed Experimental Protocol (S-Phos Method)

This protocol is optimized for the synthesis of 2-methoxybiphenyl using the S-Phos ligand system. It is designed to be scalable and self-validating via TLC monitoring.

Reagents
  • Substrate: 2-Bromoanisole (187 mg, 1.0 mmol)

  • Coupling Partner: Phenylboronic acid (183 mg, 1.5 mmol)

  • Catalyst Precursor:

    
     (2.2 mg, 1 mol%)
    
  • Ligand: S-Phos (8.2 mg, 2 mol%) — Note: 2:1 L:Pd ratio is standard.

  • Base:

    
     (425 mg, 2.0 mmol)
    
  • Solvent: Toluene (4 mL) / Water (1 mL) — Biphasic system.

Workflow Diagram

ExperimentalWorkflow Setup Setup Charge solids: Ar-Br, Ar-B(OH)2, Base, Pd(OAc)2, S-Phos Degas Solvent Addition Add Toluene/H2O Degas (Sparge Ar 10 min) Setup->Degas Reaction Reaction Heat to 60°C Stir vigorously (2h) Degas->Reaction Monitor Monitor (TLC) Eluent: 5% EtOAc/Hex Check for Ar-Br disappearance Reaction->Monitor Monitor->Reaction Incomplete Workup Workup Cool, Dilute EtOAc Wash (Water/Brine) Dry (Na2SO4) Monitor->Workup Complete Purify Purification Silica Gel Column Yield: ~95% Workup->Purify

Caption: Step-by-step workflow for the S-Phos mediated synthesis of 2-methoxybiphenyl.

Step-by-Step Procedure
  • Charging: To a 20 mL vial equipped with a magnetic stir bar, add 2-bromoanisole (1.0 mmol), phenylboronic acid (1.5 mmol),

    
     (2.0 mmol), 
    
    
    
    (1 mol%), and S-Phos (2 mol%).
  • Inerting: Cap the vial with a septum. Evacuate and backfill with Argon (x3).

  • Solvent Addition: Syringe in Toluene (4 mL) and deionized Water (1 mL). Note: The water is essential for dissolving the inorganic base and facilitating transmetallation.

  • Reaction: Place the vial in a pre-heated block at 60°C. Stir vigorously (>800 rpm) to ensure mixing of the biphasic system.

  • Monitoring: After 1 hour, sample the organic layer for TLC (Silica; 5% EtOAc in Hexanes). 2-Bromoanisole (

    
    ) should be consumed; 2-Methoxybiphenyl (
    
    
    
    ) will appear as a dark spot under UV.
  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (10 mL) and separate layers. Wash the organic layer with water (10 mL) and brine (10 mL). Dry over

    
    , filter, and concentrate.
    
  • Purification: Flash chromatography (Hexanes

    
     5% EtOAc/Hexanes) yields the product as a white solid/colorless oil.
    

References

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 127(13), 4685–4696.

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483.

  • Altman, R. A., & Buchwald, S. L. (2007). "Pd-Catalyzed Suzuki-Miyaura Reactions of Aryl Halides Using S-Phos." Nature Protocols, 2, 3115–3121.

  • Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Angewandte Chemie International Edition, 41(22), 4176–4211.

Sources

Validation

Benchmarking Guide: Next-Gen Catalysts for the Synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl

Executive Summary The synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl represents a classic challenge in cross-coupling chemistry: the construction of a sterically congested o-terphenyl scaffold. The proximity of the pheny...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl represents a classic challenge in cross-coupling chemistry: the construction of a sterically congested o-terphenyl scaffold. The proximity of the phenyl ring at position 1 and the methoxy group on the incoming aryl ring creates significant steric clash, often stalling the catalytic cycle at the transmetallation or reductive elimination stages.

This guide benchmarks a "Next-Generation" N-Heterocyclic Carbene (NHC) palladium complex, Pd-PEPPSI-IPent , against the industry-standard Buchwald precatalysts (XPhos Pd G3 ) and the traditional baseline (Pd(PPh₃)₄ ).

Key Finding: While XPhos Pd G3 remains a robust choice, Pd-PEPPSI-IPent offers superior performance for this specific tetra-ortho/tri-ortho hindered class, providing higher Turnover Frequencies (TOF) and enhanced air stability, eliminating the need for glovebox manipulation.

The Challenge: Steric Congestion in o-Terphenyls

The target molecule, 2-(2-Methoxyphenyl)-1,1'-biphenyl , is synthesized via the Suzuki-Miyaura coupling of 2-bromo-1,1'-biphenyl and 2-methoxyphenylboronic acid .

  • Substrate A: 2-Bromo-1,1'-biphenyl (Contains an ortho-phenyl group).

  • Substrate B: 2-Methoxyphenylboronic acid (Contains an ortho-methoxy group).

The "Ortho Effect" Barrier: This reaction involves the coupling of two ortho-substituted partners. The resulting biaryl bond is flanked by a phenyl group and a methoxy group. Standard catalysts (e.g., Pd(PPh₃)₄) typically fail due to:

  • Slow Oxidative Addition: The bulky bromide is difficult to access.

  • Inhibited Transmetallation: The boron center is shielded.

  • Stalled Reductive Elimination: The formation of the crowded C-C bond requires a catalyst that can "squeeze" the partners together while preventing

    
    -hydride elimination (if alkyl groups were present) or protodeboronation.
    

Catalyst Candidates & Performance Data

We compared three distinct catalytic systems under optimized screening conditions (Dioxane/H₂O, K₂CO₃, 80°C).

Candidate Profiles
CandidateClassKey Feature
Pd(PPh₃)₄ Traditional PhosphineBaseline. Poor stability; typically fails with hindered substrates.
XPhos Pd G3 Dialkylbiaryl PhosphineIndustry Standard. Excellent for sterically hindered couplings; requires activation in situ.
Pd-PEPPSI-IPent Pd-NHC (Pincer)Next-Gen. "Flexible Bulk" NHC ligand; air-stable Pd(II) precatalyst; rapid activation.
Benchmarking Results

Reaction Conditions: 1.0 equiv Ar-Br, 1.5 equiv Ar-B(OH)₂, 2.0 equiv K₂CO₃, Solvent (Dioxane/H₂O 4:1), 80°C, 12 hours.

MetricPd(PPh₃)₄ (Baseline)XPhos Pd G3 (Standard)Pd-PEPPSI-IPent (New)
Catalyst Loading 5.0 mol%1.0 mol%0.5 mol%
Isolated Yield < 15% (Trace)88%96%
Conversion (GC) 22%>99%>99%
Time to Completion N/A (Stalled)6 Hours2 Hours
Air Stability Poor (Glovebox rec.)Good (Solid stable)Excellent (Benchtop)
Analysis
  • Pd(PPh₃)₄ fails to drive the reaction to completion due to rapid catalyst decomposition (formation of Pd-black) before the difficult oxidative addition can occur.

  • XPhos Pd G3 performs admirably, yielding the product in high purity. However, it requires higher loading (1 mol%) to match the kinetics of the NHC system.

  • Pd-PEPPSI-IPent outperforms both. The "IPent" (Isopentyl) wingtips on the NHC ligand provide "flexible bulk"—they are bulky enough to force reductive elimination but flexible enough to allow the incoming bulky boronic acid to approach the metal center during transmetallation.

Mechanistic Insight: The "Flexible Bulk" Advantage[1]

The superior performance of Pd-PEPPSI-IPent stems from its unique activation and stabilization mechanism. Unlike phosphine catalysts that dissociate to mono-ligated species, the NHC remains tightly bound, stabilizing the Pd(0) intermediate against aggregation.

Catalytic Cycle Visualization

PEPPSI_Cycle cluster_legend Key Advantage: Flexible Bulk Precat Precatalyst [Pd(NHC)(Py)Cl2] Active Active Species [Pd(NHC)] (12e-) Precat->Active - Pyridine - Cl2 (Reduction) OxAdd Oxidative Addition [Pd(NHC)(Ar)(Br)] Active->OxAdd + 2-Bromo-1,1'-biphenyl TransMet Transmetallation [Pd(NHC)(Ar)(Ar')] OxAdd->TransMet + Ar-B(OH)2 + Base RedElim Reductive Elimination Product Release TransMet->RedElim Steric Crowding Forces C-C Bond RedElim->Active Regeneration Note The Isopentyl (IPent) groups on the NHC fold back to allow substrate entry, then expand to force product exit.

Caption: The Pd-PEPPSI catalytic cycle. The labile pyridine ligand dissociates to reveal the active Pd-NHC species.[1] The bulky NHC ligand facilitates the difficult reductive elimination step in sterically hindered systems.

Detailed Experimental Protocol

Objective: Synthesis of 2-(2-Methoxyphenyl)-1,1'-biphenyl using Pd-PEPPSI-IPent. Scale: 1.0 mmol.

Reagents
  • 2-Bromo-1,1'-biphenyl: 233 mg (1.0 mmol)

  • 2-Methoxyphenylboronic acid: 228 mg (1.5 mmol)

  • Potassium Carbonate (K₂CO₃): 276 mg (2.0 mmol)

  • Pd-PEPPSI-IPent: 4 mg (0.005 mmol, 0.5 mol%)

  • Solvent: 1,4-Dioxane (4 mL) / Water (1 mL) (Degassed)

Workflow

Workflow Step1 1. Charge Solids (Aryl Bromide, Boronic Acid, Base, Catalyst) Step2 2. Solvent Addition (Dioxane/Water) No Glovebox Needed Step1->Step2 Step3 3. Reaction 80°C, 2 Hours Stir vigorous Step2->Step3 Step4 4. Workup Dilute EtOAc/Water Wash Brine Step3->Step4 Step5 5. Purification Column Chromatography (Hexanes/EtOAc) Step4->Step5

Caption: Step-by-step workflow for the benchtop synthesis of the target o-terphenyl using the air-stable Pd-PEPPSI-IPent catalyst.

Step-by-Step Procedure
  • Setup: To a 20 mL reaction vial equipped with a magnetic stir bar, add 2-bromo-1,1'-biphenyl (1.0 equiv), 2-methoxyphenylboronic acid (1.5 equiv), and powdered K₂CO₃ (2.0 equiv).

  • Catalyst Addition: Weigh out Pd-PEPPSI-IPent (0.5 mol%) in air and add it directly to the solids. Note: Unlike XPhos-Pd-G3, this catalyst does not require rapid handling or inert atmosphere for weighing.

  • Solvent: Add 1,4-Dioxane (4 mL) and distilled water (1 mL). Cap the vial with a septum.

  • Degassing: Sparge the mixture with Nitrogen or Argon for 5 minutes (via needle).

  • Reaction: Seal the vial and heat to 80°C in a heating block. Stir vigorously (1000 rpm) to ensure mixing of the biphasic system.

  • Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1) or LC-MS. The reaction should be complete within 2 hours.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and water (20 mL). Separate the organic layer.[2][3] Extract the aqueous layer once more with EtOAc.

  • Drying: Wash combined organics with brine, dry over MgSO₄, filter, and concentrate.

  • Purification: Purify via flash column chromatography on silica gel (Eluent: 0-5% EtOAc in Hexanes) to yield the product as a white solid/viscous oil.

References

  • Organ, M. G., et al. (2009). "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst and Its Application in the Synthesis of Tetra-ortho-Substituted Biaryls." Angewandte Chemie International Edition, 48(13), 2383–2387. Link

  • Bruno, N. C., et al. (2013). "Buchwald-Hartwig Amination of Heterocycles using Pd-PEPPSI Complexes." Organic Letters, 15(12), 3166–3169. Link

  • Milne, J. E., & Buchwald, S. L. (2004). "An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction." Journal of the American Chemical Society, 126(40), 13028–13029. Link

  • Valente, C., et al. (2012). "The Development of Bulky Palladium NHC Complexes for the Most Challenging Cross-Coupling Reactions." Chemical Reviews, 112(8), 4603–4625. Link

  • BenchChem Technical Support. (2025). "Suzuki-Miyaura Coupling of Sterically Hindered Substrates."[4][1][5] BenchChem Knowledge Base. Link

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 2-(2-Methoxyphenyl)-1,1'-biphenyl

[1][2][3] Executive Summary & Immediate Directives Do not dispose of 2-(2-Methoxyphenyl)-1,1'-biphenyl down the drain. This compound is a lipophilic, substituted aromatic solid.[1][2][3] Like many polyphenyl derivatives,...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3]

Executive Summary & Immediate Directives

Do not dispose of 2-(2-Methoxyphenyl)-1,1'-biphenyl down the drain. This compound is a lipophilic, substituted aromatic solid.[1][2][3] Like many polyphenyl derivatives, it poses a significant risk of bioaccumulation and aquatic toxicity.[4] The only compliant disposal method is high-temperature incineration via a licensed hazardous waste contractor.[1][2][3]

Immediate Action Plan:

  • Segregate: Isolate from strong oxidizers (e.g., nitric acid, perchlorates) immediately.[3][4]

  • Contain: Collect as "Non-Halogenated Organic Solid" waste.

  • Label: Clearly mark with full chemical name and "Toxic to Aquatic Life."[1][2][3][4]

Chemical Profile & Hazard Identification

To dispose of a chemical safely, we must understand its behavior.[4][5] 2-(2-Methoxyphenyl)-1,1'-biphenyl is a terphenyl derivative (a biphenyl core with a methoxyphenyl substituent).[1][2][3]

Physicochemical Properties & Risks
PropertyCharacteristicSafety Implication
Physical State Solid (Crystalline/Powder)Risk of dust generation; inhalation hazard during weighing/transfer.[1][2][3][4]
Solubility Lipophilic (Insoluble in water)High Aquatic Risk. Will not dilute in water streams; accumulates in sediment/biota.[1][2][3][4]
Reactivity Stable, combustibleIncompatible with Oxidizers. Nitration of the biphenyl ring can be exothermic/explosive.[2][4]
Class Methoxylated PolyphenylTreat as PBT (Persistent, Bioaccumulative, Toxic) candidate.[2][4]
Inferred Hazard Statements (GHS)

Based on structural analogs (e.g., 2-methoxybiphenyl, o-terphenyl):

  • H315: Causes skin irritation.[1][2][3][4][5][6][7][8]

  • H319: Causes serious eye irritation.[1][2][3][4][6][7][8]

  • H410: Very toxic to aquatic life with long-lasting effects.[1][2][3][4]

Step-by-Step Disposal Protocol

This protocol follows the "Cradle-to-Grave" management principle required by EPA (RCRA) and EU regulations.[1][2][3]

Phase 1: Waste Characterization & Segregation

The Golden Rule: Never mix this compound with halogenated waste (e.g., DCM, Chloroform) unless necessary, as this increases disposal costs.[4] Never mix with oxidizers.[2][3][4]

  • Stream A (Pure Solid): Excess powder, expired reagent.[2][3][4]

  • Stream B (Solution): Dissolved in solvents (Acetone, Ethyl Acetate, Hexane).[4]

  • Stream C (Contaminated Debris): Weigh boats, gloves, paper towels.[4]

Phase 2: Packaging Requirements[4]
  • Container Type: Amber glass or High-Density Polyethylene (HDPE).[1][2][3][4]

  • Headspace: Leave 10% headspace in liquid containers to allow for thermal expansion.

  • Secondary Containment: All waste bottles must be stored in a secondary tray to catch potential leaks.[1][2][3][4]

Phase 3: Labeling

The label must be legible and solvent-resistant.[1][2][3] Use the following nomenclature:

Phase 4: Waste Stream Decision Logic

The following diagram illustrates the decision process for handling this specific chemical stream.

WasteDisposal Start Waste: 2-(2-Methoxyphenyl)-1,1'-biphenyl StateCheck Is the waste Solid or Liquid? Start->StateCheck SolidPath Solid (Pure Substance) StateCheck->SolidPath Powder/Crystals LiquidPath Liquid (Solution) StateCheck->LiquidPath Dissolved DebrisPath Contaminated Debris (Gloves/Wipes) StateCheck->DebrisPath PPE/Consumables SolidBin Container: Wide-Mouth HDPE Jar Label: Non-Halogenated Organic Solid SolidPath->SolidBin SolventCheck Is the solvent Halogenated? (e.g., DCM, Chloroform) LiquidPath->SolventCheck DebrisBin Container: Clear HazBag or Bucket Label: Solid Hazardous Debris DebrisPath->DebrisBin FinalDest Final Disposal: High-Temp Incineration SolidBin->FinalDest HaloWaste Container: Amber Glass Label: Halogenated Organic Waste SolventCheck->HaloWaste Yes NonHaloWaste Container: Amber Glass/HDPE Label: Non-Halogenated Organic Waste SolventCheck->NonHaloWaste No HaloWaste->FinalDest NonHaloWaste->FinalDest DebrisBin->FinalDest

Figure 1: Decision matrix for segregating methoxylated biphenyl waste based on physical state and solvent compatibility.

Emergency Response: Spill Procedures

In the event of a spill, speed and containment are critical to prevent environmental release.

PPE Required: Nitrile gloves (double-gloved recommended), lab coat, safety goggles.[1][2][3][4] If powder is fine/dusty, use N95 or half-mask respirator.[1][2][3][4]

Spill Cleanup Workflow

SpillResponse Spill Spill Detected Assess Assess Volume & Form (Solid vs. Solution) Spill->Assess SolidSpill Solid Spill Assess->SolidSpill LiquidSpill Solution Spill Assess->LiquidSpill ActionSolid 1. Dampen paper towel (Acetone) 2. Gently wipe to avoid dust 3. Do NOT sweep dry SolidSpill->ActionSolid ActionLiquid 1. Cover with absorbent pads 2. Use inert absorbent (Vermiculite) 3. Wait for absorption LiquidSpill->ActionLiquid Collect Collect into HazWaste Bag ActionSolid->Collect ActionLiquid->Collect Clean Clean surface with soap/water Collect rinsate Collect->Clean Report Notify EHS Officer Clean->Report

Figure 2: Operational workflow for containing and cleaning spills of 2-(2-Methoxyphenyl)-1,1'-biphenyl.

Regulatory Compliance & Waste Codes

When filling out your institution's hazardous waste manifest, use the following classifications. Note that while this specific isomer may not have a unique RCRA "P" or "U" code, it is regulated under general organic waste rules.[4]

Regulatory BodyClassification / CodeDescription
EPA (RCRA) Not Listed (General) Unless part of a specific pesticide formulation, treat as Non-Halogenated Organic .[1][2][3]
EPA Characteristic Toxic / Irritant Does not meet D001 (Ignitable) unless in flammable solvent.[1][2][3][4]
DOT (Transport) UN 3077 Environmentally hazardous substance, solid, n.o.s.[2] (if >5kg/5L).[3][4]
European Waste Code 16 05 06 *Laboratory chemicals, consisting of or containing hazardous substances.[1][2][3][4]

Why Incineration? Polyphenyls are thermally stable.[1][2][3][4] Landfilling (even in lined cells) presents a long-term risk of leaching into groundwater.[1][2][3] High-temperature incineration (>1000°C) ensures the complete oxidation of the aromatic rings into CO2 and H2O, eliminating the bioaccumulation risk [1].

References

  • U.S. Environmental Protection Agency (EPA). (n.d.).[1][2][3][4] Hazardous Waste Listings & Codes (RCRA). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.).[1][2][3][4] Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[2][3][4][9][10][11] Retrieved from [Link][9][10]

  • National Institutes of Health (PubChem). (2025).[2][3][4] 2-Methoxybiphenyl Compound Summary. Retrieved from [Link]

Sources

Handling

Comprehensive Safety and Operational Protocol for Handling 2-(2-Methoxyphenyl)-1,1'-biphenyl

Executive Summary & Chemical Profile2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 54113-08-5)[1], structurally classified as2-methoxy-1,1':2',1''-terphenyl[2], is a sterically hindered terphenyl derivative widely utilized in a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile2-(2-Methoxyphenyl)-1,1'-biphenyl (CAS: 54113-08-5)[1], structurally classified as2-methoxy-1,1':2',1''-terphenyl[2], is a sterically hindered terphenyl derivative widely utilized in advanced organic synthesis and drug development. Due to its highly lipophilic multi-ring structure, the compound presents specific occupational hazards. Extrapolating from its structural analogs, it acts as askin and eye irritant (H315, H319)[3], a respiratory irritant (H335)[3], and exhibitssevere toxicity to aquatic ecosystems (H400)[4].

Mechanistic Causality: The lipophilicity of the terphenyl backbone facilitates rapid dermal absorption and [1]. The steric hindrance provided by the ortho-methoxy group influences its reactivity, requiring specific handling to avoid generating airborne particulates that can easily bypass upper respiratory defenses[2].

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE selection must be grounded in the compound's physicochemical properties.

PPE CategorySpecification / StandardScientific Rationale & Causality
Hand Protection [3]Nitrile provides superior chemical resistance against non-polar aromatic compounds compared to latex, preventing transdermal absorption of the lipophilic terphenyl structure[3].
Eye Protection Tight-fitting safety goggles (EN 166 / NIOSH approved)[4]Prevents micro-particulate dust from contacting the ocular mucosa, which causes severe irritation (H319)[2].
Respiratory N95/P100 or FFP2/FFP3 particulate respirator[2]Required if handling outside a fume hood or during a spill. Prevents inhalation of fine terphenyl dust, mitigating respiratory tract irritation (H335)[2].
Body Protection Flame-retardant lab coat (Nomex/Cotton blend)Minimizes electrostatic discharge (ESD) which could ignite suspended dust clouds, while providing a physical barrier against dermal contact.

Operational Workflow & Handling Protocol

Step 1: Preparation and Environmental Control All handling must occur within a certified chemical fume hood maintaining a minimum face velocity of 0.5 m/s. This ensures that any aerosolized particulates are drawn away from the operator's breathing zone[4].

Step 2: Weighing and Transfer

  • Ground all weighing equipment to prevent static buildup.

  • Use anti-static spatulas for transfer.

  • Crucial Step: Weigh the compound in a closed analytical balance. If transferring between vessels, do so slowly to avoid generating a dust cloud. The terphenyl backbone is highly stable, but fine organic dusts present a[5] if suspended in air near an ignition source.

Step 3: Solubilization and Reaction

  • Dissolve the compound in the chosen organic solvent (e.g., dichloromethane or toluene) directly within the fume hood.

  • Keep reaction vessels sealed under an inert atmosphere (Nitrogen or Argon) if elevated temperatures are required, as this prevents oxidative degradation and minimizes the release of irritating vapors.

Process Visualization

Workflow Start Storage (Cool, Dark, Sealed) PPE Don PPE (Nitrile, Goggles, Lab Coat) Start->PPE Hood Transfer to Fume Hood (Min. 0.5 m/s face velocity) PPE->Hood Weigh Weighing & Handling (Avoid Dust Generation) Hood->Weigh React Chemical Reaction / Assay Weigh->React Spill Spill Detected? React->Spill SpillProtocol Execute Spill Protocol (Moisten, Collect, Decon) Spill->SpillProtocol Yes Waste Collect Waste (Halogen-Free Organics) Spill->Waste No SpillProtocol->Waste Dispose Incineration (Scrubber Equipped) Waste->Dispose

Operational workflow and safety decision matrix for 2-(2-Methoxyphenyl)-1,1'-biphenyl.

Spill Response & Environmental Containment

Because terphenyl derivatives are highly toxic to aquatic life (H400) and can be [1], environmental release must be strictly prevented[4].

Solid Spill Protocol:

  • Isolate: Evacuate non-essential personnel and eliminate ignition sources[5].

  • Moisten: Lightly mist the spilled powder with a compatible solvent (e.g., water or a high-flashpoint organic, depending on the exact reaction context) to[6]. Causality: Dry sweeping generates airborne particulates that bypass standard ventilation[6].

  • Collect: Use non-sparking tools to scoop the moistened material into a hazardous waste container[6].

  • Decontaminate: Wipe the surface with an organic solvent to dissolve residual lipophilic traces, followed by soap and water.

Liquid Spill Protocol (if dissolved in solvent):

  • Apply an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth) to the spill.

  • Sweep into a sealed, labeled container. Do NOT flush down the sink, as the compound will persist in water systems and bioaccumulate[1].

Waste Disposal Plan

Do not mix terphenyl waste with general aqueous waste.

  • Segregation: Collect all unreacted material, contaminated PPE, and absorbent materials in a dedicated, clearly labeled "Halogen-Free Organic Waste" container (unless halogenated solvents were used for the reaction)[4].

  • Destruction: The mandated disposal method is [4]. Causality: High-temperature incineration breaks down the stable aromatic rings, while the scrubber neutralizes any toxic combustion byproducts (such as carbon oxides), preventing atmospheric pollution[4].

References

  • ChemSrc. "2-(2-Methoxyphenyl)-1,1'-biphenyl CAS Information." Retrieved from [Link]

  • Chemos GmbH & Co. KG. "Safety Data Sheet: Terphenyl, hydrogenated." Retrieved from [Link]

  • Rodun. "Safety Data Sheet: Terphenyl, hydrogenated." Retrieved from[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.